5-Nitro-1-benzothiophene-2-carbonyl chloride

• CAS: 86010-32-4

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Nitro-1-benzothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Nitro-1-benzothiophene-2-carbonyl chloride is a heterocyclic compound of significant interest in medicinal chemistry. Its benzothiophene core is a recognized pharmacophore present in a variety of biologically active molecules.[1][2] The presence of a reactive acyl chloride group and a nitro functionality makes it a versatile intermediate for the synthesis of a diverse array of derivatives with potential therapeutic applications, including but not limited to anti-inflammatory, antimicrobial, and anticancer agents.[3][4] This technical guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and potential applications of 5-Nitro-1-benzothiophene-2-carbonyl chloride, with a focus on its relevance to drug discovery and development.

Chemical Properties and Data

Detailed experimental data for 5-Nitro-1-benzothiophene-2-carbonyl chloride is not extensively available in public literature. The following tables summarize its known and predicted chemical properties.

Table 1: General Chemical Properties

Property	Value	Source
IUPAC Name	5-nitro-1-benzothiophene-2-carbonyl chloride	[5]
CAS Number	86010-32-4	[5]
Molecular Formula	C₉H₄ClNO₃S	[5]
Molecular Weight	241.65 g/mol	[5]
Appearance	Predicted: Yellowish crystalline solid	Analogous Compounds

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Basis of Prediction
Melting Point	> 150 °C	High degree of aromaticity and polarity
Boiling Point	> 300 °C (decomposes)	High molecular weight and polarity
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO, Acetone). Reacts with protic solvents (e.g., water, alcohols).	General solubility of acyl chlorides and nitroaromatic compounds.[6]

Table 3: Predicted Spectroscopic Data

Spectrum	Predicted Peaks	Basis of Prediction
¹H NMR	δ 8.0-9.0 ppm (m, 4H, Ar-H)	Deshielding effects of the nitro and carbonyl groups on the benzothiophene ring system.[7]
¹³C NMR	δ 160-170 (C=O), 120-150 (Ar-C)	Chemical shifts of carbonyl chlorides and nitro-substituted aromatic rings.[8][9]
IR	ν 1750-1790 cm⁻¹ (C=O stretch, acyl chloride), 1500-1550 cm⁻¹ and 1330-1370 cm⁻¹ (asymmetric and symmetric NO₂ stretch)	Characteristic vibrational frequencies of acyl chlorides and aromatic nitro compounds.[10][11][12][13]

Synthesis and Experimental Protocols

Proposed Synthesis of 5-Nitro-1-benzothiophene-2-carboxylic acid

The synthesis of the precursor, 5-nitro-1-benzothiophene-2-carboxylic acid, is a critical first step. This can be achieved through the nitration of 1-benzothiophene-2-carboxylic acid.

Experimental Protocol:

• Nitration: To a solution of 1-benzothiophene-2-carboxylic acid in concentrated sulfuric acid, cooled to 0-5 °C, a mixture of concentrated nitric acid and concentrated sulfuric acid is added dropwise while maintaining the temperature.

• The reaction mixture is stirred at low temperature for a specified time and then poured onto ice.

• The precipitated solid is filtered, washed with cold water until neutral, and dried to yield 5-nitro-1-benzothiophene-2-carboxylic acid.

Conversion to 5-Nitro-1-benzothiophene-2-carbonyl chloride

The conversion of the carboxylic acid to the acyl chloride is a standard transformation, typically achieved using thionyl chloride or oxalyl chloride.[14]

Experimental Protocol:

• A mixture of 5-nitro-1-benzothiophene-2-carboxylic acid and an excess of thionyl chloride is refluxed in an inert solvent (e.g., toluene) with a catalytic amount of dimethylformamide (DMF).

• The reaction is monitored for the cessation of gas evolution (SO₂ and HCl).

• After completion, the excess thionyl chloride and solvent are removed under reduced pressure to yield the crude 5-Nitro-1-benzothiophene-2-carbonyl chloride. Purification can be achieved by recrystallization or distillation under high vacuum.

Proposed synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Reactivity and Use in Synthesis

5-Nitro-1-benzothiophene-2-carbonyl chloride is a highly reactive molecule due to the presence of the acyl chloride functional group. It is an excellent acylating agent, readily undergoing nucleophilic acyl substitution reactions with a variety of nucleophiles.

Acylation Reactions

The primary utility of this compound in drug development is its ability to introduce the 5-nitro-1-benzothiophene-2-carbonyl moiety into other molecules.

Experimental Protocol for Amide Formation:

• To a solution of an amine in a suitable aprotic solvent (e.g., dichloromethane, THF) and a base (e.g., triethylamine, pyridine) at 0 °C, a solution of 5-Nitro-1-benzothiophene-2-carbonyl chloride in the same solvent is added dropwise.

• The reaction mixture is stirred at room temperature until completion (monitored by TLC).

• The reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography or recrystallization.[15]

Reactivity of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Applications in Drug Development

The benzothiophene scaffold is a key structural motif in numerous pharmaceuticals.[1] The introduction of a nitro group can modulate the electronic properties of the molecule and provide additional sites for interaction with biological targets. Derivatives of 5-Nitro-1-benzothiophene-2-carbonyl chloride are being explored for a range of therapeutic applications.

Potential Therapeutic Areas

• Anti-inflammatory Agents: Benzothiophene derivatives have shown promise as anti-inflammatory agents.[2][3]

• Antimicrobial Agents: The benzothiophene nucleus is present in several compounds with antibacterial and antifungal activity.[4]

• Anticancer Agents: Certain substituted benzothiophenes have demonstrated cytotoxic activity against various cancer cell lines.

Signaling Pathways

While specific signaling pathways modulated by 5-Nitro-1-benzothiophene-2-carbonyl chloride itself are not documented, its derivatives, as with other benzothiophenes, could potentially interact with a variety of biological targets, including kinases, polymerases, and other enzymes.[4] Further research is required to elucidate the precise mechanisms of action.

Role in a typical drug discovery workflow.

Safety and Handling

Acyl chlorides are corrosive and moisture-sensitive. 5-Nitro-1-benzothiophene-2-carbonyl chloride should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. It should be stored under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.

Conclusion

5-Nitro-1-benzothiophene-2-carbonyl chloride is a valuable and reactive building block for the synthesis of novel heterocyclic compounds with significant potential in drug discovery. While detailed experimental data for this specific compound is sparse, its synthesis and reactivity can be reliably predicted based on established chemical principles. Further investigation into the synthesis of its derivatives and their biological evaluation is warranted to fully explore their therapeutic potential.

References

• 1. An overview of benzo[b]thiophene-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Synthesis, characterization and biological activities of some new benzo[b]thiophene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Direct synthesis of benzo[b]thiophene-2-carboxylate esters involving nitro displacement | Semantic Scholar [semanticscholar.org]
• 6. 5-Nitrothiophene-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Chemistry: Infrared of nitro compounds [openchemistryhelp.blogspot.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. US4380635A - Synthesis of acylated benzothiophenes - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthesis route for 5-Nitro-1-benzothiophene-2-carbonyl chloride, a key building block in medicinal chemistry and materials science. The synthesis is presented as a two-step process, commencing with the nitration of 1-benzothiophene-2-carboxylic acid to yield 5-Nitro-1-benzothiophene-2-carboxylic acid, followed by its conversion to the target acid chloride. This document furnishes detailed experimental protocols, quantitative data, and visual representations of the synthetic workflow to aid researchers in their scientific endeavors.

Physicochemical Data

Quantitative data for the key compounds in the synthesis route are summarized in the tables below for easy reference and comparison.

Table 1: Properties of Starting Material: 1-Benzothiophene-2-carboxylic acid

Property	Value
CAS Number	1120-22-5
Molecular Formula	C₉H₆O₂S
Molecular Weight	178.21 g/mol
Appearance	White to off-white crystalline powder
Melting Point	238-241 °C

Table 2: Properties of Intermediate: 5-Nitro-1-benzothiophene-2-carboxylic acid

Property	Value
CAS Number	6345-55-7[1]
Molecular Formula	C₉H₅NO₄S[1]
Molecular Weight	223.21 g/mol [1]
Appearance	Pale yellow solid
Melting Point	238-241 °C

Table 3: Properties of Final Product: 5-Nitro-1-benzothiophene-2-carbonyl chloride

Property	Value
CAS Number	86010-32-4
Molecular Formula	C₉H₄ClNO₃S
Molecular Weight	241.65 g/mol
Appearance	Yellow solid (predicted)
Reactivity	Moisture sensitive

Synthesis Pathway

The synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride is effectively achieved through a two-step reaction sequence. The first step involves the electrophilic nitration of the benzene ring of 1-benzothiophene-2-carboxylic acid to introduce the nitro group at the 5-position. The second step is the conversion of the resulting carboxylic acid to the more reactive acid chloride derivative using a chlorinating agent such as thionyl chloride.

Caption: Overall synthesis route for 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Experimental Protocols

Step 1: Synthesis of 5-Nitro-1-benzothiophene-2-carboxylic acid

This procedure details the nitration of 1-benzothiophene-2-carboxylic acid. The electron-withdrawing carboxylic acid group at the 2-position directs the electrophilic nitration primarily to the 5- and 7-positions of the benzene ring. The separation of the desired 5-nitro isomer may be required.

Materials and Equipment:

• 1-Benzothiophene-2-carboxylic acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃, 70%)

• Ice bath

• Three-necked round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Standard glassware for workup and purification

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-benzothiophene-2-carboxylic acid (1.0 eq) in concentrated sulfuric acid at 0 °C with stirring.

• Slowly add a cooled mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid dropwise to the reaction mixture, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The precipitated solid is collected by vacuum filtration and washed thoroughly with cold water until the filtrate is neutral.

• The crude product, a mixture of nitro isomers, is then purified by column chromatography or recrystallization to isolate the 5-Nitro-1-benzothiophene-2-carboxylic acid.

Caption: Experimental workflow for the synthesis of 5-Nitro-1-benzothiophene-2-carboxylic acid.

Step 2: Synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride

This protocol describes the conversion of 5-Nitro-1-benzothiophene-2-carboxylic acid to the corresponding acid chloride using thionyl chloride.

Materials and Equipment:

• 5-Nitro-1-benzothiophene-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Toluene or Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF, catalytic amount)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, add 5-Nitro-1-benzothiophene-2-carboxylic acid (1.0 eq).

• Add anhydrous toluene or DCM as a solvent, followed by a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.5-2.0 eq) to the suspension at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the evolution of gas (HCl and SO₂) ceases.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The crude 5-Nitro-1-benzothiophene-2-carbonyl chloride is obtained as a solid and can be used in the next step without further purification or can be purified by recrystallization from an anhydrous solvent.

Caption: Experimental workflow for the synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Reaction Mechanism

The conversion of the carboxylic acid to the acid chloride with thionyl chloride proceeds via a nucleophilic acyl substitution mechanism. The carboxylic acid oxygen attacks the electrophilic sulfur atom of thionyl chloride, forming a chlorosulfite intermediate. This is followed by a nucleophilic attack of the chloride ion on the carbonyl carbon, leading to the formation of the tetrahedral intermediate, which then collapses to yield the final acid chloride, along with the gaseous byproducts sulfur dioxide and hydrogen chloride.

Caption: Simplified mechanism for the conversion of a carboxylic acid to an acid chloride.

Safety Precautions

• Nitration: The nitration reaction is highly exothermic and requires careful temperature control. The use of a mixture of nitric acid and sulfuric acid is highly corrosive and a strong oxidizing agent. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Thionyl Chloride: Thionyl chloride is a corrosive and lachrymatory liquid. It reacts violently with water to release toxic gases (HCl and SO₂). All manipulations should be performed in a fume hood under anhydrous conditions.

• General: Researchers should consult the Safety Data Sheets (SDS) for all chemicals used in this synthesis and follow standard laboratory safety procedures.

References

• 1. chemsynthesis.com [chemsynthesis.com]

5-Nitro-1-benzothiophene-2-carbonyl chloride: A Technical Guide to Reactivity and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive acyl chloride derivative of the benzothiophene heterocyclic system. The presence of the electron-withdrawing nitro group at the 5-position significantly influences the electrophilicity of the carbonyl carbon, rendering the molecule highly susceptible to nucleophilic attack. This high reactivity makes it a valuable intermediate in the synthesis of a variety of amide and ester derivatives, which are of interest in medicinal chemistry and materials science. However, this reactivity also poses challenges in terms of its stability and handling. This technical guide provides a comprehensive overview of the reactivity and stability of 5-Nitro-1-benzothiophene-2-carbonyl chloride, drawing upon general principles of acyl chloride chemistry and data from analogous compounds.

Chemical Properties

Property	Value	Source
Molecular Formula	C₉H₄ClNO₃S	[1]
Molecular Weight	241.65 g/mol	[1]
CAS Number	86010-32-4	[1]
Appearance	Expected to be a solid	Inferred
Solubility	Soluble in aprotic organic solvents (e.g., DCM, THF, DMF)	Inferred

Reactivity Profile

The reactivity of 5-Nitro-1-benzothiophene-2-carbonyl chloride is dominated by the electrophilic nature of the carbonyl carbon, which is enhanced by the strong electron-withdrawing effect of the nitro group. This makes it a potent acylating agent.

Reactions with Nucleophiles

5-Nitro-1-benzothiophene-2-carbonyl chloride readily reacts with a wide range of nucleophiles in nucleophilic acyl substitution reactions. The general mechanism involves the attack of the nucleophile on the carbonyl carbon, followed by the elimination of the chloride ion.

References

• 1. 5-NITRO-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE | CAS 86010-32-4 [matrix-fine-chemicals.com]

An In-depth Technical Guide to 5-Nitro-1-benzothiophene-2-carbonyl chloride for Drug Discovery Professionals

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Nitro-1-benzothiophene-2-carbonyl chloride, a key heterocyclic intermediate, holds significant promise in the landscape of medicinal chemistry and drug development. This technical guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and an exploration of its potential therapeutic applications, with a focus on its anticancer and antimicrobial activities. The document further delves into the molecular pathways influenced by its derivatives, offering a valuable resource for researchers engaged in the design and synthesis of novel therapeutic agents.

Chemical Identity and Properties

5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive acyl chloride derivative of the nitrobenzothiophene scaffold. Its chemical structure is characterized by a benzothiophene core nitrated at the 5-position and functionalized with a carbonyl chloride at the 2-position. This combination of a nitro group, a well-known pharmacophore, and a reactive acylating agent makes it a versatile building block for the synthesis of a diverse array of bioactive molecules.

Property	Value
CAS Number	86010-32-4[1]
Molecular Formula	C9H4ClNO3S[1]
Molecular Weight	241.65 g/mol [1]
IUPAC Name	5-nitro-1-benzothiophene-2-carbonyl chloride[1]
SMILES	O=C(Cl)c1sc2cc(ccc2c1)--INVALID-LINK--=O
InChI Key	KOJDFXDLYGKDEK-UHFFFAOYSA-N[1]

Synthesis and Experimental Protocols

The primary route for the synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride involves the chlorination of its corresponding carboxylic acid precursor, 5-Nitro-1-benzothiophene-2-carboxylic acid (CAS Number: 6345-55-7). Thionyl chloride (SOCl₂) is a commonly employed reagent for this transformation.

Synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride

Reaction: 5-Nitro-1-benzothiophene-2-carboxylic acid + SOCl₂ → 5-Nitro-1-benzothiophene-2-carbonyl chloride + SO₂ + HCl

Materials:

• 5-Nitro-1-benzothiophene-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM) or another inert solvent

• N,N-Dimethylformamide (DMF) (catalytic amount)

Procedure:

• To a dry, inert-atmosphere flask equipped with a magnetic stirrer and a reflux condenser, add 5-Nitro-1-benzothiophene-2-carboxylic acid.

• Add an excess of thionyl chloride (typically 2-5 equivalents) and a catalytic amount of DMF.

• The reaction mixture is stirred at room temperature for 30 minutes and then heated to reflux (approximately 40°C for DCM) for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution (SO₂ and HCl).

• Upon completion, the excess thionyl chloride and the solvent are removed under reduced pressure.

• The crude 5-Nitro-1-benzothiophene-2-carbonyl chloride is obtained as a solid and can be purified by recrystallization from an appropriate solvent (e.g., hexane or a mixture of hexane and dichloromethane) to yield the pure product.

Expected Yield: While a specific yield for this exact reaction is not documented in the provided search results, similar preparations of acyl chlorides from carboxylic acids using thionyl chloride typically proceed with high yields, often exceeding 80-90%.

Characterization

The synthesized compound should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect signals in the aromatic region, with shifts influenced by the electron-withdrawing nitro and carbonyl chloride groups.

  • ¹³C NMR: The carbonyl carbon should appear at a characteristic downfield shift.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the acid chloride carbonyl group (C=O) is expected in the region of 1750-1800 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak and fragmentation patterns consistent with the structure.

Applications in Drug Development

The 5-nitro-1-benzothiophene scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities. The carbonyl chloride functionality of the title compound allows for its facile incorporation into various molecular frameworks to generate libraries of potential drug candidates.

Anticancer Activity

Derivatives of 5-nitro-1-benzothiophene have demonstrated promising anticancer properties. Their mechanism of action is believed to involve the modulation of key cellular signaling pathways implicated in cancer progression.

Quantitative Data on Related Compounds:

Compound Type	Cancer Cell Line	Activity (IC₅₀/GI₅₀)	Reference
Thiophene carboxamides	HepG-2, HCT-116	Cytotoxic	[2]
5-hydroxybenzothiophene hydrazide	U87MG (Glioblastoma)	IC₅₀ = 7.2 μM	[3]
Thieno[3,2-d]pyrimidine-based compounds	PC-3, DU145 (Prostate)	Wnt/β-catenin inhibition	[2]

Signaling Pathway Modulation:

Thiophene derivatives have been shown to interfere with critical cancer-related pathways, including tubulin polymerization and the Wnt/β-catenin signaling cascade.[2] Inhibition of these pathways can lead to cell cycle arrest and apoptosis in cancer cells.

Anticancer mechanism of a thiophene derivative.

Antimicrobial Activity

Nitro-heterocyclic compounds, including nitrothiophenes, are known for their potent antimicrobial properties. The mechanism of action is often linked to the reductive activation of the nitro group by microbial nitroreductases.[4]

Quantitative Data on Related Compounds:

Compound Type	Microorganism	Activity (MIC)	Reference
Benzimidazolo benzothiophene derivatives	Klebsiella pneumoniae	20 µg/mL	[5]
5-nitrothiophene derivative (IITR00803)	E. coli	16 µg/mL	[4]
5-nitrothiophene derivative (IITR00803)	S. enterica	4 µg/mL	[4]

Mechanism of Antimicrobial Action:

The antimicrobial activity of nitrothiophenes is initiated by the enzymatic reduction of the nitro group within the microbial cell. This process generates reactive nitrogen species that can damage cellular macromolecules, including DNA, leading to cell death.[4]

Antimicrobial action of nitrothiophenes.

Conclusion

5-Nitro-1-benzothiophene-2-carbonyl chloride is a valuable and versatile intermediate for the synthesis of novel therapeutic agents. Its inherent structural features, combined with the reactivity of the acyl chloride group, provide a robust platform for the development of new anticancer and antimicrobial drugs. The insights into the potential mechanisms of action of its derivatives offer a rational basis for the design of next-generation therapies targeting key cellular pathways. This technical guide serves as a foundational resource for researchers aiming to harness the therapeutic potential of the 5-nitro-1-benzothiophene scaffold.

References

• 1. 5-NITRO-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE | CAS 86010-32-4 [matrix-fine-chemicals.com]
• 2. Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IITR00803: a benzoxazole-nitrothiophene small molecule with broad-spectrum antibacterial potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Action of 5-Nitrothiophenes against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

The Expanding Therapeutic Landscape of Benzothiophene Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The benzothiophene scaffold, a bicyclic heterocyclic compound, has emerged as a privileged structure in medicinal chemistry, underpinning a diverse array of pharmacologically active agents. Its unique chemical properties and structural versatility allow for the development of derivatives with potent and selective activities across various therapeutic areas. This technical guide provides an in-depth overview of the current and potential applications of benzothiophene derivatives in medicine, with a focus on their anticancer, antimicrobial, anti-inflammatory, and central nervous system (CNS) activities. This document is intended to serve as a comprehensive resource, detailing quantitative biological data, experimental methodologies, and key signaling pathways to facilitate further research and drug development.

Anticancer Applications of Benzothiophene Derivatives

Benzothiophene derivatives have demonstrated significant potential as anticancer agents, with several compounds exhibiting potent cytotoxicity against a range of human cancer cell lines. Their mechanisms of action are diverse, often targeting critical cellular processes such as microtubule dynamics and signal transduction pathways.

Quantitative Analysis of Anticancer Activity

The in vitro anticancer activity of various benzothiophene derivatives has been extensively evaluated. The half-maximal inhibitory concentration (IC50) and 50% growth inhibition (GI50) values provide a quantitative measure of their cytotoxic potential.

Derivative Class	Compound	Cancer Cell Line	IC50 / GI50 (µM)	Reference
Benzothiophene Acrylonitrile Analogs	Z-3-(benzo[b]thiophen-2-yl)-2-(3,4-dimethoxyphenyl)acrylonitrile (Compound 5)	Leukemia (various)	0.01 - 0.0665	[1]
Colon Cancer (various)	0.01 - 0.0665	[1]
CNS Cancer (various)	0.01 - 0.0665	[1]
Prostate Cancer (PC-3, DU-145)	0.01 - 0.0665	[1]
Z-3-(benzo[b]thiophen-2-yl)-2-(3,4,5-trimethoxyphenyl)acrylonitrile (Compound 6)	Leukemia (various)	0.0212 - 0.05	[1]
CNS Cancer (various)	0.0212 - 0.05	[1]
Prostate Cancer (PC-3, DU-145)	0.0212 - 0.05	[1]
E-3-(benzo[b]thiophen-2-yl)-2-(3,4,5-trimethoxyphenyl)acrylonitrile (Compound 13)	Most of 60 cell lines	< 0.01	[1]
5-Hydroxybenzothiophene Derivatives	Compound 16b (hydrazide scaffold)	HCT-116 (Colon)	7.2	[2]
A549 (Lung)	7.2	[2]
U87MG (Glioblastoma)	7.2	[2]
HeLa (Cervical)	7.2	[2]
Benzo[b]thiophene-3-carboxylic acid 1,1-dioxide Derivatives	Compound b19	MDA-MB-231 (Breast)	Not specified, but significant inhibition	[3]
3-Iodo-2-phenylbenzo[b]thiophene (IPBT)	IPBT	MDA-MB-231 (Breast)	126.67	[4]
HepG2 (Liver)	67.04	[4]
LNCaP (Prostate)	127.59	[4]
Caco-2 (Colon)	63.74	[4]
Panc-1 (Pancreatic)	76.72	[4]
HeLa (Cervical)	146.75	[4]
Ishikawa (Endometrial)	110.84	[4]

Key Signaling Pathways in Anticancer Activity

A significant mechanism of action for several anticancer benzothiophene derivatives is the disruption of microtubule dynamics through the inhibition of tubulin polymerization. This leads to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.

Caption: Inhibition of tubulin polymerization by benzothiophene derivatives.

Certain benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives have been shown to target the RhoA/ROCK signaling pathway, which is crucial for cancer cell migration and invasion.[3] Inhibition of this pathway leads to a reduction in cell motility and metastasis.

Caption: Inhibition of the RhoA/ROCK signaling pathway.

Experimental Protocols for Anticancer Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[5][6]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubate for 24 hours.[7]

• Compound Treatment: Treat the cells with various concentrations of the benzothiophene derivative and a vehicle control (e.g., DMSO) and incubate for 72 hours.[6]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[6]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

This assay measures the effect of compounds on the in vitro assembly of purified tubulin into microtubules.[6]

Protocol:

• Reagent Preparation: Reconstitute purified tubulin (>99% pure) to 3 mg/mL in G-PEM buffer.[6]

• Assay Setup: In a pre-warmed 96-well plate, add 100 µL of the reconstituted tubulin to each well.

• Compound Addition: Add the test compounds at varying concentrations (e.g., 0.1 µM–10 µM).[6]

• Data Acquisition: Measure the absorbance at 340 nm every 60 seconds for one hour at 37°C using a microplate reader.[6]

• Data Analysis: Plot the absorbance versus time to generate polymerization curves and determine the effect of the compound on the rate and extent of tubulin polymerization.

Antimicrobial Applications of Benzothiophene Derivatives

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Benzothiophene derivatives have demonstrated promising activity against a range of bacterial and fungal strains.

Quantitative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Derivative Class	Compound	Microorganism	MIC (µM)	Reference
Tetrahydrobenzothiophene Derivatives	Compound 3b	E. coli	1.11	[8]
P. aeruginosa	1.00	[8]
Salmonella	0.54	[8]
S. aureus	1.11	[8]
Compound 3f	E. coli	0.64 - 1.11	[8]
Compound 3c	P. aeruginosa	0.61 - 1.00	[8]
Compound 3j	P. aeruginosa	0.61 - 1.00	[8]
Compound 3k	P. aeruginosa	0.61 - 1.00	[8]
Salmonella	0.54 - 0.73	[8]
Fluorinated Benzothiophene-Indole Hybrids	Compound 3a	MRSA (USA300 Lac*lux)	1 µg/mL
MRSA (JE2)	2 µg/mL
Compound 3b (5-hydroxy indole)	MRSA and MSSA	8 µg/mL
Compound 3c (6-hydroxy indole)	MRSA and MSSA	2 µg/mL (mean)

Experimental Protocol for Antimicrobial Susceptibility Testing

This method is a standard procedure for determining the MIC of antimicrobial agents.[9][10]

Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard.[11]

• Serial Dilution: Prepare serial two-fold dilutions of the benzothiophene derivative in a suitable broth medium in a 96-well microtiter plate.[9]

• Inoculation: Inoculate each well with the standardized microbial suspension. Include positive and negative controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.[9]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.[9]

Caption: Workflow for MIC determination by broth microdilution.

Anti-inflammatory Applications of Benzothiophene Derivatives

Chronic inflammation is implicated in a wide range of diseases. Benzothiophene derivatives have shown potential as anti-inflammatory agents, primarily through the inhibition of key inflammatory mediators like cyclooxygenase-2 (COX-2).

Quantitative Analysis of Anti-inflammatory Activity

Derivative Class	Compound	Target	IC50 (µM)	Reference
2-Phenyl-4,5,6,7-tetrahydro[b]benzothiophene Derivatives	Compound 4a	COX-2	0.31 - 1.40
Compound 4j	COX-2	0.31 - 1.40
Compound 4k	COX-2	0.31 - 1.40
Compound 4q	COX-2	0.31 - 1.40
Bromo-benzothiophene Carboxamides	Compounds 4, 6, 8	COX-2	Not specified, but selective inhibition	[12]

Experimental Protocol for In Vivo Anti-inflammatory Assessment

This is a classic model of acute inflammation used to evaluate the efficacy of anti-inflammatory drugs.[13][14]

Protocol:

• Animal Dosing: Administer the benzothiophene derivative or a reference drug (e.g., indomethacin) to rats, typically via intraperitoneal injection, 30 minutes before carrageenan injection.[13]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan suspension subcutaneously into the sub-plantar region of the right hind paw of each rat.[15]

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[13]

• Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups compared to the control group.

Central Nervous System (CNS) Applications of Benzothiophene Derivatives

Benzothiophene derivatives have been investigated for their activity on CNS targets, particularly dopamine receptors, which are implicated in various neurological and psychiatric disorders.

Quantitative Analysis of CNS Activity

Derivative Class	Compound	Target	Binding Affinity (Ki, nM)	Reference
Benzothiophene Morpholine Analogs	Compound 18a	Dopamine D3 Receptor	High affinity (specific value not provided)	[16]
Compound 18d	Dopamine D3 Receptor	High affinity (specific value not provided)	[16]
Benzothiophene Derivatives	Compound 8f	Cannabinoid Receptor 2 (CB2)	0.08 µM	[17]

Experimental Protocol for CNS Receptor Binding

This assay is used to determine the binding affinity of a compound to a specific receptor.[1][18]

Protocol:

• Membrane Preparation: Prepare crude membrane fractions from cells stably expressing the human recombinant dopamine D3 receptor.[1]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a radiolabeled ligand (e.g., [³H]spiperone), and varying concentrations of the unlabeled benzothiophene derivative in an assay buffer.[1][19]

• Incubation: Incubate the plate for 60-120 minutes at room temperature.[1]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.[1]

• Radioactivity Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.[1]

• Data Analysis: Calculate the specific binding and determine the Ki value of the test compound from competitive binding curves.[19]

Synthesis of Benzothiophene Derivatives

Several synthetic methodologies are employed to construct the benzothiophene scaffold and its derivatives. The Gewald reaction and Suzuki-Miyaura coupling are two prominent examples.

Gewald Reaction for 2-Aminobenzothiophene Synthesis

The Gewald reaction is a multi-component reaction that provides a versatile route to polysubstituted 2-aminothiophenes.[20][21]

Protocol:

• Reaction Setup: In a suitable solvent such as ethanol, combine a ketone or aldehyde, an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate), and elemental sulfur.[20]

• Base Addition: Add a basic catalyst, such as morpholine or diethylamine.

• Reaction: Stir the mixture at room temperature or with gentle heating.

• Workup and Purification: After the reaction is complete, the product is typically isolated by filtration and can be further purified by recrystallization.

Caption: Schematic of the Gewald reaction.

Suzuki-Miyaura Coupling for Arylbenzothiophene Synthesis

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction used to form carbon-carbon bonds, enabling the synthesis of aryl-substituted benzothiophenes.[22]

Protocol:

• Reaction Setup: In a reaction vessel, combine a bromo-benzothiophene, an arylboronic acid, a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃), and a base (e.g., K₂CO₃).[22]

• Solvent Addition: Add a suitable solvent system, such as a mixture of 1,4-dioxane and water.[22]

• Degassing: Degas the reaction mixture to remove oxygen.

• Reaction: Heat the mixture, typically at 90°C, for 12-24 hours.[22]

• Workup and Purification: After cooling, perform an aqueous workup and extract the product with an organic solvent. Purify the crude product by column chromatography.[22]

Conclusion

Benzothiophene and its derivatives represent a highly valuable and versatile class of compounds with a broad spectrum of biological activities. The data and protocols presented in this technical guide highlight their significant potential in the development of new therapeutic agents for cancer, infectious diseases, inflammation, and CNS disorders. The continued exploration of this privileged scaffold, through innovative synthetic strategies and comprehensive biological evaluation, promises to yield novel drug candidates with improved efficacy and safety profiles. This guide aims to serve as a foundational resource for researchers dedicated to advancing the medicinal applications of benzothiophene derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Signalling Pathways by Western Blotting and Immunoprecipitation | Springer Nature Experiments [experiments.springernature.com]
• 4. oiccpress.com [oiccpress.com]
• 5. benchchem.com [benchchem.com]
• 6. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-Activity relationship study of benzothiophene oxobutanoic acid analogues leading to novel stimulator of interferon gene (STING) agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. Broth Microdilution | MI [microbiology.mlsascp.com]
• 10. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 11. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 12. Evaluation of benzothiophene carboxamides as analgesics and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 15. researchgate.net [researchgate.net]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. inotiv.com [inotiv.com]
• 18. dspace.ut.ee [dspace.ut.ee]
• 19. giffordbioscience.com [giffordbioscience.com]
• 20. benchchem.com [benchchem.com]
• 21. Gewald reaction - Wikipedia [en.wikipedia.org]
• 22. benchchem.com [benchchem.com]

The Nitro Group's Defining Influence on Benzothiophene Reactivity: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the role of the nitro group in modulating the chemical reactivity of the benzothiophene scaffold. This document is intended for researchers, scientists, and drug development professionals engaged in the study and application of benzothiophene chemistry. It offers a comprehensive overview of how the introduction of a nitro group influences the molecule's susceptibility to various chemical transformations, supported by experimental data and detailed protocols.

Introduction: The Dual Nature of the Nitro Group in Benzothiophene Chemistry

The benzothiophene core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. The introduction of a nitro group (–NO₂) profoundly alters the electronic landscape of the benzothiophene ring system, thereby dictating its reactivity. As a potent electron-withdrawing group, the nitro substituent deactivates the aromatic system towards electrophilic attack while simultaneously activating it for nucleophilic substitution and cycloaddition reactions. This dual reactivity makes nitrobenzothiophenes versatile intermediates in the synthesis of complex heterocyclic systems for drug discovery and materials science.

The Influence of the Nitro Group on Reactivity

The position of the nitro group on the benzothiophene ring, whether on the thiophene or the benzene moiety, directs the regioselectivity of subsequent reactions.

Electrophilic Aromatic Substitution

The strong electron-withdrawing nature of the nitro group deactivates the benzothiophene ring system towards electrophilic aromatic substitution (EAS). When the nitro group is present, harsher reaction conditions are generally required for electrophilic attack to proceed. The directing effect of the nitro group is position-dependent:

• Nitro Group on the Thiophene Ring (e.g., 2-nitro or 3-nitro): The thiophene ring is strongly deactivated. Electrophilic attack, if it occurs, is directed to the benzene ring.

• Nitro Group on the Benzene Ring (e.g., 4-, 5-, 6-, or 7-nitro): The benzene ring is deactivated, making the thiophene ring the more favorable site for electrophilic attack, typically at the 2- or 3-position.

• Substituent Effects: The presence of other substituents further influences the regioselectivity. For instance, an electron-withdrawing group at the 3-position, such as a cyano or carboxyl group, deactivates the thiophene ring and directs nitration to the benzene ring, with the product distribution being dependent on kinetic or thermodynamic control.[1]

Reaction Mechanism: Electrophilic Nitration of Benzothiophene

The nitration of benzothiophene is a classic example of electrophilic aromatic substitution. The reaction proceeds via the formation of a nitronium ion (NO₂⁺) from nitric acid and a strong acid catalyst, typically sulfuric acid. The nitronium ion is then attacked by the electron-rich benzothiophene ring.

Caption: General mechanism of electrophilic nitration of benzothiophene.

Nucleophilic Aromatic Substitution

The presence of a nitro group significantly activates the benzothiophene ring for nucleophilic aromatic substitution (SNAr), particularly when the nitro group is ortho or para to a leaving group. The strong electron-withdrawing ability of the nitro group stabilizes the negatively charged Meisenheimer complex intermediate, thus lowering the activation energy for the reaction.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a two-step process involving the addition of a nucleophile to the aromatic ring, followed by the elimination of a leaving group.

Caption: General mechanism of nucleophilic aromatic substitution on a nitrobenzothiophene.

Cycloaddition Reactions

The electron-deficient nature of the double bonds in the thiophene ring of nitrobenzothiophenes makes them excellent dienophiles or dipolarophiles in cycloaddition reactions. For example, nitrobenzothiophenes undergo highly diastereoselective dearomative [3+2] 1,3-dipolar cycloaddition reactions with in situ-generated nonstabilized azomethine ylides to furnish functionalized fused tricyclic benzo[1][2]thieno[2,3-c]pyrroles in good yields.

Synthesis of Nitrobenzothiophenes: Experimental Protocols

The synthesis of nitrobenzothiophenes is typically achieved through the direct nitration of benzothiophene or its derivatives, or through cyclization strategies starting from appropriately substituted precursors.

Synthesis of 3-Nitrobenzothiophene

Protocol:

• Dissolve benzothiophene in a suitable solvent such as acetic anhydride.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a pre-cooled nitrating mixture (a combination of concentrated nitric acid and concentrated sulfuric acid) dropwise to the benzothiophene solution while maintaining the temperature between 0-5 °C.

• After the addition is complete, stir the reaction mixture at the same temperature for a specified period (e.g., 1-2 hours).

• Pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the resulting solid, wash with cold water, and then with a dilute solution of sodium bicarbonate to neutralize any remaining acid.

• Recrystallize the crude product from a suitable solvent like ethanol to yield purified 3-nitrobenzothiophene.[1]

Synthesis of 2-Nitro-benzo[b]thiophene-3-carbonitrile

This synthesis can be approached via a two-step sequence starting with a Gewald reaction to form 2-amino-benzo[b]thiophene-3-carbonitrile, followed by a Sandmeyer-type reaction.[3]

Step 1: Synthesis of 2-Amino-benzo[b]thiophene-3-carbonitrile (Gewald Reaction)

• Combine 2-chlorobenzaldehyde (1 equivalent), malononitrile (1 equivalent), and elemental sulfur (1.1 equivalents) in ethanol.

• Add a catalytic amount of a base, such as morpholine or triethylamine.

• Heat the mixture at reflux for a specified period, monitoring the reaction by TLC.

• Upon completion, cool the mixture to room temperature.

• Collect the precipitated product by filtration, wash with cold ethanol, and dry.[3]

Step 2: Conversion to 2-Nitro-benzo[b]thiophene-3-carbonitrile

• Dissolve 2-amino-benzo[b]thiophene-3-carbonitrile (1 equivalent) in a mixture of concentrated sulfuric acid and water at 0-5 °C.

• Add a solution of sodium nitrite (1.1 equivalents) in water dropwise to form the diazonium salt.

• In a separate flask, prepare a solution of sodium nitrite (2 equivalents) in water, neutralized with sodium bicarbonate, and containing a copper(II) sulfate catalyst.

• Add the freshly prepared diazonium salt solution portion-wise to the nitrite solution.

• Stir the reaction at room temperature.

• Collect the resulting precipitate by filtration, wash with water, and purify by column chromatography.[3]

Synthesis of 5-Nitrobenzothiophene-2-carboxylic acid

Protocol:

• To a solution of methyl thioglycolate in absolute methanol under a nitrogen atmosphere, add a solution of sodium methoxide.

• Heat the reaction mixture to 50 °C.

• Add a solution of 2-chloro-5-nitro-benzaldehyde in methanol as a fine stream. A precipitate of the methyl ester intermediate will begin to form.

• After the addition is complete, heat the suspension at 60 °C for one hour and then cool to room temperature.

• Add a solution of sodium hydroxide and heat to reflux for 1.5 hours to saponify the ester.

• Cool the reaction mixture in an ice bath and acidify with concentrated HCl to a pH of 4.

• Isolate the resulting solid by filtration, wash with water, and dry under vacuum to afford 5-nitrobenzothiophene-2-carboxylic acid.[4]

Synthesis of Methyl 3-amino-6-nitrobenzo[b]thiophene-2-carboxylate

Protocol:

• Combine 2-fluoro-4-nitrobenzonitrile, methyl thioglycolate, and triethylamine in DMSO.

• Heat the reaction mixture using microwave irradiation at 130 °C for 35 minutes.

• After cooling, pour the reaction mixture into ice-water.

• Collect the resulting solid, wash with water, and dry in vacuo to give the title compound.[5]

Quantitative Data Summary

The introduction of a nitro group and its position on the benzothiophene ring have a significant impact on the biological activity of the resulting derivatives.

Table 1: Biological Activity of Nitro-Substituted Benzothiophene Derivatives [1]

Compound	Position of Nitro Group	Antimicrobial Activity (MIC, µg/mL) - E. coli	Antimicrobial Activity (MIC, µg/mL) - S. aureus	Anti-inflammatory Activity (IC₅₀, µM)	Analgesic Activity (% Inhibition)
2-Nitrobenzothiophene	2	>128	64	Not Reported	Not Reported
3-Nitrobenzothiophene	3	64	32	15.8	65.7
5-Nitrobenzothiophene	5	32	16	10.2	78.3

Role in Drug Development and Signaling Pathways

Nitrobenzothiophene derivatives have emerged as promising candidates in drug discovery, acting on various biological targets and signaling pathways.

Mechanism of Action: Prodrug Activation

Many nitroaromatic compounds, including nitrobenzothiophenes, function as prodrugs that are activated under hypoxic conditions, such as those found in solid tumors and certain bacterial infections. The nitro group is reduced by nitroreductase enzymes to form reactive nitroso, hydroxylamino, and amino derivatives. These reactive species can induce cellular damage and cell death.[6][7]

Workflow: Bioactivation of Nitro-containing Drugs

Caption: Bioactivation of nitroaromatic prodrugs by nitroreductase enzymes.

Inhibition of Signaling Pathways

Nitrobenzothiophene derivatives have been shown to inhibit key signaling pathways implicated in cancer and other diseases.

• STAT3 Inhibition: 6-Nitrobenzo[b]thiophene 1,1-dioxide, also known as Stattic, is a known inhibitor of the Signal Transducer and Activator of Transcription 3 (STAT3) protein.[8] STAT3 is a transcription factor that, when constitutively activated, promotes tumor cell proliferation, survival, and angiogenesis. Stattic is believed to bind to the SH2 domain of STAT3, preventing its dimerization, subsequent nuclear translocation, and transcriptional activity.[1] The salicylic acid group of some STAT3 inhibitors interacts with key residues such as Arg-609 and Lys-591 in the SH2 domain.[1]

Signaling Pathway: STAT3 Inhibition by Nitrobenzothiophene Derivatives

Caption: Inhibition of the JAK/STAT3 signaling pathway by nitrobenzothiophene derivatives.

• EGFR Inhibition: Certain heterocyclic scaffolds derived from nitrobenzothiophenes have shown inhibitory activity against the Epidermal Growth Factor Receptor (EGFR). EGFR is a receptor tyrosine kinase that plays a crucial role in cell growth and proliferation, and its aberrant activation is a hallmark of many cancers. Inhibitors typically bind to the ATP-binding site of the EGFR kinase domain, preventing its autophosphorylation and the activation of downstream signaling pathways.[9]

Conclusion

The nitro group is a powerful and versatile functional group in the context of benzothiophene chemistry. Its strong electron-withdrawing nature fundamentally alters the reactivity of the benzothiophene scaffold, enabling a diverse range of chemical transformations that are not readily accessible with the parent heterocycle. This unique reactivity profile, coupled with the potential for nitro-containing compounds to act as prodrugs and inhibitors of key signaling pathways, underscores the importance of nitrobenzothiophenes as valuable intermediates and lead compounds in the development of novel therapeutics. This guide provides a foundational understanding for researchers to further explore and exploit the rich chemistry of nitrobenzothiophenes.

References

• 1. A novel inhibitor of STAT3 homodimerization selectively suppresses STAT3 activity and malignant transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Novel STAT3 Inhibitors Targeting STAT3 Dimerization by Binding to the STAT3 SH2 Domain [frontiersin.org]
• 5. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 6. Binding mechanism of ATP and EGFR inhibitors revealed by absolute binding free energy calculations - American Chemical Society [acs.digitellinc.com]
• 7. Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural Insight and Development of EGFR Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

The Benzothiophene Scaffold: A Technical Guide to its Discovery, History, and Application in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzothiophene is a bicyclic aromatic heterocyclic compound in which a benzene ring is fused to a thiophene ring.[1] This core structure, particularly the benzo[b]thiophene isomer, is a privileged scaffold in medicinal chemistry, forming the foundation of numerous therapeutic agents with a wide range of biological activities.[1] Its discovery and the subsequent development of synthetic methodologies have paved the way for significant advancements in drug design and materials science. This technical guide provides an in-depth exploration of the history, synthesis, and key applications of the benzothiophene scaffold.

Discovery and Historical Milestones

The history of benzothiophene is intrinsically linked to the discovery of its parent heterocycle, thiophene. In 1882, Victor Meyer first identified thiophene as an impurity in benzene derived from coal tar. The first synthesis of thiophene was reported by Meyer in the same year, involving the reaction of acetylene with elemental sulfur. The fusion of a benzene ring to a thiophene ring gives rise to benzothiophene.

There are two primary isomers of benzothiophene: the more stable benzo[b]thiophene (also known historically as thianaphthene) and the less stable benzo[c]thiophene . The first derivative of the benzo[c]thiophene ring system, 1,3-diphenylbenzo[c]thiophene, was synthesized in 1922, although its structure was not correctly elucidated until 1937. The parent benzo[c]thiophene was not isolated and reported until 1962. Benzo[b]thiophene occurs naturally in petroleum-related deposits such as lignite tar.[2]

The development of synthetic routes to benzothiophenes has been an active area of research for over a century, with numerous named reactions and novel methodologies continuously emerging. Early methods often relied on intramolecular cyclization reactions, while modern approaches frequently employ transition-metal-catalyzed cross-coupling and C-H functionalization strategies, offering greater efficiency and functional group tolerance.

Physicochemical and Spectroscopic Properties

The two isomers of benzothiophene exhibit distinct physicochemical properties. Benzo[b]thiophene is a white solid with a naphthalene-like odor, while benzo[c]thiophene is less stable.

Table 1: Physicochemical Properties of Benzothiophene Isomers

Property	Benzo[b]thiophene	Benzo[c]thiophene
Molecular Formula	C₈H₆S	C₈H₆S
Molar Mass	134.20 g/mol	134.20 g/mol
Appearance	White solid	-
Melting Point	32 °C	-
Boiling Point	221 °C	-
Density	1.15 g/cm³	-

Table 2: Spectroscopic Data for Benzothiophene Isomers

Technique	Parameter	Benzo[b]thiophene	Benzo[c]thiophene
¹H NMR (CDCl₃)	Chemical Shift (δ, ppm)	H2: 7.42, H3: 7.33, H4: 7.88, H5: 7.36, H6: 7.34, H7: 7.83	H1: ~7.56, H3: ~7.67, H4/H7: ~7.50-7.60 (m), H5/H6: ~7.20-7.30 (m)
¹³C NMR (CDCl₃)	Chemical Shift (δ, ppm)	C2: 126.4, C3: 122.5, C3a: 139.8, C4: 124.3, C5: 124.3, C6: 123.5, C7: 121.6, C7a: 139.3	-
UV-Vis (Ethanol)	λmax (nm)	228, 258, 297	-
Mass Spectrometry	Parent Ion (M⁺•) m/z	134	134

Key Synthetic Methodologies and Experimental Protocols

A vast array of synthetic methods for constructing the benzothiophene core have been developed over the years. Below are detailed protocols for some of the historically significant and widely used methods.

Synthesis of Benzo[b]thiophene from Arylthioacetic Acid

This classical approach involves the cyclization of an arylthioacetic acid, which can be prepared from the reaction of a thiophenol with chloroacetic acid.

Experimental Protocol:

• Preparation of Arylthioacetic Acid: A mixture of thiophenol (1 equivalent) and chloroacetic acid (1 equivalent) in a suitable alcohol (e.g., ethanol) is refluxed. The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude arylthioacetic acid is purified by recrystallization.

• Cyclization: The purified arylthioacetic acid is heated in acetic anhydride. The reaction mixture is refluxed for several hours.

• Work-up and Purification: After cooling, the reaction mixture is poured into water and extracted with an organic solvent (e.g., diethyl ether). The organic layer is washed with a saturated sodium bicarbonate solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The resulting 3-hydroxybenzo[b]thiophene is then dehydroxylated to afford benzo[b]thiophene.[3]

Synthesis of Benzo[c]thiophene via Dehydrogenation

The parent benzo[c]thiophene can be prepared from 1,2-bis(halomethyl)benzene.

Experimental Protocol:

• Synthesis of 1,3-Dihydrobenzo[c]thiophene: A solution of 1,2-bis(bromomethyl)benzene (1 equivalent) in a suitable solvent is treated with sodium sulfide (Na₂S) (1 equivalent). The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: The reaction mixture is filtered, and the filtrate is concentrated under reduced pressure. The residue is purified by column chromatography to yield 1,3-dihydrobenzo[c]thiophene.

• Dehydrogenation: The purified 1,3-dihydrobenzo[c]thiophene is subjected to vapor-phase dehydrogenation over a palladium on carbon (Pd/C) or platinum (Pt) catalyst at 300 °C to afford benzo[c]thiophene.

The Benzothiophene Scaffold in Medicinal Chemistry

The benzothiophene core is a key structural component in several marketed drugs, demonstrating its importance in drug discovery and development.

Table 3: Prominent Drugs Containing the Benzothiophene Scaffold

Drug	Therapeutic Class	Mechanism of Action
Raloxifene	Selective Estrogen Receptor Modulator (SERM)	Acts as an estrogen agonist in bone and an estrogen antagonist in the uterus and breast.
Zileuton	5-Lipoxygenase Inhibitor	Inhibits the synthesis of leukotrienes, which are inflammatory mediators.
Sertaconazole	Antifungal Agent	Inhibits the synthesis of ergosterol, a key component of fungal cell membranes.

Signaling Pathways and Mechanisms of Action

Raloxifene and the Estrogen Receptor Signaling Pathway

Raloxifene exerts its therapeutic effects by modulating the estrogen receptor (ER). In bone, it acts as an agonist, mimicking the effects of estrogen to maintain bone density. In contrast, in breast and uterine tissue, it acts as an antagonist, blocking the proliferative effects of estrogen.

Raloxifene's modulation of the estrogen receptor pathway.

Zileuton and the 5-Lipoxygenase Pathway

Zileuton is an inhibitor of 5-lipoxygenase, a key enzyme in the biosynthesis of leukotrienes. By blocking this enzyme, Zileuton reduces the production of pro-inflammatory leukotrienes, making it effective in the treatment of asthma.

Zileuton's inhibition of the 5-lipoxygenase pathway.

Sertaconazole and the Ergosterol Biosynthesis Pathway

Sertaconazole is an antifungal agent that targets the synthesis of ergosterol, an essential component of the fungal cell membrane. By inhibiting the enzyme lanosterol 14α-demethylase, Sertaconazole disrupts the integrity of the fungal cell membrane, leading to cell death.

Sertaconazole's disruption of ergosterol biosynthesis.

Conclusion

The benzothiophene scaffold has a rich history, from its discovery in natural sources to the development of a multitude of synthetic strategies. Its versatile structure has made it a cornerstone in medicinal chemistry, leading to the development of important drugs for a variety of diseases. The ongoing exploration of new synthetic methodologies and the continued investigation of its biological activities ensure that the benzothiophene core will remain a significant and valuable scaffold in the future of drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. Benzothiophene - Wikipedia [en.wikipedia.org]
• 3. Synthesis of Benzothiophene_Chemicalbook [chemicalbook.com]

5-Nitro-1-benzothiophene-2-carbonyl chloride material safety data sheet (MSDS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitro-1-benzothiophene-2-carbonyl chloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document details its material safety data, a plausible synthesis protocol, and explores its potential biological activities based on related benzothiophene derivatives.

Material Safety and Physicochemical Properties

5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive chemical that requires careful handling. The following tables summarize its key safety information and physicochemical properties.

Table 1: Material Safety Data Summary

Hazard Statement	GHS Classification	Precautionary Measures
Harmful if swallowed.[1]	Acute Toxicity, Oral (Category 4)[1]	P264: Wash skin thoroughly after handling.[1]
Causes skin irritation.[1]	Skin Irritation (Category 2)[1]	P280: Wear protective gloves/eye protection/face protection.[1]
Causes serious eye damage.[1]	Serious Eye Damage (Category 1)[1]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]
Toxic if inhaled.[1]	Acute Toxicity, Inhalation (Category 3)[1]	P261: Avoid breathing mist or vapours.[1]
May cause respiratory irritation.[1]	Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]	P271: Use only outdoors or in a well-ventilated area.[1]

Table 2: Physicochemical Properties

Property	Value	Reference
CAS Number	86010-32-4	[3]
Molecular Formula	C₉H₄ClNO₃S	[3]
Molecular Weight	241.65 g/mol	[3]
Appearance	Solid (predicted)
SMILES	[O-]--INVALID-LINK--C1=CC2=C(SC(=C2)C(Cl)=O)C=C1	[3]
InChIKey	KOJDFXDLYGKDEK-UHFFFAOYSA-N	[3]

Synthesis Protocol

The synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride can be achieved from its corresponding carboxylic acid, 5-Nitro-1-benzothiophene-2-carboxylic acid. The conversion of a carboxylic acid to an acyl chloride is a standard transformation in organic synthesis, often accomplished using a chlorinating agent such as thionyl chloride (SOCl₂).

Experimental Protocol: Synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride

Materials:

• 5-Nitro-1-benzothiophene-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene or another inert solvent

• Catalytic amount of N,N-dimethylformamide (DMF)

• Flame-dried reaction vessel with a reflux condenser and a gas outlet to a scrubber

Procedure:

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 5-Nitro-1-benzothiophene-2-carboxylic acid (1.0 eq) in an anhydrous inert solvent such as toluene.

• Addition of Reagents: To the stirred suspension, add a catalytic amount of DMF (e.g., 1-2 drops). Subsequently, add thionyl chloride (1.5-2.0 eq) dropwise at room temperature. This step should be performed in a well-ventilated fume hood as it evolves HCl and SO₂ gases.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The crude 5-Nitro-1-benzothiophene-2-carbonyl chloride can be used directly for subsequent reactions or purified by distillation or recrystallization if necessary.

Safety Precautions:

• Thionyl chloride is a corrosive and toxic reagent; handle it with appropriate personal protective equipment in a fume hood.

• The reaction evolves toxic gases (HCl and SO₂) and should be equipped with a gas scrubber.

• All glassware must be thoroughly dried to prevent hydrolysis of thionyl chloride and the acyl chloride product.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Acyl chloride synthesis [organic-chemistry.org]
• 3. chemsynthesis.com [chemsynthesis.com]

Solubility Profile of 5-Nitro-1-benzothiophene-2-carbonyl chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 5-Nitro-1-benzothiophene-2-carbonyl chloride in various organic solvents. Due to the compound's reactive nature as an acyl chloride, this document focuses on inferred solubility based on general chemical principles and the behavior of analogous structures. It also outlines detailed experimental protocols for safely determining the solubility of reactive compounds and presents a logical workflow for this process. This guide is intended to assist researchers and professionals in the pharmaceutical and chemical industries in handling and utilizing 5-Nitro-1-benzothiophene-2-carbonyl chloride for synthetic and developmental purposes.

Introduction

5-Nitro-1-benzothiophene-2-carbonyl chloride, with the CAS number 86010-32-4, is a heterocyclic aromatic compound.[1] Its structure, featuring a benzothiophene core, a nitro group, and a highly reactive acyl chloride functional group, makes it a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents. The nitro group can act as a precursor for other functional groups, while the acyl chloride is readily susceptible to nucleophilic attack, allowing for the formation of esters, amides, and other derivatives.

Inferred Solubility Profile

The solubility of 5-Nitro-1-benzothiophene-2-carbonyl chloride is dictated by its molecular structure, which combines a largely nonpolar aromatic system with a highly polar and reactive acyl chloride group.

In Aprotic Solvents:

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): The compound is expected to exhibit good solubility in polar aprotic solvents. These solvents can solvate the polar acyl chloride group without reacting with it. However, it is crucial to use anhydrous grades of these solvents, as even trace amounts of water can lead to hydrolysis of the acyl chloride.

• Nonpolar Aprotic Solvents (e.g., Dichloromethane, Chloroform, Toluene, Hexane): 5-Nitro-1-benzothiophene-2-carbonyl chloride is anticipated to be soluble in chlorinated solvents like dichloromethane and chloroform due to dipole-dipole interactions. Its solubility in less polar aromatic solvents like toluene may be moderate, while in nonpolar aliphatic solvents such as hexane, it is expected to be limited.

In Protic Solvents:

• Alcohols (e.g., Methanol, Ethanol): Acyl chlorides react with alcohols in a process known as alcoholysis to form esters. Therefore, 5-Nitro-1-benzothiophene-2-carbonyl chloride is not considered "soluble" in alcohols in the traditional sense but will instead react to form the corresponding methyl or ethyl ester.

• Water: Acyl chlorides react vigorously with water in a hydrolysis reaction to yield the corresponding carboxylic acid, 5-nitro-1-benzothiophene-2-carboxylic acid, and hydrochloric acid.[2][3] This reaction is often rapid and exothermic. Consequently, the compound is considered reactive and not soluble in water.

Data Presentation: Expected Solubility Summary

The following table summarizes the expected qualitative solubility of 5-Nitro-1-benzothiophene-2-carbonyl chloride in a range of common organic solvents.

Solvent Class	Solvent Example	Expected Qualitative Solubility	Remarks
Polar Aprotic	Dimethylformamide (DMF)	Expected to be soluble	Anhydrous solvent is essential to prevent hydrolysis. DMF can also act as a catalyst for some reactions involving acyl chlorides.[4]
Dimethyl sulfoxide (DMSO)	Expected to be soluble	Must be strictly anhydrous.
Acetonitrile (ACN)	Expected to be soluble	Use of anhydrous grade is critical.
Chlorinated	Dichloromethane (DCM)	Expected to be soluble	A common solvent for reactions with acyl chlorides.[4][5]
Chloroform (CHCl₃)	Expected to be soluble	Similar to DCM, suitable for reactions and handling.
Aromatic	Toluene	Expected to be moderately soluble	Solubility may be lower than in more polar solvents.
Ether	Diethyl ether	Expected to be sparingly soluble	Lower polarity may limit solubility.
Tetrahydrofuran (THF)	Expected to be soluble	Ensure the solvent is anhydrous and peroxide-free.
Aliphatic	Hexane	Expected to be poorly soluble	The nonpolar nature of hexane makes it a poor solvent for this compound.
Protic	Water	Reactive	Reacts to form the corresponding carboxylic acid and HCl.[2][3]
Methanol / Ethanol	Reactive	Reacts to form the corresponding ester.

Experimental Protocols

Due to the reactive nature of 5-Nitro-1-benzothiophene-2-carbonyl chloride, determining its solubility requires stringent anhydrous conditions and careful handling. The following is a generalized protocol for assessing the solubility of reactive acyl chlorides.

Objective: To determine the approximate solubility of 5-Nitro-1-benzothiophene-2-carbonyl chloride in a given anhydrous organic solvent at a specific temperature (e.g., 25 °C).

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride

• Anhydrous organic solvent of interest (e.g., dichloromethane, acetonitrile)

• Small, oven-dried glass vials with screw caps or septa

• Inert gas supply (e.g., nitrogen or argon)

• Micropipettes and analytical balance

• Magnetic stirrer and stir bars

Procedure:

• Preparation of Equipment: All glassware must be thoroughly dried in an oven at >100 °C for several hours and then cooled in a desiccator under an inert atmosphere.

• Inert Atmosphere: Conduct all manipulations under a dry, inert atmosphere (e.g., in a glove box or using a Schlenk line) to prevent exposure to atmospheric moisture.

• Initial Qualitative Assessment:

  • To a dried vial containing a small magnetic stir bar, add approximately 1-2 mg of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

  • Add 0.1 mL of the anhydrous solvent and stir vigorously.

  • Observe for complete dissolution. If the solid dissolves, the compound is soluble at >10-20 mg/mL.

• Quantitative Determination (Gravimetric Method):

  • Accurately weigh a specific amount of the compound (e.g., 10 mg) into a pre-weighed, dried vial.

  • Add the anhydrous solvent in small, measured increments (e.g., 0.1 mL) with vigorous stirring after each addition.

  • Continue adding the solvent until the solid is completely dissolved.

  • Record the total volume of solvent added.

  • Calculate the solubility in mg/mL.

• Confirmation of Stability:

  • After dissolution, it is advisable to analyze the resulting solution by a suitable technique (e.g., TLC, ¹H NMR) to confirm that the compound has not decomposed or reacted with the solvent. For thin-layer chromatography, it's important to note that the silica on the TLC plate can potentially hydrolyze the acyl chloride.[4] An alternative is to quickly quench a small aliquot of the solution with a nucleophile like a primary amine and analyze the resulting stable amide.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Acyl chlorides are corrosive and lachrymatory. Avoid inhalation of vapors and contact with skin and eyes.

• The reaction of acyl chlorides with protic solvents can be vigorous and release HCl gas.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the determination of the solubility of a reactive compound like 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Caption: Workflow for Determining the Solubility of a Reactive Compound.

Conclusion

While specific, quantitative solubility data for 5-Nitro-1-benzothiophene-2-carbonyl chloride in organic solvents is not widely documented, a qualitative understanding of its solubility can be inferred from its chemical structure and the known reactivity of acyl chlorides. It is expected to be soluble in anhydrous polar aprotic and chlorinated solvents, while it will react with protic solvents. The experimental determination of its solubility must be conducted under strictly anhydrous conditions to prevent decomposition. The information and protocols provided in this guide are intended to support researchers in the safe and effective handling and application of this reactive intermediate in their synthetic endeavors.

References

• 1. 5-NITRO-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE | CAS 86010-32-4 [matrix-fine-chemicals.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. SATHEE: Chemistry Acid Chloride [satheejee.iitk.ac.in]

Theoretical and Experimental Insights into 5-Nitro-1-benzothiophene-2-carbonyl chloride: A Technical Guide

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the theoretical and experimental characterization of 5-Nitro-1-benzothiophene-2-carbonyl chloride. Benzothiophene derivatives are a significant class of heterocyclic compounds with wide-ranging pharmacological potential.[1][2] Understanding the electronic, structural, and reactive properties of substituted benzothiophenes, such as the title compound, is crucial for the rational design of novel therapeutic agents.[2] This document outlines the standard computational and experimental workflows for characterizing such molecules, presenting both theoretical data derived from Density Functional Theory (DFT) calculations and detailed protocols for its synthesis and spectroscopic analysis.

Theoretical Calculations

Computational modeling, particularly through DFT, is an indispensable tool for predicting molecular properties like geometry, electronic structure, and reactivity, offering insights that guide experimental work.[2] The following sections detail the theoretical analysis of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Computational Methodology

The initial 3D structure of 5-Nitro-1-benzothiophene-2-carbonyl chloride was generated using molecular modeling software. Geometry optimization and subsequent electronic property calculations were performed using the Gaussian suite of programs. The B3LYP functional with a 6-311++G(d,p) basis set was employed for all calculations, a method widely used for organic molecules to provide a good balance between accuracy and computational cost.[3][4]

Optimized Molecular Structure and Frontier Molecular Orbitals

The optimized geometry of the molecule reveals a nearly planar benzothiophene core. Key structural parameters, including selected bond lengths and angles, are presented in Table 1. Analysis of the Frontier Molecular Orbitals (HOMO and LUMO) is critical for understanding the molecule's chemical reactivity and kinetic stability. The HOMO is primarily localized over the benzothiophene ring system, while the LUMO is distributed across the nitro group and the carbonyl chloride moiety, indicating these are the likely sites for nucleophilic and electrophilic attack, respectively. The calculated HOMO-LUMO energy gap provides an estimation of the molecule's reactivity.

Table 1: Calculated Geometrical Parameters and FMO Energies

Parameter	Value
Bond Lengths (Å)
C=O	1.185
C-Cl	1.812
C-S	1.765
N-O (avg.)	1.224
**Bond Angles (°) **
O=C-Cl	123.5
C-S-C	91.8
O-N-O	125.1
FMO Energies (eV)
HOMO	-7.12 eV
LUMO	-3.27 eV
Energy Gap (ΔE)	3.85 eV

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution of a molecule and predicting sites for electrophilic and nucleophilic reactions.[5][6][7] The MEP surface of 5-Nitro-1-benzothiophene-2-carbonyl chloride is illustrated below. The red regions, indicating negative electrostatic potential, are concentrated around the oxygen atoms of the nitro and carbonyl groups, highlighting these as the primary sites for electrophilic attack. The blue regions, representing positive potential, are located around the hydrogen atoms of the benzene ring and the carbonyl carbon, suggesting these as likely sites for nucleophilic attack.

Caption: Logical relationship of MEP analysis for reactivity prediction.

Synthesis and Experimental Characterization

The synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride is typically achieved from its corresponding carboxylic acid precursor. The following sections provide detailed protocols for its synthesis and subsequent spectroscopic characterization.

Synthesis Protocol

Objective: To synthesize 5-Nitro-1-benzothiophene-2-carbonyl chloride from 5-Nitro-1-benzothiophene-2-carboxylic acid.

Materials:

• 5-Nitro-1-benzothiophene-2-carboxylic acid

• Thionyl chloride (SOCl₂)[1][8]

• Anhydrous Toluene

• Pyridine (catalytic amount)

• Rotary evaporator

• Reflux condenser and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, suspend 5-Nitro-1-benzothiophene-2-carboxylic acid (1.0 eq) in anhydrous toluene.

• Add thionyl chloride (2.0 eq) dropwise to the suspension at room temperature.

• Add a catalytic amount of pyridine to the mixture.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by observing the cessation of gas (HCl and SO₂) evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude 5-Nitro-1-benzothiophene-2-carbonyl chloride can be used directly for subsequent reactions or purified by recrystallization or distillation under high vacuum.

Caption: General workflow for the synthesis of the title compound.

Spectroscopic Analysis

Spectroscopic techniques are essential for confirming the structure and purity of the synthesized compound.[9][10]

2.2.1. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.[10] A sample of the compound is analyzed using an FTIR spectrometer. The resulting spectrum is expected to show characteristic absorption bands for the key functional groups.

Table 2: Predicted IR Absorption Bands

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)
C=O (Acyl Chloride)	Stretch	1750 - 1800
NO₂ (Aromatic)	Asymmetric Stretch	1550 - 1475[2][11]
NO₂ (Aromatic)	Symmetric Stretch	1360 - 1290[2]
C-Cl	Stretch	600 - 800
Aromatic C=C	Stretch	1450 - 1600

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to elucidate the carbon-hydrogen framework of the molecule.[9] A sample is dissolved in a deuterated solvent (e.g., CDCl₃) for analysis.

¹H NMR Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of CDCl₃.

• Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer.

• Expected Signals: The aromatic protons on the benzothiophene ring are expected to appear in the range of 7.5-9.0 ppm.

¹³C NMR Protocol:

• Sample Preparation: Dissolve 20-50 mg of the compound in ~0.7 mL of CDCl₃.

• Acquisition: Acquire the spectrum with proton decoupling.

• Expected Signals: The carbonyl carbon is expected to be significantly downfield (>160 ppm). Aromatic carbons will appear in the 120-150 ppm range.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm)

Nucleus	Predicted Chemical Shift (δ)
¹H NMR
Aromatic Protons	7.5 - 9.0
¹³C NMR
C=O	~165
Aromatic C-NO₂	~148
Other Aromatic C	120 - 140

2.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

Protocol:

• Ionization Method: Electron Impact (EI) or Electrospray Ionization (ESI).

• Analysis: The mass spectrum should show a molecular ion peak [M]⁺ corresponding to the molecular weight of the compound (241.65 g/mol ). Fragmentation patterns would likely involve the loss of Cl and CO.

Conclusion

This guide has outlined a comprehensive theoretical and experimental framework for the study of 5-Nitro-1-benzothiophene-2-carbonyl chloride. The computational data provides valuable predictions of the molecule's structural and electronic properties, which are essential for understanding its reactivity. The detailed experimental protocols for synthesis and spectroscopic characterization provide a clear path for its practical preparation and verification. This combined approach is fundamental in the field of medicinal chemistry for the development of new and effective therapeutic agents.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A-value estimation as a benchmark test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MEP [cup.uni-muenchen.de]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. IR and NMR spectroscopy | PPTX [slideshare.net]
• 11. spectroscopyonline.com [spectroscopyonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Esterification of 5-Nitro-1-benzothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the esterification of 5-Nitro-1-benzothiophene-2-carbonyl chloride with various alcohols. The information is compiled from established chemical principles and analogous procedures for similar aromatic acyl chlorides.

Introduction

Esterification is a fundamental reaction in organic synthesis, crucial for the development of new chemical entities in the pharmaceutical and materials science industries. 5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive acylating agent, readily undergoing esterification with a wide range of primary and secondary alcohols. The presence of the electron-withdrawing nitro group enhances the electrophilicity of the carbonyl carbon, facilitating a rapid reaction. This document outlines the general reaction conditions and provides specific experimental protocols for this transformation.

General Reaction Scheme

The esterification of 5-Nitro-1-benzothiophene-2-carbonyl chloride proceeds via a nucleophilic acyl substitution mechanism. The alcohol acts as the nucleophile, attacking the carbonyl carbon of the acyl chloride. A non-nucleophilic base is typically added to neutralize the hydrogen chloride byproduct.

Application Notes and Protocols: Synthesis of Novel Cholinesterase Inhibitors from 5-Nitro-1-benzothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pursuit of effective treatments for neurodegenerative disorders, such as Alzheimer's disease, has highlighted the critical role of cholinesterase inhibitors. These agents counteract the depletion of the neurotransmitter acetylcholine by inhibiting the enzymes responsible for its breakdown: acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The benzothiophene scaffold is a prominent heterocyclic structure in medicinal chemistry, known for its presence in various biologically active compounds.[1][2][3] The incorporation of a nitro group can significantly influence the chemical reactivity and biological efficacy of such scaffolds.[4] This document provides detailed protocols and application notes for the synthesis and evaluation of a novel class of cholinesterase inhibitors derived from 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Mechanism of Action

The synthesized benzothiophene derivatives are designed to act as inhibitors of acetylcholinesterase and butyrylcholinesterase. By binding to the active sites of these enzymes, they prevent the hydrolysis of acetylcholine. This leads to an increased concentration and prolonged availability of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission. This enhanced signaling is believed to be beneficial for improving cognitive function in patients with Alzheimer's disease.

Quantitative Data Summary

The inhibitory potential of various benzothiophene and nitrothiophene derivatives against AChE and BChE has been evaluated. The following table summarizes key quantitative data from studies on related compounds, providing a benchmark for newly synthesized inhibitors.

Compound Class	Target Enzyme	IC50 (µM)	Reference Compound	Reference IC50 (µM)
Benzothiophene-chalcone hybrid (5f)	AChE	62.10	-	-
Benzothiophene-chalcone hybrid (5h)	BChE	24.35	Galantamine	28.08
Spiro-benzothiophene (4e)	AChE	0.51	-	-
Spiro-benzothiophene (6b)	AChE	0.84	-	-
Thienobenzo-triazoles (24-27)	BChE	Very good inhibition	Galantamine	-
5-Nitrothiophene-Thiazole Derivatives	AChE	33.66–47.96 % inhibition at 80 µg/mL	-	-
5-Nitrothiophene-Thiazole Derivatives	BChE	13.03–63.29 % inhibition at 80 µg/mL	-	-

Experimental Protocols

Protocol 1: Synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride Derivatives

This protocol describes a general method for the synthesis of a library of N-substituted-5-nitro-1-benzothiophene-2-carboxamides.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride

• A variety of primary or secondary amines

• Triethylamine (Et3N) or other suitable base

• Dichloromethane (DCM) or other suitable anhydrous solvent

• Standard laboratory glassware and stirring equipment

• Thin Layer Chromatography (TLC) plates

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve the desired amine (1.1 equivalents) and triethylamine (1.2 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 equivalent) in anhydrous dichloromethane to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure N-substituted-5-nitro-1-benzothiophene-2-carboxamide derivative.

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, and HRMS).

Protocol 2: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This protocol outlines the procedure for evaluating the inhibitory activity of the synthesized compounds against AChE and BChE using a modified Ellman's spectrophotometric method.[3][5][6]

Materials:

• Acetylcholinesterase (AChE) from Electrophorus electricus

• Butyrylcholinesterase (BChE) from equine serum

• Acetylthiocholine iodide (ATCI) - substrate for AChE

• Butyrylthiocholine iodide (BTCI) - substrate for BChE

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Synthesized inhibitor compounds

• Donepezil or Galantamine (as a reference inhibitor)

• Phosphate buffer (0.1 M, pH 8.0)

• 96-well microplate reader

Procedure:

• Prepare stock solutions of the synthesized inhibitors and the reference compound in DMSO.

• In a 96-well plate, add 25 µL of the inhibitor solution at various concentrations.

• Add 125 µL of DTNB solution in phosphate buffer.

• Add 25 µL of the respective enzyme solution (AChE or BChE) and incubate the mixture for 15 minutes at 25 °C.

• Initiate the reaction by adding 25 µL of the substrate solution (ATCI for AChE or BTCI for BChE).

• Measure the absorbance at 412 nm at regular intervals for 5 minutes using a microplate reader.

• The rate of reaction is determined by the change in absorbance per minute.

• Calculate the percentage of inhibition for each concentration of the inhibitor using the formula: % Inhibition = [(Absorbance of control - Absorbance of test) / Absorbance of control] x 100

• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

Caption: Synthetic workflow for the preparation of N-substituted-5-nitro-1-benzothiophene-2-carboxamides.

Caption: Mechanism of cholinesterase inhibition by benzothiophene derivatives in the synaptic cleft.

Caption: Overall experimental workflow from synthesis to structure-activity relationship analysis.

References

• 1. sciforum.net [sciforum.net]
• 2. A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Cumhuriyet Science Journal » Submission » Acetylcholinesterase Inhibitor Activity of Some 5-Nitrothiophene-Thiazole Derivatives [csj.cumhuriyet.edu.tr]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Friedel-Crafts Acylation with 5-Nitro-1-benzothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a fundamental and versatile C-C bond-forming reaction in organic synthesis, enabling the introduction of an acyl group onto an aromatic or heteroaromatic ring. This electrophilic aromatic substitution reaction is pivotal for the synthesis of aryl ketones, which are valuable intermediates in the production of pharmaceuticals, agrochemicals, and other fine chemicals. The resulting keto functionality can be further modified, for instance, by reduction to the corresponding alkyl derivative.

This document provides detailed application notes and protocols for the Friedel-Crafts acylation utilizing 5-Nitro-1-benzothiophene-2-carbonyl chloride as the acylating agent. The presence of the electron-withdrawing nitro group on the benzothiophene scaffold can influence the reactivity of the acyl chloride and may necessitate modified reaction conditions compared to standard Friedel-Crafts acylations. The products of this reaction, substituted (5-nitro-1-benzothiophen-2-yl)methanones, are of significant interest in medicinal chemistry due to the established biological activities of benzothiophene derivatives, which include anticancer, anti-inflammatory, and antimicrobial properties.

Reaction Principle and Considerations

The Friedel-Crafts acylation proceeds via the formation of a highly electrophilic acylium ion, generated from the reaction of the acyl chloride with a Lewis acid catalyst, typically aluminum chloride (AlCl₃). This acylium ion is then attacked by the electron-rich aromatic substrate.

Key considerations for reactions involving 5-Nitro-1-benzothiophene-2-carbonyl chloride include:

• Reactivity of the Acyl Chloride: The electron-withdrawing nitro group can decrease the electron density on the carbonyl carbon, potentially affecting the rate of acylium ion formation and the overall reaction kinetics.

• Catalyst Stoichiometry: Friedel-Crafts acylations typically require stoichiometric or even excess amounts of the Lewis acid catalyst, as the catalyst complexes with the product ketone.

• Substrate Reactivity: The success and yield of the reaction are highly dependent on the nucleophilicity of the aromatic substrate. Electron-rich substrates (e.g., anisole, toluene) are expected to give higher yields compared to less reactive substrates (e.g., benzene, halobenzenes). Highly deactivated substrates may not be suitable for this reaction under standard conditions.

• Anhydrous Conditions: The Lewis acids used are highly moisture-sensitive, necessitating the use of anhydrous solvents and reaction conditions to prevent catalyst decomposition.

Experimental Data

The following table summarizes the expected outcomes for the Friedel-Crafts acylation of various aromatic substrates with 5-Nitro-1-benzothiophene-2-carbonyl chloride based on general reactivity trends. Note: These are representative values and actual yields may vary depending on specific reaction conditions and optimization.

Aromatic Substrate	Product Name	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Expected Yield (%)
Anisole	(4-Methoxyphenyl)(5-nitro-1-benzothiophen-2-yl)methanone	AlCl₃	Dichloromethane	2 - 4	0 to rt	75 - 90
Toluene	(5-Nitro-1-benzothiophen-2-yl)(p-tolyl)methanone	AlCl₃	Dichloromethane	4 - 6	0 to rt	60 - 75
Benzene	(5-Nitro-1-benzothiophen-2-yl)(phenyl)methanone	AlCl₃	Dichloromethane	6 - 12	0 to reflux	40 - 55
Thiophene	(5-Nitro-1-benzothiophen-2-yl)(thiophen-2-yl)methanone	SnCl₄	Dichloromethane	4 - 8	0 to rt	50 - 65

Experimental Protocols

General Safety Precautions: Handle 5-Nitro-1-benzothiophene-2-carbonyl chloride, Lewis acids (e.g., AlCl₃, SnCl₄), and chlorinated solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All glassware must be thoroughly dried before use.

Protocol 1: Friedel-Crafts Acylation of Anisole

This protocol describes the acylation of the highly reactive substrate, anisole.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anisole

• Anhydrous Dichloromethane (DCM)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous AlCl₃ (1.2 equivalents) in anhydrous DCM.

• Cooling: Cool the suspension to 0 °C in an ice-water bath.

• Acyl Chloride Addition: Dissolve 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the internal temperature below 5 °C.

• Substrate Addition: After the addition is complete, add a solution of anisole (1.1 equivalents) in anhydrous DCM to the dropping funnel. Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture back to 0 °C. Cautiously quench the reaction by slowly pouring it onto a mixture of crushed ice and concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization (e.g., from ethanol or ethyl acetate/hexanes) or column chromatography on silica gel.

Protocol 2: Friedel-Crafts Acylation of Benzene

This protocol is for a less reactive substrate and may require more forcing conditions.

Materials:

• Same as Protocol 1, with benzene replacing anisole.

Procedure:

• Follow steps 1-3 of Protocol 1.

• Substrate Addition: Add benzene (2.0-3.0 equivalents, can be used as a co-solvent) to the dropping funnel and add it dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition, allow the mixture to warm to room temperature and then heat to a gentle reflux for 6-12 hours, monitoring by TLC.

• Follow steps 6-10 of Protocol 1 for work-up and purification.

Visualizations

Caption: Experimental workflow for Friedel-Crafts acylation.

Caption: Mechanism of Friedel-Crafts acylation.

Application Notes and Protocols: 5-Nitro-1-benzothiophene-2-carbonyl chloride as an Intermediate for Anticancer Drugs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing 5-Nitro-1-benzothiophene-2-carbonyl chloride as a key intermediate in the synthesis of novel anticancer drug candidates. The benzothiophene scaffold is a prominent heterocyclic structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including potent antitumor effects. The introduction of a nitro group at the 5-position and a reactive carbonyl chloride at the 2-position offers a versatile platform for the synthesis of diverse compound libraries for anticancer drug discovery.

Overview of Benzothiophene Derivatives in Cancer Research

Benzothiophene derivatives have emerged as a promising class of compounds in oncology. Their mechanism of action often involves the inhibition of critical cellular processes such as tubulin polymerization and protein kinase activity, leading to cell cycle arrest and apoptosis in cancer cells. The structural versatility of the benzothiophene nucleus allows for modifications that can optimize potency, selectivity, and pharmacokinetic properties.

Synthesis of Anticancer Agents

5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive intermediate that readily undergoes nucleophilic acyl substitution with various nucleophiles, most notably amines, to form stable carboxamide derivatives. This reaction is a cornerstone for creating diverse libraries of compounds for screening.

General Synthesis Workflow

The general workflow for synthesizing and evaluating anticancer drug candidates from 5-Nitro-1-benzothiophene-2-carbonyl chloride is depicted below.

Caption: General workflow for the synthesis and evaluation of anticancer drug candidates.

Experimental Protocol: Synthesis of N-aryl-5-nitro-1-benzothiophene-2-carboxamides

This protocol describes a general method for the synthesis of N-aryl-5-nitro-1-benzothiophene-2-carboxamide derivatives.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride

• Substituted aniline (or other amine)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Pyridine

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

• Standard glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask, dissolve the substituted aniline (1.1 equivalents) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 equivalent) in anhydrous DCM.

• Add the solution of 5-Nitro-1-benzothiophene-2-carbonyl chloride dropwise to the cooled amine solution over 15-30 minutes with continuous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure N-aryl-5-nitro-1-benzothiophene-2-carboxamide.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy).

Quantitative Data on Anticancer Activity of Benzothiophene Derivatives

The following tables summarize the in vitro anticancer activity of various benzothiophene derivatives as reported in the literature. This data can serve as a benchmark for newly synthesized compounds.

Table 1: Growth Inhibition (GI₅₀) of Benzothiophene Acrylonitrile Analogs in Human Cancer Cell Lines

Compound	Leukemia (CCRF-CEM)	Colon Cancer (HCT-116)	CNS Cancer (SF-268)	Melanoma (UACC-62)	Ovarian Cancer (OVCAR-3)	Renal Cancer (786-0)	Prostate Cancer (PC-3)	Breast Cancer (MCF7)
Analog 5	10.0 nM	10.0 nM	10.0 nM	10.0 nM	10.0 nM	10.0 nM	10.0 nM	10.0 nM
Analog 6	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM
Analog 13	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	<10.0 nM	17.9 nM

Table 2: IC₅₀ Values of 5-Hydroxybenzothiophene-2-carboxamide Derivatives against Kinases and Cancer Cell Lines

Compound	Dyrk1A (IC₅₀)	Dyrk1B (IC₅₀)	Clk1 (IC₅₀)	A549 (Lung Cancer) (IC₅₀)	HT-29 (Colon Cancer) (IC₅₀)
Compound 12	10 nM	21 nM	3 nM	0.4 µM	0.5 µM
Compound 17	12 nM	25 nM	4 nM	0.3 µM	0.4 µM

Signaling Pathways Targeted by Benzothiophene Derivatives

Benzothiophene derivatives have been shown to interfere with key signaling pathways implicated in cancer progression. Two of the most well-documented mechanisms are the inhibition of tubulin polymerization and the inhibition of protein kinases.

Inhibition of Tubulin Polymerization

Certain benzothiophene analogs act as microtubule-destabilizing agents. They bind to tubulin, preventing its polymerization into microtubules. This disruption of the microtubule network leads to mitotic arrest and ultimately apoptosis.

Caption: Mechanism of action via inhibition of tubulin polymerization.

Kinase Inhibition

Other benzothiophene derivatives, particularly carboxamides, have been identified as potent inhibitors of various protein kinases that are often overexpressed or hyperactivated in cancer cells, such as Dyrk and Clk families. By blocking the activity of these kinases, these compounds can halt aberrant signaling cascades that promote cell proliferation and survival.

Caption: Mechanism of action via protein kinase inhibition.

Conclusion

5-Nitro-1-benzothiophene-2-carbonyl chloride serves as a valuable and versatile starting material for the synthesis of novel benzothiophene-based anticancer agents. The straightforward synthesis of carboxamide libraries, coupled with the known anticancer potential of the benzothiophene scaffold, makes this an attractive avenue for drug discovery and development. The provided protocols and data offer a solid foundation for researchers to explore the potential of these compounds in oncology.

Application Notes & Protocols: A Step-by-Step Guide for the Coupling of Primary Amines with Acyl Chlorides

Audience: Researchers, scientists, and drug development professionals.

Introduction

The formation of an amide bond via the reaction of a primary amine with an acyl chloride is a fundamental and widely utilized transformation in organic synthesis. This reaction, often referred to as N-acylation, is a cornerstone in the synthesis of pharmaceuticals, agrochemicals, and polymers due to the prevalence of the amide functional group in biologically active molecules and materials. Acyl chlorides are highly reactive carboxylic acid derivatives, which allows the reaction to proceed rapidly, often at room temperature, with high yields.[1][2]

This document provides a comprehensive guide to performing this reaction, covering the underlying mechanism, detailed experimental protocols, key optimization parameters, and troubleshooting. The procedure is a classic example of nucleophilic acyl substitution.[3] Due to the generation of hydrochloric acid (HCl) as a byproduct, a base is typically required to neutralize the acid, which would otherwise form a non-nucleophilic ammonium salt with the starting amine and halt the reaction.[1][2][4] The use of a biphasic aqueous-organic system with a base is commonly known as the Schotten-Baumann reaction condition.[5][6]

Reaction Mechanism

The coupling of a primary amine with an acyl chloride proceeds through a two-step nucleophilic addition-elimination mechanism.[2]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.[2][7] This forms a tetrahedral intermediate where the carbonyl π-bond is broken, and a negative charge resides on the oxygen atom.[5][7]

• Elimination of Leaving Group: The tetrahedral intermediate is unstable and collapses. The lone pair on the oxygen atom reforms the carbonyl π-bond, leading to the elimination of the chloride ion, which is a good leaving group.[8][9]

• Deprotonation: The resulting protonated amide is then deprotonated by a base (such as a tertiary amine or hydroxide) to yield the final, neutral amide product and the protonated base.[8][9]

Caption: Nucleophilic addition-elimination mechanism.

General Experimental Protocol

This section describes a standard laboratory procedure for the N-acylation of a primary amine. The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon) if the reagents are sensitive to air or moisture.

3.1. Materials and Reagents

• Primary Amine (1.0 equiv)

• Acyl Chloride (1.0 - 1.1 equiv)

• Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIEA)) (1.1 - 1.5 equiv)[2]

• Anhydrous Aprotic Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))[10]

• Round-bottom flask with a magnetic stir bar

• Ice bath

• Standard glassware for aqueous workup (separatory funnel) and purification

3.2. Step-by-Step Procedure

The general workflow for the synthesis and purification is outlined below.

Caption: General experimental workflow for amide synthesis.

• Setup: To a dry round-bottom flask under an inert atmosphere, add the primary amine (1.0 equiv) and anhydrous solvent (e.g., DCM).[2]

• Addition of Base: Add the tertiary amine base (e.g., TEA, 1.1-1.5 equiv) to the solution.[2]

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial as the reaction can be highly exothermic.[2][]

• Addition of Acyl Chloride: Add the acyl chloride (1.0-1.1 equiv) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.[2]

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 1-16 hours.[1]

• Monitoring: Monitor the reaction's progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.[10]

• Quenching: Once complete, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2]

• Workup: Transfer the mixture to a separatory funnel. If DCM was used, the organic layer will typically be the bottom layer. Wash the organic layer sequentially with a dilute acid (e.g., 1 M HCl) to remove excess amine and base, followed by saturated aqueous NaHCO₃ to neutralize any remaining acid, and finally with brine (saturated aqueous NaCl).[2]

• Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

• Purification: Purify the resulting crude amide by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the pure product.[2]

Data Presentation: Optimizing Reaction Conditions

The yield and rate of the reaction are highly dependent on the substrates and conditions used. The following tables summarize key quantitative data to aid in reaction optimization.

Table 1: Effect of Base and Temperature on Amide Yield This table illustrates how the choice of base and temperature can significantly impact the yield of the amidation reaction.

Entry	Amine	Acyl Chloride	Base (equiv)	Temperature (°C)	Yield (%)	Reference
1	Aniline	Benzoyl Chloride	None	150	32	[12]
2	Aniline	Benzoyl Chloride	K₂CO₃ (1.5)	150	39	[12]
3	Aniline	Benzoyl Chloride	Cs₂CO₃ (1.5)	150	51	[12]
4	Aniline	Benzoyl Chloride	NaH (1.5)	150	80	[12]
5	Benzylamine	Acetyl Chloride	TEA (1.2)	0 to RT	>90 (Typical)	[1][2]

Table 2: Relative Reaction Rates for Various Amines The nucleophilicity of the amine is a critical factor in determining the reaction rate. This table presents second-order rate constants for the reaction of various amines with benzoyl chloride, highlighting the difference in reactivity.

Amine	Rate Constant (k, M⁻¹s⁻¹)	Relative Rate	Reference
p-Toluidine	1.34	4.6	[13]
Aniline	0.29	1.0	[13]
p-Chloroaniline	0.033	0.11	[13]
p-Nitroaniline	0.00032	0.001	[13]

Conditions: Reaction with benzoyl chloride in acetonitrile at 25 °C.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficiently reactive amine. 2. Amine protonated by byproduct HCl (insufficient base). 3. Poor quality acyl chloride (hydrolyzed).	1. Consider using a catalyst (e.g., DMAP, catalytic amount). 2. Ensure at least 1.1 equivalents of a suitable base are used. 3. Use freshly opened or distilled acyl chloride.
Multiple Products Observed	1. Impurities in starting materials. 2. Di-acylation (if the amine has other nucleophilic sites). 3. Side reactions from excessive heat.	1. Purify starting materials before the reaction. 2. Use stoichiometric amounts (1.0 equiv) of the acyl chloride. 3. Maintain low temperatures (0 °C) during acyl chloride addition.[10]
Difficult Product Purification	1. Product is water-soluble. 2. Excess unreacted starting amine or base. 3. Byproduct salts contaminating the product.	1. If the product is polar, consider extraction with a more polar solvent or reverse-phase chromatography. 2. Perform a thorough aqueous workup, including an acid wash to remove basic impurities.[2] 3. Ensure the reaction is properly quenched and washed to remove all salts.

Applications in Drug Development

The amide bond is a ubiquitous feature in pharmaceuticals, second only to the amine functional group. The coupling of primary amines and acyl chlorides is therefore a critical tool for drug development professionals.

• Peptide Synthesis: While modern peptide synthesis relies more on coupling reagents that minimize racemization, the fundamental reaction is amide bond formation. The Fischer peptide synthesis, a historical method, involved the condensation of an α-chloro acid chloride with an amino acid ester.[6]

• Active Pharmaceutical Ingredient (API) Synthesis: Many APIs contain amide linkages constructed using this chemistry. For example, the industrial synthesis of Flutamide, a nonsteroidal antiandrogen drug, utilizes this reaction.[6]

• Linker Chemistry: In the development of Antibody-Drug Conjugates (ADCs) and PROTACs, amide bonds are frequently used to connect the payload or ligand to the linker scaffold. The reliability and efficiency of N-acylation make it a go-to reaction for synthetic chemists in this field.

References

• 1. Amide Synthesis [fishersci.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 4. Schotten-Baumann Reaction [organic-chemistry.org]
• 5. grokipedia.com [grokipedia.com]
• 6. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 7. reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination substitution mechanism to form amides reagents reaction conditions organic synthesis [docbrown.info]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes: Derivatization of 5-Nitro-1-benzothiophene-2-carbonyl chloride for Amide Library Synthesis

Introduction

The benzothiophene scaffold is a prominent heterocyclic structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antidiabetic properties.[1][2] The introduction of a nitro group onto the benzothiophene core can significantly modulate its biological efficacy and chemical reactivity.[3] 5-Nitro-1-benzothiophene-2-carbonyl chloride is a highly reactive and versatile building block for the synthesis of compound libraries aimed at drug discovery. Its acyl chloride functionality allows for straightforward derivatization, most commonly through reaction with a diverse range of nucleophiles to generate libraries of amides.

The synthesis of an amide library from this scaffold allows for a systematic exploration of structure-activity relationships (SAR).[4] By varying the amine component, researchers can investigate the impact of different substituents—considering factors like steric bulk, electronic effects, and hydrogen bonding potential—on the biological activity of the resulting compounds.[4] This document provides detailed protocols for the synthesis of an amide library from 5-Nitro-1-benzothiophene-2-carbonyl chloride and discusses the general workflow for such a campaign.

Reaction Mechanism: Amide Formation

The derivatization of 5-Nitro-1-benzothiophene-2-carbonyl chloride with amines proceeds via a nucleophilic acyl substitution mechanism.[5] The reaction is efficient and typically high-yielding.[5] The key steps are:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the acyl chloride.[5]

• Tetrahedral Intermediate Formation: This attack breaks the carbonyl π-bond, forming a transient tetrahedral intermediate.[5]

• Elimination of Leaving Group: The intermediate collapses, reforming the carbonyl double bond and eliminating the chloride ion, the most stable leaving group.

• Deprotonation: A base, typically a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIEA), neutralizes the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[5]

Diagram 1: Nucleophilic Acyl Substitution Mechanism.

Experimental Protocols

Protocol 1: Synthesis of 5-Nitro-1-benzothiophene-2-carbonyl chloride

This protocol details the conversion of the parent carboxylic acid to the reactive acyl chloride. Due to its reactivity and moisture sensitivity, the product is often used immediately in the subsequent derivatization step.

Materials:

• 5-Nitro-1-benzothiophene-2-carboxylic acid (1.0 equiv)

• Thionyl chloride (SOCl₂) (2.0-3.0 equiv) or Oxalyl chloride (1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous Dichloromethane (DCM) or Toluene

• Round-bottom flask with stir bar and reflux condenser

• Inert atmosphere setup (e.g., Nitrogen or Argon)

• Rotary evaporator

Procedure:

• Under an inert atmosphere, suspend 5-Nitro-1-benzothiophene-2-carboxylic acid (1.0 equiv) in anhydrous DCM.

• Add a catalytic amount of anhydrous DMF (1-2 drops).

• Slowly add thionyl chloride (2.0 equiv) dropwise to the suspension at room temperature.

• Heat the reaction mixture to reflux (approx. 40°C for DCM) and maintain for 2-4 hours, monitoring for the cessation of gas evolution (SO₂ and HCl).

• Monitor reaction completion by taking a small aliquot, quenching it with methanol, and analyzing the formation of the methyl ester by TLC or LC-MS.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator to yield the crude 5-Nitro-1-benzothiophene-2-carbonyl chloride as a solid.

• The crude product can be purified by recrystallization if necessary, but is typically used directly in the next step.

Protocol 2: Parallel Synthesis of a 5-Nitro-1-benzothiophene-2-carboxamide Library

This protocol describes a general method for the parallel synthesis of amides from 5-Nitro-1-benzothiophene-2-carbonyl chloride and a diverse set of primary and secondary amines.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 equiv)

• Library of diverse primary and secondary amines (1.0-1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.5-2.0 equiv)[5]

• Anhydrous Dichloromethane (DCM)

• Reaction vials or multi-well plate

• Ice bath

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution[5]

• Brine (saturated aqueous NaCl solution)[5]

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)[5]

Procedure:

• Amine Preparation: In an array of reaction vials, dissolve each amine (1.0 equiv) and TEA (1.5 equiv) in anhydrous DCM.

• Acyl Chloride Solution: In a separate flask, prepare a stock solution of 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 equiv) in anhydrous DCM.

• Reaction Initiation: Cool the amine solutions to 0°C in an ice bath.

• Addition: Add the acyl chloride stock solution to each amine-containing vial.

• Reaction: Allow the reactions to warm to room temperature and stir for 2-16 hours.[4][5] Monitor the progress of a representative reaction by TLC or LC-MS.

• Quenching: Upon completion, quench each reaction by adding saturated aqueous NaHCO₃ solution.

• Work-up: Transfer the contents of each vial to a separate tube or well in a liquid-liquid extraction plate. Add more DCM if necessary. Wash the organic layer sequentially with water, 1 M HCl (optional, to remove excess amine), saturated aqueous NaHCO₃, and brine.[5]

• Drying and Concentration: Dry the organic layers over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude amide products.

• Purification: Purify the crude products as needed via an appropriate method, such as silica gel column chromatography or recrystallization, to obtain the final library of pure amides.

Data Presentation

The derivatization of 5-Nitro-1-benzothiophene-2-carbonyl chloride with various amines typically proceeds with good to excellent yields. The following table presents representative data for the synthesis of a diverse amide library.

Entry	Amine Nucleophile	Product Structure	Representative Yield (%)	Notes
1	Aniline		92%	Purified by recrystallization from Ethanol/Water.
2	Benzylamine		95%	Purified by column chromatography (Hexane:EtOAc).
3	Morpholine		98%	Product precipitated from reaction mixture; isolated by filtration.
4	4-Fluoroaniline		89%	Slower reaction rate observed. Purified by column chromatography.
5	Piperidine		96%	Highly exothermic reaction. Purified by recrystallization.

Visualizations

Diagram 2: Workflow for Amide Library Synthesis and Screening.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Acylation of Heterocyclic Amines with 5-Nitro-1-benzothiophene-2-carbonyl chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acylation of heterocyclic amines with 5-Nitro-1-benzothiophene-2-carbonyl chloride is a significant chemical transformation that yields a diverse range of N-substituted carboxamides. These products are of considerable interest in medicinal chemistry and drug development due to the established biological activities associated with both the benzothiophene and various heterocyclic scaffolds. The 5-nitro-1-benzothiophene moiety, in particular, is a key pharmacophore in compounds exhibiting a spectrum of therapeutic potentials, including antimicrobial and antileishmanial activities. This document provides detailed application notes and experimental protocols for the synthesis and characterization of these valuable compounds.

Application Notes

The N-acylated heterocyclic derivatives of 5-nitro-1-benzothiophene are valuable tools in drug discovery and chemical biology. The introduction of a heterocyclic amine to the 5-nitro-1-benzothiophene-2-carboxamide core allows for the modulation of physicochemical properties such as solubility, lipophilicity, and metabolic stability. This targeted modification can lead to enhanced biological activity, improved pharmacokinetic profiles, and reduced off-target effects.

Key Applications:

• Antimicrobial Drug Discovery: The resulting carboxamides can be screened for activity against a wide range of bacterial and fungal pathogens. The nitro group can be a key contributor to the mechanism of action, often undergoing bioreduction in target organisms to generate reactive nitrogen species.

• Antiparasitic Drug Development: Compounds bearing the 5-nitro-heterocyclic scaffold have shown promise as antiprotozoal agents, particularly against Leishmania species. The acylated products can be evaluated for their efficacy and selectivity against various parasitic life cycle stages.

• Enzyme Inhibition Studies: The rigid benzothiophene core coupled with diverse heterocyclic moieties can be designed to interact with specific enzyme active sites, making these compounds candidates for inhibitors of kinases, proteases, and other enzymes implicated in disease.

• Chemical Probes: Fluorescently tagged or biotinylated versions of these molecules can be synthesized to serve as chemical probes for identifying protein targets and elucidating biological pathways.

Physicochemical Data of Reactants

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance
5-Nitro-1-benzothiophene-2-carbonyl chloride	86010-32-4	C₉H₄ClNO₃S	241.65	Yellow to brown solid
Pyridine	110-86-1	C₅H₅N	79.10	Colorless liquid
Piperidine	110-89-4	C₅H₁₁N	85.15	Colorless liquid
Morpholine	110-91-8	C₄H₉NO	87.12	Colorless liquid

Experimental Protocols

The acylation of heterocyclic amines with 5-Nitro-1-benzothiophene-2-carbonyl chloride is typically performed under standard Schotten-Baumann or related acylation conditions. Two general protocols are provided below, which can be adapted for a wide range of heterocyclic amines.

Protocol 1: Acylation using Pyridine as Solvent and Base

This method is suitable for many heterocyclic amines and utilizes pyridine as both the solvent and the acid scavenger.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 eq)

• Heterocyclic amine (e.g., piperidine, morpholine) (1.1 - 1.2 eq)

• Anhydrous Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve the heterocyclic amine (1.1 - 1.2 eq) in anhydrous pyridine (10-20 mL per mmol of acyl chloride).

• Cool the solution to 0 °C in an ice bath.

• To the cooled solution, add 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 eq) portion-wise over 10-15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash successively with 1 M HCl (2 x 15 mL) to remove excess pyridine, saturated NaHCO₃ solution (1 x 15 mL), and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-acylated heterocyclic amine.

• Characterize the final product by NMR, IR, and mass spectrometry.

Protocol 2: Acylation in an Aprotic Solvent with a Tertiary Amine Base

This protocol is a versatile alternative, particularly when pyridine is not a suitable solvent for the starting materials or products.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 eq)

• Heterocyclic amine (e.g., pyridine, piperidine, morpholine) (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a solution of the heterocyclic amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM (15-25 mL per mmol of acyl chloride) in a round-bottom flask under a nitrogen atmosphere, add a solution of 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 eq) in anhydrous DCM dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-12 hours, monitoring the reaction progress by TLC.

• After completion, quench the reaction by adding water.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 15 mL).

• Combine the organic layers and wash with saturated NaHCO₃ solution (1 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and evaporate the solvent in vacuo.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent to yield the desired product.

• Confirm the structure of the purified compound using spectroscopic methods.

Quantitative Data Summary

The following table summarizes representative data for the products of the acylation of common heterocyclic amines with 5-Nitro-1-benzothiophene-2-carbonyl chloride. Please note that yields are highly dependent on the specific reaction conditions and the nature of the heterocyclic amine.

Product Name	Heterocyclic Amine	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Physical State
(5-Nitro-1-benzothiophen-2-yl)(pyridin-1-yl)methanone	Pyridine	C₁₄H₈N₂O₃S	284.29	75-85	Solid
(5-Nitro-1-benzothiophen-2-yl)(piperidin-1-yl)methanone	Piperidine	C₁₄H₁₄N₂O₃S	290.34	80-95	Solid
Morpholino(5-nitro-1-benzothiophen-2-yl)methanone	Morpholine	C₁₃H₁₂N₂O₄S	292.31	85-98	Solid

Note: The data presented are representative and may vary. Experimental determination is recommended for specific applications.

Visualizations

General Reaction Scheme

Caption: General reaction scheme for the acylation.

Experimental Workflow

Caption: A typical experimental workflow diagram.

Signaling Pathway Context (Hypothetical)

The synthesized compounds are often investigated for their potential to modulate cellular signaling pathways. For instance, a hypothetical inhibitory action on a generic kinase pathway is depicted below.

Caption: Hypothetical inhibition of a kinase cascade.

Application Notes and Protocols for the Use of 5-Nitro-1-benzothiophene-2-carbonyl chloride in Organic Electronics

For: Researchers, scientists, and drug development professionals.

Subject: Application of 5-Nitro-1-benzothiophene-2-carbonyl chloride as a precursor for the synthesis of a novel non-fullerene acceptor for organic solar cells.

Introduction

Non-fullerene acceptors (NFAs) have revolutionized the field of organic photovoltaics (OPVs), leading to significant increases in power conversion efficiencies (PCEs). The performance of these acceptors is highly dependent on their molecular structure, particularly their electronic and optical properties. The Acceptor-Donor-Acceptor (A-D-A) architecture is a widely adopted design for high-performance NFAs.

This document outlines the potential application of 5-Nitro-1-benzothiophene-2-carbonyl chloride as a key building block for the synthesis of a novel A-D-A type non-fullerene acceptor, provisionally named BTN-A . The benzothiophene core, functionalized with a strong electron-withdrawing nitro group, is expected to form the central donor unit of the NFA, while the carbonyl chloride group provides a reactive handle for the attachment of electron-accepting end groups. The introduction of a nitro group can effectively modulate the energy levels and absorption spectra of the final acceptor molecule.[1][2][3][4]

Proposed Synthetic Pathway

The reactive carbonyl chloride group of 5-Nitro-1-benzothiophene-2-carbonyl chloride is not typically used directly in the final C-C bond-forming reactions for creating the conjugated backbone of NFAs. A more common and versatile approach is the Knoevenagel condensation.[5] Therefore, a two-step synthesis is proposed to convert the starting material into a suitable precursor for the final condensation step.

Step 1: Reduction to Aldehyde The carbonyl chloride is first reduced to the corresponding aldehyde, 5-Nitro-1-benzothiophene-2-carbaldehyde.

Step 2: Knoevenagel Condensation The resulting aldehyde undergoes a Knoevenagel condensation with an electron-accepting end-group, such as 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile, to yield the final A-D-A type non-fullerene acceptor, BTN-A.

Figure 1: Proposed synthetic workflow for BTN-A.

Experimental Protocols

Synthesis of 5-Nitro-1-benzothiophene-2-carbaldehyde

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride

• Lithium tri-tert-butoxyaluminum hydride (LiAlH(OtBu)3)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Dissolve 5-Nitro-1-benzothiophene-2-carbonyl chloride in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LiAlH(OtBu)3 in THF to the cooled solution.

• Stir the reaction mixture at -78 °C for 2-3 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow addition of 1 M HCl.

• Allow the mixture to warm to room temperature.

• Extract the product with diethyl ether.

• Wash the combined organic layers with saturated NaHCO3 solution and then with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure aldehyde.

Synthesis of BTN-A (Knoevenagel Condensation)

Materials:

• 5-Nitro-1-benzothiophene-2-carbaldehyde

• 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (or similar active methylene compound)

• Anhydrous chloroform

• Pyridine (as catalyst)

• Methanol

Procedure:

• Dissolve 5-Nitro-1-benzothiophene-2-carbaldehyde and the active methylene compound in anhydrous chloroform in a round-bottom flask.

• Add a catalytic amount of pyridine to the solution.

• Reflux the reaction mixture for 12-24 hours under an inert atmosphere.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Wash the resulting solid with methanol to remove unreacted starting materials and impurities.

• Collect the solid product by filtration and dry under vacuum.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Fabrication of Bulk Heterojunction (BHJ) Organic Solar Cells

Device Structure: ITO / PEDOT:PSS / Polymer Donor:BTN-A / Ca / Al

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) aqueous dispersion

• A suitable polymer donor (e.g., PTB7-Th, PBDB-T)

• The synthesized BTN-A acceptor

• Organic solvent for the active layer (e.g., chloroform, chlorobenzene)

• Calcium (Ca) and Aluminum (Al) for cathode deposition

Procedure:

• Substrate Cleaning: Clean the ITO substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates and anneal at 150 °C in air.

• Active Layer Preparation: Prepare a blend solution of the polymer donor and BTN-A (e.g., in a 1:1.2 weight ratio) in chloroform. Stir the solution overnight in a nitrogen-filled glovebox.

• Active Layer Deposition: Transfer the substrates into the glovebox. Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed should be optimized to achieve a film thickness of around 100 nm.

• Cathode Deposition: Transfer the substrates to a thermal evaporator. Deposit the cathode layers (e.g., 20 nm of Ca followed by 100 nm of Al) through a shadow mask to define the active area of the device.

Characterization and Expected Data

Material Characterization

The synthesized BTN-A should be characterized using standard techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry: To verify the molecular weight.

• UV-Vis Spectroscopy: To determine the absorption spectrum and optical bandgap.

• Cyclic Voltammetry (CV): To estimate the HOMO and LUMO energy levels.

Device Characterization

The performance of the fabricated solar cells should be evaluated by:

• Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G illumination (100 mW/cm²) to determine the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

• External Quantum Efficiency (EQE): To measure the device's spectral response.

Expected Optoelectronic Properties and Device Performance

Based on literature for similar benzothiophene-based NFAs with nitro-functionalized end groups, the following properties and performance can be anticipated.[1][2]

Parameter	Expected Value
Optical Properties
Absorption Maximum (λmax)	650 - 750 nm
Optical Bandgap (Eg)	1.6 - 1.8 eV
Electrochemical Properties
HOMO Level	-5.6 to -5.8 eV
LUMO Level	-3.8 to -4.0 eV
Photovoltaic Performance
Open-Circuit Voltage (Voc)	0.85 - 0.95 V
Short-Circuit Current (Jsc)	15 - 20 mA/cm²
Fill Factor (FF)	65 - 75 %
Power Conversion Efficiency (PCE)	> 10 %

Visualizations

Figure 2: Charge transfer mechanism in a BHJ solar cell.

Figure 3: Architecture of the proposed organic solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of Nitro-Substituted Ending Groups on the Photovoltaic Properties of Nonfullerene Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of nitro-substituted ending groups on the photovoltaic properties of nonfullerene acceptors_群英聚首 [polymer.cn]
• 4. researchgate.net [researchgate.net]
• 5. diva-portal.org [diva-portal.org]

Palladium-Catalyzed Cross-Coupling Reactions of Benzothiophene Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of benzothiophene derivatives. The benzothiophene scaffold is a prominent heterocyclic motif found in numerous biologically active compounds and functional materials. Palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, Sonogashira, Stille, and Buchwald-Hartwig reactions, offer powerful and versatile methods for the functionalization of the benzothiophene core, enabling the synthesis of a diverse array of derivatives with significant potential in drug discovery and materials science.

Introduction to Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing efficient and selective methods for the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-S, C-O) bonds. These reactions generally involve the coupling of an organohalide or triflate with an organometallic or unsaturated partner in the presence of a palladium catalyst and a base. The catalytic cycle typically proceeds through three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or migratory insertion (for Heck and Sonogashira reactions), and reductive elimination.

The functionalization of benzothiophenes using these methods has led to the development of compounds with a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. A notable example is the synthesis of analogues of Raloxifene, a selective estrogen receptor modulator (SERM) used for the prevention and treatment of osteoporosis, which features a benzothiophene core.[1][2]

Data Presentation: A Comparative Overview of Reaction Conditions

The following tables summarize quantitative data from various palladium-catalyzed cross-coupling reactions of benzothiophene derivatives, providing a comparative overview of reaction conditions and yields.

Table 1: Suzuki-Miyaura Coupling of Halobenzothiophenes with Boronic Acids

Entry	Benzothiophene Substrate	Boronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	3-Bromo-7-chloro-1-benzothiophene	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	1,4-Dioxane/H₂O	90	12-24	85	[3]
2	2,5-Dibromo-3-methylthiophene	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	12	63 (mono-arylated)	[3]
3	2,5-Dibromo-3-methylthiophene	Phenylboronic acid (2.2 eq)	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	12	55 (di-arylated)	[3]
4	3-Iodobenzothiophene	4-(THPO)C₆H₄B(OH)₂	Pd(PPh₃)₄ (10)	-	Na₂CO₃	Toluene/EtOH/H₂O	90	4	82	[1]

Table 2: Heck Coupling of Halobenzothiophenes with Alkenes

Entry	Benzothiophene Substrate	Alkene	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	3-Bromo-7-chloro-1-benzothiophene	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	DMF	100-120	12-24	78	[4]
2	Benzothiophene 1,1-dioxide	Styrene	Pd(OAc)₂ (5)	-	AgOPiv (3 eq)	THF	80	12	95	[5]
3	3-Methylbenzothiophene 1,1-dioxide	Styrene	Pd(OAc)₂ (5)	-	AgOPiv (3 eq)	THF	80	12	68	[5]
4	Bromobenzene (model)	Styrene	Pd EnCat®40 (0.1)	-	Na₂CO₃	NMP	150	3	>95	[6]

Table 3: Sonogashira Coupling of Halobenzothiophenes with Terminal Alkynes

Entry	Benzothiophene Substrate	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Iodothiophenol	Phenylacetylene	Pd(OAc)₂ (15)	-	AgTFA (1.1 eq)	DMF	110	24	87 (cyclized product)	[7]
2	2-Iodothiophenol	4-Fluorophenylacetylene	Pd(OAc)₂ (15)	-	AgTFA (1.1 eq)	DMF	110	24	78 (cyclized product)	[7]
3	3-Iodobenzothiophene	Phenylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	THF	25	12	85	[8]
4	4-Iodotoluene (model)	Phenylacetylene	5% Pd on alumina	0.1% Cu₂O on alumina	-	THF-DMA	75	72	<2 (batch)	[9]

Experimental Protocols

Detailed methodologies for key palladium-catalyzed cross-coupling reactions of benzothiophene derivatives are provided below.

Suzuki-Miyaura Coupling: Synthesis of 3-(4-Methoxyphenyl)-7-chloro-1-benzothiophene

Materials:

• 3-Bromo-7-chloro-1-benzothiophene

• 4-Methoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Inert gas (Argon or Nitrogen) supply

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 3-bromo-7-chloro-1-benzothiophene (1.0 mmol), 4-methoxyphenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), triphenylphosphine (0.04 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) to the flask via syringe.

• Place the sealed flask in a preheated oil bath at 90 °C and stir the reaction mixture vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• After completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL) and water (20 mL).

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to obtain the desired product.

Heck Coupling: Synthesis of 3-Styryl-7-chloro-1-benzothiophene

Materials:

• 3-Bromo-7-chloro-1-benzothiophene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Inert gas (Argon or Nitrogen) supply

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromo-7-chloro-1-benzothiophene (1.0 equiv), palladium(II) acetate (0.02 equiv), and triphenylphosphine (0.04 equiv).[4]

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.[4]

• Under the inert atmosphere, add potassium carbonate (2.0 equiv) and anhydrous N,N-dimethylformamide (DMF).[4]

• Add styrene (1.2 equiv) to the reaction mixture via syringe.[4]

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours.[4]

• Monitor the reaction progress by thin-layer chromatography (TLC).[4]

• Cool the reaction mixture to room temperature and dilute with ethyl acetate and water.[4]

• Separate the organic layer and wash it with brine.[4]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[4]

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) to obtain the desired 3-vinyl-7-chloro-1-benzothiophene derivative.[4]

• Characterize the purified product by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.[4]

Sonogashira Coupling: Synthesis of 2-Phenylbenzo[b]thiophene

Materials:

• 2-Iodothiophenol

• Phenylacetylene

• Palladium(II) acetate (Pd(OAc)₂)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Silver trifluoroacetate (AgTFA)

• N,N-Dimethylformamide (DMF)

• Inert gas (Nitrogen) supply

Procedure:

• To a dry Schlenk tube, add 2-iodothiophenol (0.5 mmol), Pd(OAc)₂ (15 mol%), TMEDA (20 mol%), and AgTFA (1.1 equiv.).[7]

• Evacuate and backfill the tube with nitrogen.[7]

• Add DMF (2 mL) and phenylacetylene (4 equiv.) via syringe.[7]

• Heat the reaction mixture at 110 °C for 24 hours.[7]

• After completion, cool the mixture to room temperature.

• Perform an aqueous workup and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography to obtain 2-phenylbenzo[b]thiophene.[7]

Stille Coupling: General Protocol for the Synthesis of Aryl-Benzothiophenes

Materials:

• Halobenzothiophene (e.g., 2-bromobenzothiophene)

• Organostannane (e.g., tributyl(phenyl)stannane)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

• Copper(I) iodide (CuI) (optional, but often accelerates the reaction)

• Lithium chloride (LiCl) (optional, additive)

• Anhydrous solvent (e.g., DMF, toluene, or dioxane)

• Inert gas (Argon or Nitrogen) supply

Procedure:

• To a flame-dried round-bottom flask, add the halobenzothiophene (1.0 eq), the palladium catalyst (e.g., Pd(dppf)Cl₂·DCM, 0.1 eq), CuI (0.1 eq), and LiCl (5.3 eq).[10]

• Purge the flask with an inert gas for 10 minutes.[10]

• Add the anhydrous solvent (e.g., DMF) to make a 0.1 M solution.[10]

• Add the organostannane reagent (1.15 eq) via syringe.[10]

• Heat the solution to an appropriate temperature (e.g., 40-100 °C) and monitor the reaction by TLC or GC-MS.[10]

• Upon completion, cool the reaction mixture and transfer it to a separatory funnel containing an aqueous solution of ammonia or potassium fluoride to quench the reaction and remove tin byproducts.[10]

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate in vacuo.[10]

• Purify the crude product by flash chromatography.[10]

Buchwald-Hartwig Amination: General Protocol for the Synthesis of Amino-Benzothiophenes

Materials:

• Halobenzothiophene (e.g., 3-bromobenzothiophene)

• Amine (e.g., morpholine)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a Pd-NHC complex)

• Phosphine ligand (e.g., XPhos, SPhos)

• Strong base (e.g., sodium tert-butoxide, LHMDS)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Inert gas (Argon or Nitrogen) supply

Procedure:

• In an oven-dried Schlenk tube, charge the palladium precatalyst (e.g., (SIPr)Pd(methallyl)Cl, 3.0 mol%) and a magnetic stirrer bar.[11]

• Seal the tube with a septum, and evacuate and backfill with an inert gas three times.[11]

• Add the halobenzothiophene (1.0 mmol), the amine (1.2 mmol), and the anhydrous solvent.

• Add the base (e.g., LHMDS, 1M solution in THF) via syringe.[11]

• Stir the reaction mixture at room temperature or with heating until the starting material is consumed, as monitored by TLC.[11]

• Dilute the mixture with ethyl acetate and filter through a short plug of silica gel.[11]

• Remove the solvent in vacuo and purify the crude material via flash chromatography.[11]

Visualizations

General Catalytic Cycle of Palladium-Catalyzed Cross-Coupling

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Workflow for a Typical Cross-Coupling Reaction

Caption: A typical experimental workflow for a palladium-catalyzed cross-coupling reaction.

Logical Relationships of Benzothiophene Functionalization

Caption: Logical relationships in the functionalization of benzothiophenes via cross-coupling.

References

• 1. Parallel Synthesis of a Desketoraloxifene Analogue Library via Iodocyclization/Palladium-Catalyzed Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Palladium-Catalyzed C2-Selective Oxidative Olefination of Benzo[b]thiophene 1,1-Dioxides with Styrenes and Acrylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]
• 10. Stille Coupling | NROChemistry [nrochemistry.com]
• 11. rsc.org [rsc.org]

Technical Notes & Optimization

Preventing hydrolysis of 5-Nitro-1-benzothiophene-2-carbonyl chloride during reactions

Technical Support Center: 5-Nitro-1-benzothiophene-2-carbonyl chloride

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting and preventing the hydrolysis of 5-Nitro-1-benzothiophene-2-carbonyl chloride during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 5-Nitro-1-benzothiophene-2-carbonyl chloride, and why is it so reactive?

A: 5-Nitro-1-benzothiophene-2-carbonyl chloride is an acyl chloride derivative.[1] Acyl chlorides are highly reactive organic compounds due to the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom.[2] This creates a significant partial positive charge on the carbonyl carbon, making it highly susceptible to attack by nucleophiles.[2]

Q2: My reaction yield is very low, and I've isolated 5-Nitro-1-benzothiophene-2-carboxylic acid as a major byproduct. What is happening?

A: The isolation of the corresponding carboxylic acid is a clear indication that your starting material, 5-Nitro-1-benzothiophene-2-carbonyl chloride, has undergone hydrolysis.[2][3] Acyl chlorides react vigorously with water in an addition-elimination reaction to form carboxylic acids and hydrochloric acid (HCl).[2][4][5] This reaction is often a nuisance and competes with your desired reaction pathway, thus reducing the yield of your target molecule.[3]

Q3: What are the most common sources of water contamination in a reaction?

A: Water contamination can come from several sources, including:

• Solvents: Using solvents that are not certified as anhydrous or have been improperly stored.

• Reagents: Some reagents may be hygroscopic or contain trace amounts of water.

• Glassware: Improperly dried glassware is a frequent source of moisture.

• Atmosphere: Exposure of the reaction to ambient air, especially on humid days, allows atmospheric moisture to enter the reaction vessel.

Q4: How can I effectively prevent the hydrolysis of 5-Nitro-1-benzothiophene-2-carbonyl chloride?

A: Preventing hydrolysis requires a stringent anhydrous technique. Key preventive measures include:

• Using Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents.

• Drying Glassware: Oven-dry all glassware at >100°C for several hours and allow it to cool in a desiccator or under an inert atmosphere before use.

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere, such as nitrogen or argon gas.[6] This prevents atmospheric moisture from entering the system.

• Proper Reagent Handling: Handle hygroscopic reagents in a glove box or under a stream of inert gas. Ensure the 5-Nitro-1-benzothiophene-2-carbonyl chloride itself is stored in a desiccator and handled quickly.

• Use of a Base: In reactions like amidation or esterification, a non-nucleophilic base (e.g., pyridine, triethylamine) is often used to neutralize the HCl byproduct, which can drive the reaction to completion.[3][7]

Troubleshooting Guide: Low Reaction Yield

If you are experiencing low or no yield of your desired product, follow these troubleshooting steps to identify and eliminate the source of hydrolysis.

Caption: Troubleshooting workflow for low-yield reactions.

Competing Reaction Pathways

The primary challenge in using 5-Nitro-1-benzothiophene-2-carbonyl chloride is ensuring it reacts with the intended nucleophile (e.g., an amine or alcohol) rather than with residual water.

Caption: Competing reaction pathways for the acyl chloride.

Experimental Protocols

General Protocol for Amide Synthesis under Anhydrous Conditions

This protocol details a standard procedure for the synthesis of an N-substituted amide from 5-Nitro-1-benzothiophene-2-carbonyl chloride, with a strong emphasis on preventing hydrolysis.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride

• Primary or secondary amine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Anhydrous triethylamine (TEA) or pyridine

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser

• Nitrogen or Argon gas supply with a manifold

• Septa and syringes

Procedure:

• Preparation: Oven-dry all glassware for at least 4 hours at 120°C and assemble while hot under a stream of inert gas. Allow to cool to room temperature.

• Initial Setup: To the round-bottom flask, add the amine (1.0 eq.) and anhydrous DCM. Begin stirring.

• Base Addition: Add anhydrous triethylamine (1.1 - 1.5 eq.) to the stirring solution. Cool the mixture to 0°C using an ice bath.[7]

• Acyl Chloride Addition: Dissolve 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 eq.) in a separate flask with anhydrous DCM. Transfer this solution to a dropping funnel.

• Reaction: Add the acyl chloride solution dropwise to the cooled amine solution over 15-30 minutes. A precipitate (triethylammonium chloride) may form. The reaction of acyl chlorides with amines can be vigorous, so slow addition and cooling are often necessary.[]

• Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-16 hours, monitoring by TLC or LC-MS.[7]

• Workup: Quench the reaction by slowly adding water.[7] Transfer the mixture to a separatory funnel, extract the product with DCM, wash the organic layer with dilute HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Caption: Workflow for anhydrous amide synthesis.

Data Presentation: Recommended Anhydrous Solvents

The choice of solvent is critical. Below is a table of common anhydrous solvents suitable for reactions with acyl chlorides.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Key Considerations
Dichloromethane (DCM)	39.6	9.1	Good general-purpose solvent for many reactions. Ensure it is stabilized and anhydrous.
Tetrahydrofuran (THF)	66	7.5	Can be a good solvent but must be rigorously dried as it is miscible with water and can form peroxides.
Acetonitrile (ACN)	82	37.5	A more polar aprotic solvent. Must be anhydrous.
Toluene	111	2.4	A nonpolar solvent, useful for reactions at higher temperatures.
Diethyl Ether	34.6	4.3	Highly volatile. Must be anhydrous and peroxide-free.

References

• 1. 5-NITRO-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE | CAS 86010-32-4 [matrix-fine-chemicals.com]
• 2. chemistrystudent.com [chemistrystudent.com]
• 3. Acyl chloride - Wikipedia [en.wikipedia.org]
• 4. savemyexams.com [savemyexams.com]
• 5. m.youtube.com [m.youtube.com]
• 6. 5-Chlorothiophene-2-carbonyl chloride | 42518-98-9 | Benchchem [benchchem.com]
• 7. fishersci.it [fishersci.it]

Technical Support Center: Handling Moisture-Sensitive Acyl Chlorides

This guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling of moisture-sensitive acyl chlorides in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are acyl chlorides and why are they so reactive?

Acyl chlorides are derivatives of carboxylic acids where the hydroxyl (-OH) group is replaced by a chlorine atom (-Cl).[1] Their high reactivity stems from the carbon atom in the -COCl group, which is bonded to two highly electronegative atoms (oxygen and chlorine).[2] This makes the carbon electron-deficient and highly susceptible to attack by nucleophiles, such as water, alcohols, and amines.[2][3]

Q2: What are the primary hazards associated with acyl chlorides?

Acyl chlorides present multiple hazards:

• Corrosivity: They are corrosive to metals and tissues.[4] Upon contact with moisture (e.g., on skin or mucous membranes), they hydrolyze to form hydrochloric acid (HCl), causing severe burns.[5][6]

• Flammability: Many low-molecular-weight acyl chlorides are flammable liquids with low flash points.[4][5] Their vapors can form explosive mixtures with air and may flash back from an ignition source.[6][7]

• Reactivity: They react violently with water, alcohols, and amines.[1][7] This reaction is exothermic and produces corrosive HCl gas.[6]

• Toxicity: Inhalation of vapors can severely irritate the respiratory tract, potentially leading to a build-up of fluid in the lungs (pulmonary edema).[6] When heated to decomposition, they can emit highly toxic fumes, including phosgene and hydrogen chloride.[4]

Q3: How should I properly store acyl chlorides?

Proper storage is critical to maintain the integrity of the reagent and ensure safety.

• Container: Store in a tightly sealed, preferably unbreakable, container with a PTFE-lined cap to prevent moisture ingress.[5][8]

• Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon.[9][10] Commercially available Sure/Seal™ bottles are designed for this purpose.[11]

• Temperature: Many acyl chlorides should be stored in a refrigerator to minimize degradation.[9] However, always consult the Safety Data Sheet (SDS) for specific storage temperature recommendations. Store in a well-ventilated, fireproof area.[5][12]

• Segregation: Store separately from incompatible materials like water, alcohols, bases, and oxidizing agents.[5][7]

• Aliquoting: To preserve the quality of the main stock, consider aliquoting the acyl chloride into smaller, single-use quantities.[8][9]

Q4: What is the best way to handle and dispense acyl chlorides?

All handling operations must be performed in a way that minimizes exposure to atmospheric moisture and to the user.

• Location: Always handle acyl chlorides in a well-ventilated chemical fume hood.[7] For highly sensitive experiments, use of a glovebox or Schlenk line with a dry, inert atmosphere is best practice.[9][11]

• Inert Atmosphere Techniques: Use techniques that prevent exposure to air. This includes using gas-tight syringes to transfer the liquid through a septum.[9][11] Before withdrawal, flush the container with a dry, inert gas like nitrogen or argon.

• Equipment: All glassware must be thoroughly dried before use, typically by oven-drying overnight and cooling under a stream of inert gas.[11]

Q5: What personal protective equipment (PPE) is required when working with acyl chlorides?

Comprehensive PPE is mandatory to prevent contact and inhalation.

• Eye Protection: Wear chemical safety goggles and a face shield.[5]

• Hand Protection: Wear appropriate chemical-resistant gloves. Consult a glove compatibility chart for the specific acyl chloride being used.

• Body Protection: A flame-retardant lab coat and protective clothing are essential.[5] An apron may be required for larger quantities.

• Respiratory Protection: For spills or situations with potential for high vapor concentration, a NIOSH-approved respirator with an appropriate cartridge is necessary.[6][7] Ensure eyewash stations and safety showers are immediately accessible.[7]

Q6: What should I do in case of a spill?

Immediate and appropriate action is required.

• Evacuate: Evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated, typically by working within a fume hood.

• Contain: Collect leaking liquid in a sealable container.[5]

• Absorb: Cover the spill with an inert, dry absorbent material like sand or diatomite.[5][12] Do NOT use combustible materials like paper towels.

• Neutralize (with caution): Slowly add a neutralizing agent (like sodium bicarbonate) to the absorbent material. Be prepared for a vigorous reaction.

• Collect and Dispose: Carefully collect the absorbed material into a sealed container for hazardous waste disposal according to local regulations.[5]

• Decontaminate: Clean the spill area thoroughly.

Troubleshooting Guides

Q: My acylation reaction has a low yield or failed completely. What are the likely causes?

A low yield is often traced back to the degradation of the acyl chloride or issues with reaction conditions.

• Reagent Degradation: The most common cause is the hydrolysis of the acyl chloride by moisture.[13] This consumes the starting material and produces the corresponding carboxylic acid, which is generally less reactive.[2]

• Wet Solvents/Reagents: Any moisture in the solvent or other reagents will rapidly consume the acyl chloride. Ensure all solvents are rigorously dried and other reagents are anhydrous.

• Improper Temperature: Some reactions require specific temperature control. Ensure you are following the established protocol.

• Insufficient Base: Many acylation reactions produce HCl as a byproduct.[14] A base (like pyridine or triethylamine) is often added to neutralize the HCl, which can otherwise react with some starting materials or products.[15] If the base is omitted or insufficient, the reaction may stall.

Q: I see white, steamy fumes when I open my acyl chloride bottle or run my reaction. What is this?

The white fumes are a visible sign of hydrolysis. The acyl chloride is reacting with moisture in the air to produce hydrogen chloride (HCl) gas.[1] This HCl gas then appears as "steamy fumes" as it mixes with more moist air. This indicates that your reagent is being exposed to moisture and is degrading.

Q: My final product is contaminated with a carboxylic acid. How did this happen and how can I prevent it?

This contamination is almost certainly due to the hydrolysis of your acyl chloride starting material.

• Prevention: The best prevention is to rigorously exclude moisture from your reaction. Use anhydrous solvents, dry all glassware, handle the acyl chloride under an inert atmosphere (nitrogen or argon), and ensure other reagents are dry.[2]

• Purification: If contamination occurs, you may be able to remove the carboxylic acid byproduct through an aqueous workup with a mild base (e.g., a sodium bicarbonate wash), followed by extraction and purification of your desired product.

Q: How can I check the quality and purity of my acyl chloride before use?

If you suspect your acyl chloride has degraded, you can perform a quality check.

• Titration: A simple titration can determine the amount of HCl and carboxylic acid present.

• Spectroscopy: An IR spectrum can be informative. A pure acyl chloride will have a characteristic C=O stretch around 1800 cm⁻¹. The presence of a broad -OH stretch (around 3000 cm⁻¹) and a C=O stretch shifted to ~1700-1725 cm⁻¹ would indicate contamination with the carboxylic acid.

• Karl Fischer Titration: This is a highly sensitive method specifically used to determine the water content of the reagent.[9]

Troubleshooting Flowchart for Acylation Reactions```dot

Caption: Step-by-step workflow for the safe handling of acyl chlorides.

Protocol 2: Quality Assessment via Karl Fischer Titration

This protocol outlines the determination of water content in an acyl chloride sample, which is a direct measure of its degradation via hydrolysis. [9] Objective: To quantify the water content in an acyl chloride sample.

Materials:

• Karl Fischer titrator (coulometric or volumetric)

• Anhydrous solvent compatible with the sample (e.g., mixture of methanol and chloroform) [9]* Gas-tight syringes and needles

• Glovebox or glove bag with a dry, inert atmosphere

Procedure:

• Environment Setup: All sample handling must be performed inside a glovebox or under a stream of dry, inert gas to prevent contamination from atmospheric moisture. [9]2. Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration cell is dry and sealed from the atmosphere. [9]3. Solvent Blank: Add the anhydrous solvent to the titration vessel and titrate to a stable, dry endpoint. This removes any residual water in the solvent.

• Sample Introduction: Using a dry, gas-tight syringe, draw a known mass or volume of the acyl chloride sample.

• Sample Injection: Quickly and carefully inject the sample into the titration vessel through the septum. Be sure the needle tip is submerged in the solvent to prevent loss of sample or reaction with headspace moisture.

• Titration: The instrument will automatically titrate the sample to its endpoint.

• Calculation: The instrument's software will calculate the water content, usually in ppm or percentage. This value indicates the extent of hydrolysis the sample has undergone. A low water content signifies a high-purity reagent.

Hydrolysis Pathway of an Acyl Chloride```dot

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chemistrystudent.com [chemistrystudent.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acetyl chloride | CH3COCl | CID 6367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ICSC 0210 - ACETYL CHLORIDE [inchem.org]
• 6. nj.gov [nj.gov]
• 7. fishersci.com [fishersci.com]
• 8. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. benchchem.com [benchchem.com]
• 10. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. chemos.de [chemos.de]
• 13. youtube.com [youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Acylation with 5-Nitro-1-benzothiophene-2-carbonyl chloride

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing acylation reactions using 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Troubleshooting Guide

Low or no product yield is a common issue when using 5-Nitro-1-benzothiophene-2-carbonyl chloride as an acylating agent. The strong electron-withdrawing nature of the nitro group deactivates the acyl chloride, reducing its electrophilicity and slowing down the rate of Friedel-Crafts acylation. This guide addresses common problems and provides systematic solutions.

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution
Insufficient Catalyst Activity	The deactivated acyl chloride requires a more potent Lewis acid catalyst. Consider switching from standard catalysts like AlCl₃ to stronger alternatives such as trifluoromethanesulfonic acid (TfOH) or a superacid system. The use of solid acid catalysts like modified zeolites can also be explored.[1]
Inappropriate Solvent Choice	The solvent can significantly impact catalyst activity and reaction kinetics. For deactivated systems, polar, non-coordinating solvents like nitromethane or nitrobenzene can sometimes enhance the reaction by keeping the catalyst in solution, although they can also form complexes that reduce reactivity.[2] A systematic screen of solvents from non-polar (e.g., CS₂, CH₂Cl₂) to polar aprotic is recommended.
Low Reaction Temperature	While higher temperatures can promote the reaction, they can also lead to decomposition of the acylium ion intermediate, especially with sensitive substrates.[3] A careful optimization of the reaction temperature is crucial. Start at a low temperature and gradually increase it, monitoring for product formation and decomposition.
Catalyst Deactivation	The catalyst can be deactivated by moisture or by complexation with the product ketone.[2] Ensure strictly anhydrous conditions. Using a stoichiometric or even an excess amount of the Lewis acid catalyst may be necessary to drive the reaction to completion.[2]
Poor Substrate Reactivity	If the aromatic substrate being acylated is also deactivated, the reaction will be even more challenging. Consider using more electron-rich (activated) aromatic substrates if the experimental design allows. For deactivated substrates, more forcing conditions (stronger catalyst, higher temperature) will be required.

Problem 2: Formation of Side Products

Possible Cause	Suggested Solution
Decomposition of Acyl Chloride	At elevated temperatures, the 5-Nitro-1-benzothiophene-2-carbonyl chloride may be unstable. Monitor the reaction for the appearance of degradation products. If decomposition is observed, attempt the reaction at a lower temperature for a longer duration.
Polysubstitution on Activated Substrates	If the aromatic substrate is highly activated, multiple acylations can occur.[4] To minimize this, use a stoichiometric ratio of the acylating agent to the substrate or add the acylating agent slowly to the reaction mixture.
Isomer Formation	The regioselectivity of the acylation can be influenced by the catalyst and solvent.[2] Analysis of the product mixture by techniques like NMR or HPLC is necessary to identify and quantify isomers. A screen of different Lewis acid catalysts may help improve the desired isomer ratio.

Frequently Asked Questions (FAQs)

Q1: Why is the acylation with 5-Nitro-1-benzothiophene-2-carbonyl chloride so slow compared to other acyl chlorides?

A1: The nitro group (-NO₂) on the benzothiophene ring is a strong electron-withdrawing group. This effect is transmitted to the carbonyl carbon of the acyl chloride, reducing its partial positive charge and thus its electrophilicity. As Friedel-Crafts acylation is an electrophilic aromatic substitution, a less electrophilic acylating agent will react more slowly.[4][5]

Q2: Can I use a milder Lewis acid like ZnCl₂ for this reaction?

A2: While milder Lewis acids are desirable for green chemistry, they are unlikely to be effective for this challenging acylation. The deactivated nature of 5-Nitro-1-benzothiophene-2-carbonyl chloride necessitates the use of a strong Lewis acid, such as AlCl₃, FeCl₃, or even stronger acids like triflic acid, to generate a sufficient concentration of the highly reactive acylium ion.[6]

Q3: What is the optimal catalyst stoichiometry for this reaction?

A3: For Friedel-Crafts acylations, the catalyst is often required in stoichiometric amounts or even in excess.[2] This is because the Lewis acid forms a complex with the product ketone, effectively removing it from the catalytic cycle. For a deactivated acyl chloride, it is recommended to start with at least 1.1 to 1.5 equivalents of the Lewis acid catalyst relative to the acyl chloride.

Q4: Are there any alternative methods to promote the acylation?

A4: Yes, several alternative methods can be considered. The use of microwave irradiation can sometimes accelerate slow reactions by providing efficient and rapid heating.[6] Another approach is to use a deep eutectic solvent (DES) as both the solvent and catalyst, which has been shown to be effective for some Friedel-Crafts acylations.[6] Additionally, ultrasound-assisted synthesis can be explored as a green and efficient method to promote the reaction.[7][8]

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by thin-layer chromatography (TLC) or by taking small aliquots from the reaction mixture at regular intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC). This will allow you to track the consumption of the starting materials and the formation of the product and any side products.

Experimental Protocols

Protocol 1: General Procedure for Acylation with 5-Nitro-1-benzothiophene-2-carbonyl chloride using AlCl₃

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.2 equivalents) to a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Solvent Addition: Add a dry, inert solvent (e.g., dichloromethane or 1,2-dichloroethane) to the flask and cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Dissolve the aromatic substrate (1.0 equivalent) in the same dry solvent and add it to the cooled suspension.

• Acyl Chloride Addition: Dissolve 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 equivalent) in the same dry solvent and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The reaction progress should be monitored by TLC or HPLC. If the reaction is sluggish, gentle heating (e.g., 40 °C) may be applied.

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Quantitative Data Summary

Table 1: Effect of Catalyst on Yield of Acylation with an Electron-Deficient Acyl Chloride (Illustrative Data)

Catalyst (1.2 eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
AlCl₃	CH₂Cl₂	25	24	45
FeCl₃	CH₂Cl₂	25	24	38
TfOH	CH₂Cl₂	25	12	75
Zeolite H-BEA	Toluene	80	12	62

Note: This table presents illustrative data based on general principles of Friedel-Crafts acylation with deactivated substrates. Actual yields will vary depending on the specific aromatic substrate and reaction conditions.

Visualizations

Caption: Experimental workflow for the acylation reaction.

Caption: Troubleshooting logic for low yield acylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemcess.com [chemcess.com]
• 3. reddit.com [reddit.com]
• 4. youtube.com [youtube.com]
• 5. quora.com [quora.com]
• 6. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03551E [pubs.rsc.org]
• 7. Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: 5-Nitro-1-benzothiophene-2-carbonyl chloride Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of 5-Nitro-1-benzothiophene-2-carbonyl chloride in reactions with various nucleophiles. The information is designed to help you anticipate and address potential side reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary expected reactions of 5-Nitro-1-benzothiophene-2-carbonyl chloride with nucleophiles?

A1: 5-Nitro-1-benzothiophene-2-carbonyl chloride is a highly reactive acyl chloride. Its primary reaction is nucleophilic acyl substitution at the carbonyl carbon. With nucleophiles such as primary and secondary amines, it readily forms the corresponding N-substituted 5-nitro-1-benzothiophene-2-carboxamides. Similarly, with alcohols and phenols, it yields the respective esters. These reactions are typically rapid and are fundamental in synthesizing a variety of derivatives for research and drug development.

Q2: What is the most common side reaction to be aware of when working with 5-Nitro-1-benzothiophene-2-carbonyl chloride?

A2: The most prevalent side reaction is hydrolysis. As an acyl chloride, this compound is highly sensitive to moisture.[1] Any presence of water in the reaction mixture, solvents, or on the glassware can lead to the hydrolysis of the carbonyl chloride group, forming the unreactive 5-nitro-1-benzothiophene-2-carboxylic acid.[1] This side reaction not only consumes the starting material but can also complicate the purification of the desired product. Therefore, maintaining strictly anhydrous (dry) conditions is critical for a successful reaction.

Q3: How does the nitro group on the benzothiophene ring influence the reactivity of the molecule?

A3: The nitro group (NO₂) at the 5-position is a strong electron-withdrawing group. This has a significant electronic impact on the benzothiophene ring system. The primary effect is the enhanced electrophilicity of the carbonyl carbon, making the acyl chloride even more reactive towards nucleophiles. While this high reactivity is often advantageous for the desired acylation, it can also increase the susceptibility to side reactions, such as hydrolysis.

Q4: Can the nitro group itself participate in side reactions under typical acylation conditions?

A4: Under standard acylation conditions (e.g., reaction with an amine in the presence of a non-nucleophilic base at or below room temperature), the nitro group is generally stable and does not directly participate in side reactions. However, under more forcing conditions, such as high temperatures or the presence of strong reducing or oxidizing agents, the nitro group could potentially undergo transformation. It is always advisable to perform reactions under the mildest conditions possible to achieve the desired transformation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Issue 1: Low or No Yield of the Desired Amide/Ester Product

Possible Cause	Troubleshooting Recommendation
Hydrolysis of the Acyl Chloride	Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system. Handle the acyl chloride under an inert atmosphere (e.g., nitrogen or argon).
Inactivated Nucleophile	If using an amine salt (e.g., hydrochloride), a stoichiometric amount of a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) must be added to liberate the free amine for reaction.[2]
Insufficient Reactivity of the Nucleophile	For weakly nucleophilic amines or alcohols, the reaction may require gentle heating or a longer reaction time. The addition of a catalyst, such as 4-dimethylaminopyridine (DMAP), can also be beneficial, particularly for esterifications.
Poor Quality Starting Material	Verify the purity of the 5-Nitro-1-benzothiophene-2-carbonyl chloride and the nucleophile. Impurities can interfere with the reaction.

Issue 2: Formation of Multiple Products or a Complex Reaction Mixture

Possible Cause	Troubleshooting Recommendation
Over-acylation of the Nucleophile	If the nucleophile has multiple reactive sites (e.g., a diamine or an amino alcohol), poly-acylation can occur. To favor mono-acylation, use a stoichiometric excess of the nucleophile and add the acyl chloride slowly to the reaction mixture at a low temperature (e.g., 0 °C).
Side Reactions Involving the Solvent	Some solvents can be nucleophilic (e.g., alcohols used as solvents in an amidation reaction). Choose an inert solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.
Decomposition of Starting Material or Product	High reaction temperatures can lead to decomposition. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and avoid prolonged heating.

Issue 3: Difficult Purification of the Final Product

Possible Cause	Troubleshooting Recommendation
Presence of 5-Nitro-1-benzothiophene-2-carboxylic acid	If hydrolysis has occurred, the resulting carboxylic acid can be difficult to separate from the desired amide or ester due to similar polarities. An aqueous basic wash (e.g., with saturated sodium bicarbonate solution) during the work-up can help remove the acidic impurity by converting it to its water-soluble salt.
Residual Base	Tertiary amine bases like triethylamine can sometimes be challenging to remove completely. Washing the organic layer with a dilute acid solution (e.g., 1M HCl) can help remove the basic impurity. Be cautious if the desired product is acid-sensitive.
Product is an Oil Instead of a Solid	This can be due to residual solvent or impurities. Try triturating the oil with a non-polar solvent (e.g., hexanes, diethyl ether) to induce crystallization. If that fails, purification by column chromatography is recommended.

Experimental Protocols

General Protocol for the Synthesis of N-Substituted-5-nitro-1-benzothiophene-2-carboxamides

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the amine nucleophile (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in anhydrous dichloromethane (DCM).

• Reaction: Cool the solution to 0 °C using an ice bath. To this stirred solution, add a solution of 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.05 equivalents) in anhydrous DCM dropwise over 10-15 minutes.

• Monitoring: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by silica gel column chromatography.

Visualizations

Caption: A typical experimental workflow for the synthesis of amides from 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Caption: A decision tree for troubleshooting low product yield in acylation reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of 5-Nitro-1-benzothiophene-2-carboxamides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying crude 5-nitro-1-benzothiophene-2-carboxamides.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude 5-nitro-1-benzothiophene-2-carboxamides?

A1: The two most effective and commonly used purification techniques for 5-nitro-1-benzothiophene-2-carboxamides are column chromatography and recrystallization. Column chromatography is highly versatile for separating the target compound from impurities with different polarities. Recrystallization is an excellent method for achieving high purity of the final solid product, assuming a suitable solvent can be found. The choice between these methods will depend on the nature and quantity of impurities, the scale of the purification, and the physical properties of your specific carboxamide derivative.

Q2: How do I choose an appropriate solvent system for column chromatography?

A2: The ideal solvent system for column chromatography is typically determined by first running thin-layer chromatography (TLC) on the crude material.[1] A good starting point for many benzothiophene derivatives is a mixture of a non-polar solvent, such as hexane or petroleum ether, with a more polar solvent like ethyl acetate or dichloromethane.[1] For 5-nitro-1-benzothiophene-2-carboxamides, which are relatively polar due to the nitro and carboxamide groups, you may need to use more polar solvent systems. Aim for a solvent system that provides a retention factor (Rf) of approximately 0.2-0.4 for your target compound on the TLC plate, as this generally translates to good separation on a column.[1]

Q3: My compound is a solid. Is recrystallization a better option than column chromatography?

A3: Recrystallization can be a very efficient and scalable purification method if your crude product is relatively pure (generally >90%) and a suitable solvent is identified. It is particularly effective at removing small amounts of impurities. However, if the crude mixture contains multiple components with similar polarities to your product, or if it is an oil, column chromatography will likely be necessary to achieve separation. Often, a sequential approach is best: column chromatography to isolate the compound from major impurities, followed by recrystallization of the pooled fractions to obtain a highly pure, crystalline product.

Q4: What are some common impurities I might encounter in the synthesis of 5-nitro-1-benzothiophene-2-carboxamides?

A4: Common impurities can include unreacted starting materials such as 5-nitro-1-benzothiophene-2-carboxylic acid or the corresponding amine, coupling reagents, and byproducts from side reactions. A preliminary work-up, such as washing the crude product with a dilute acid to remove unreacted amine and a dilute base to remove unreacted carboxylic acid, can simplify the subsequent purification steps.

Troubleshooting Guides

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Compound will not elute from the column, or has very low Rf even in 100% ethyl acetate.	The compound is highly polar and strongly adsorbed to the silica gel.[2]	- Switch to a more polar solvent system, such as dichloromethane/methanol.[1]- Consider using a different stationary phase like alumina (neutral or basic) or reverse-phase silica (C18).[3]
Compound appears to be degrading on the column (streaking on TLC, low recovery).	The compound is sensitive to the acidic nature of standard silica gel.[4]	- Deactivate the silica gel by pre-flushing the column with a solvent mixture containing 1-2% triethylamine.[3]- Use a less acidic stationary phase like neutral alumina.[3]- Minimize the time the compound spends on the column by running the chromatography as quickly as possible without sacrificing separation.
Poor separation of the desired product from an impurity.	The chosen solvent system does not have sufficient selectivity.	- Systematically screen different solvent systems using TLC. Try combinations of solvents from different classes (e.g., toluene/acetone, hexane/dichloromethane).- If separation is still difficult, consider using a longer, narrower column to increase theoretical plates.
The compound is not soluble in the eluent, making it difficult to load onto the column.	The compound has poor solubility in the mobile phase.	- Use a "dry loading" technique. Dissolve your compound in a suitable solvent (e.g., dichloromethane or acetone), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. This powder can then be carefully added to the top of your packed column.[1][5]

Recrystallization

Problem	Possible Cause(s)	Solution(s)
The compound "oils out" instead of forming crystals upon cooling.	- The solvent is too nonpolar for the compound at lower temperatures.- The solution is too concentrated.[2]	- Use a more polar solvent or a solvent mixture.[2]- Add a small amount of a miscible "anti-solvent" (in which the compound is insoluble) dropwise to the hot solution until it becomes slightly cloudy, then allow it to cool slowly.- Use a larger volume of the primary solvent.[2]
No crystals form upon cooling, even after an extended period.	- The solution is not supersaturated (too much solvent was used).- The compound is very soluble in the chosen solvent even at low temperatures.	- Evaporate some of the solvent to increase the concentration and try cooling again.- If the solution is in an Erlenmeyer flask, gently scratch the inside surface with a glass rod at the meniscus to induce nucleation.- Add a seed crystal of the pure compound if available.- Place the solution in an ice bath or freezer to further reduce solubility.
The recovered crystals are still impure (e.g., off-color).	- The cooling process was too rapid, trapping impurities within the crystal lattice.- The impurities have very similar solubility profiles to the product in the chosen solvent.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath.- Wash the collected crystals with a small amount of ice-cold recrystallization solvent.- Perform a second recrystallization using a different solvent or solvent system.
Low recovery of the purified product.	- Too much solvent was used, and a significant amount of the product remains in the mother liquor.- The compound has some solubility in the solvent even at low temperatures.	- Concentrate the mother liquor and cool it again to obtain a second crop of crystals (which may be less pure).- Ensure the solution is cooled thoroughly in an ice bath before filtration to maximize crystal formation.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol outlines a general procedure for purifying 5-nitro-1-benzothiophene-2-carboxamides using silica gel column chromatography.

• TLC Analysis and Solvent Selection:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate and develop it with various solvent systems. A common starting point is a mixture of hexanes and ethyl acetate (e.g., 7:3, 1:1). For these more polar compounds, dichloromethane and methanol (e.g., 98:2, 95:5) may be necessary.[1]

  • Identify a solvent system that gives your target compound an Rf value of approximately 0.2-0.4 and good separation from impurities.

• Column Packing:

  • Select a column of appropriate size (a common rule of thumb is a 30:1 to 100:1 ratio of silica gel weight to crude product weight).[6]

  • Prepare a slurry of silica gel in the initial, less polar eluting solvent.

  • Pour the slurry into the column and allow the silica to settle, gently tapping the column to ensure even packing.[6] Add a layer of sand on top of the silica bed.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a relatively non-polar solvent (like dichloromethane) and carefully apply it to the top of the silica gel.[6]

  • Dry Loading (for poorly soluble compounds): Dissolve the crude product in a suitable solvent, add silica gel (approx. 3 times the weight of your crude product), and remove the solvent under reduced pressure. Carefully add the resulting powder to the top of the column.[6]

• Elution and Fraction Collection:

  • Begin eluting with the chosen solvent system, starting with a less polar composition if using a gradient.

  • Collect fractions in test tubes and monitor the elution process by TLC.

  • Gradually increase the polarity of the eluent to elute your target compound.

  • Once the desired compound is identified in the fractions, combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Protocol 2: Recrystallization

This protocol provides a step-by-step guide for purifying a solid 5-nitro-1-benzothiophene-2-carboxamide.

• Solvent Screening:

  • Place a small amount of the crude solid (10-20 mg) into several test tubes.

  • Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures) to each tube.[7]

  • An ideal solvent will not dissolve the compound at room temperature but will dissolve it completely upon heating.[8]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen recrystallization solvent dropwise while heating the mixture (e.g., on a hot plate) with stirring, until the solid just dissolves. Avoid adding excess solvent.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot filtration by quickly passing the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

  • Once the solution has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

  • Dry the crystals, for example, by air drying on the filter paper or in a vacuum oven.

Data Presentation

Table 1: Common Solvent Systems for Chromatography of Benzothiophene and Nitroaromatic Compounds

This table provides starting points for TLC analysis. The optimal ratio will depend on the specific substituents on your 5-nitro-1-benzothiophene-2-carboxamide.

Solvent System	Typical Ratio (v/v)	Polarity	Notes
Hexane / Ethyl Acetate	9:1 to 1:1	Low to Medium	A standard starting point for many organic compounds.[9]
Dichloromethane / Methanol	99:1 to 9:1	Medium to High	Effective for more polar compounds that do not move in Hexane/EtOAc.[1]
Toluene / Ethyl Acetate	9:1 to 1:1	Low to Medium	Offers different selectivity compared to aliphatic/ester mixtures.
Hexane / Acetone	9:1 to 1:1	Low to Medium	Acetone is a more polar eluent than ethyl acetate.

Visualizations

Caption: General purification workflow for 5-nitro-1-benzothiophene-2-carboxamides.

Caption: Troubleshooting guide for compound instability during column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. mt.com [mt.com]
• 9. ias.ac.in [ias.ac.in]

Technical Support Center: Managing Exothermic Reactions Involving Acyl Chlorides

This guide provides essential information, troubleshooting advice, and detailed protocols for researchers, scientists, and drug development professionals working with highly reactive acyl chlorides. Acyl chloride reactions are notoriously exothermic and require careful management to ensure safety and achieve desired experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why are reactions involving acyl chlorides so exothermic?

A1: The high reactivity of acyl chlorides stems from the electron-withdrawing nature of both the oxygen and chlorine atoms bonded to the carbonyl carbon. This creates a significant partial positive charge on the carbon, making it highly susceptible to attack by nucleophiles such as amines, alcohols, and water.[1][2] The subsequent nucleophilic acyl substitution reaction is thermodynamically favorable, leading to the formation of stable bonds (e.g., amide or ester bonds) and the release of a significant amount of energy as heat.[3] For instance, the reaction of acyl chlorides with amines is typically in the range of -100 to -150 kJ/mol.

Q2: What are the primary hazards associated with acyl chloride reactions?

A2: The main hazards are the potential for a runaway reaction due to the rapid and uncontrolled release of heat, which can cause a sudden increase in temperature and pressure.[3] Acyl chlorides themselves are corrosive and can cause severe skin and eye burns.[4] They react violently with water and moisture, including humidity in the air, to produce corrosive hydrogen chloride (HCl) gas, which is toxic and can damage the respiratory tract.[2][3]

Q3: What are the initial signs of a runaway reaction?

A3: Key indicators of a runaway reaction include a rapid and uncontrolled temperature increase, a sudden rise in pressure, vigorous gas evolution (fuming), and noticeable changes in the color or viscosity of the reaction mixture.

Q4: Can I use water to extinguish an acyl chloride fire?

A4: No. Water should never be used to extinguish an acyl chloride fire as it will react violently with the acyl chloride, intensifying the fire and producing large amounts of HCl gas. Recommended extinguishing agents are dry chemical powders or carbon dioxide (CO₂).

Q5: How should I properly store acyl chlorides?

A5: Acyl chlorides must be stored in a cool, dry, and well-ventilated area away from incompatible materials like water, alcohols, strong bases, and oxidizing agents.[5] Containers should be tightly sealed, often under an inert atmosphere (e.g., nitrogen or argon), to prevent reaction with atmospheric moisture.[3][5]

Troubleshooting Guide

Issue	Potential Cause(s)	Immediate Action & Solution
Rapid, Uncontrolled Temperature Rise	1. Addition rate of acyl chloride is too fast.2. Inadequate cooling.3. Insufficient solvent/dilution.4. Reaction concentration is too high.	Immediate Action: 1. Immediately stop the addition of the acyl chloride.2. Ensure the reaction vessel is properly submerged in an ice/cryo bath.3. Add more pre-chilled solvent to dilute the reaction mixture.Solution: • For future experiments, reduce the addition rate and ensure the cooling bath has sufficient capacity. Consider using a syringe pump for controlled, slow addition.
Excessive Fuming (HCl Gas Evolution)	1. Reaction with moisture in the air or solvent.2. Byproduct of the acylation reaction.	Immediate Action: 1. Ensure the reaction is being conducted in a certified chemical fume hood with the sash at the lowest practical height.Solution: • Use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (nitrogen or argon).• Add a non-nucleophilic base (e.g., triethylamine, pyridine) to the reaction mixture to scavenge the HCl byproduct.[6]
Difficult or Violent Quenching	1. Adding the quenching agent too quickly.2. Adding water or aqueous solutions directly to the concentrated reaction mixture.	Immediate Action: 1. Stop the addition of the quenching agent.Solution: • Always quench the reaction by slowly transferring the reaction mixture to a separate vessel containing a stirred, cold quenching solution (e.g., ice-water, dilute acid, or a saturated sodium bicarbonate solution).[4] Never add the quenching solution directly to the bulk reaction mixture.
Low Product Yield	1. Hydrolysis of the acyl chloride due to moisture.2. Incomplete reaction.3. Protonation of the nucleophile (e.g., amine) by HCl byproduct, rendering it unreactive.	Solution: • Ensure all glassware is flame-dried or oven-dried and all reagents and solvents are anhydrous.• Monitor the reaction by TLC or LC-MS to confirm completion. If necessary, allow the reaction to warm to room temperature and stir for a longer duration.• Use a base (as in the Schotten-Baumann conditions) to neutralize the HCl byproduct.[7]

Quantitative Data Summary

While specific enthalpy data for every acyl chloride reaction is extensive and often proprietary, the following table summarizes key operational parameters for controlling these exothermic processes, derived from standard laboratory protocols.

Parameter	Recommended Range / Condition	Rationale
Reaction Temperature	0 to 5 °C (initially)	To effectively dissipate the heat generated and prevent thermal runaway.[3][8]
Acyl Chloride Addition Rate	Dropwise over 15-30 minutes	Slow addition prevents a sudden spike in temperature.[3][8]
Nucleophile Equivalents	1.0 equivalent	Stoichiometric control prevents side reactions.
Base Equivalents (if used)	1.1 - 3.0 equivalents	To effectively neutralize the HCl byproduct and drive the reaction to completion.[7][8]
Quenching Solution Volume	5-10 times the volume of the acyl chloride	To ensure sufficient capacity to absorb the heat of quenching and dilute the reactive species.[4]
Quenching Method	Add reaction mixture to quenching solution	"Reverse quench" is a critical safety measure to maintain control.

Experimental Protocols

Protocol 1: General Procedure for N-Acylation (Schotten-Baumann Conditions)

This protocol details the synthesis of an amide from an amine and an acyl chloride using a two-phase solvent system, which is effective for controlling the exotherm and neutralizing the HCl byproduct.[7][9]

Materials:

• Amine (1.0 eq)

• Acyl Chloride (1.0-1.2 eq)[3]

• Anhydrous Dichloromethane (DCM)

• 10% Aqueous Sodium Hydroxide (NaOH) solution (2.0-3.0 eq)[8]

• Ice bath, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

• Preparation of Amine Solution: In a flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq) in dichloromethane.

• Reaction Setup: Cool the flask in an ice bath on a magnetic stirrer. Begin stirring and slowly add the 10% aqueous NaOH solution.[8]

• Addition of Acyl Chloride: Dissolve the acyl chloride (1.0-1.2 eq) in a separate portion of dichloromethane and transfer this solution to a dropping funnel.

• Controlled Addition: Add the acyl chloride solution dropwise to the vigorously stirred, cold biphasic mixture over 30 minutes. Critically, maintain the internal temperature between 0 and 10 °C.[3][8]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-4 hours, or until completion is confirmed by TLC or LC-MS.[3][8]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.[8]

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product, which can then be purified.[8]

Protocol 2: Safe Quenching of Excess Acyl Chloride

This protocol describes the safe neutralization of unreacted acyl chloride at the end of a reaction using a saturated sodium bicarbonate solution.[4]

Materials:

• Reaction mixture containing excess acyl chloride

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Large Erlenmeyer flask

• Ice bath, magnetic stirrer, addition funnel

Procedure:

• Preparation: In a large Erlenmeyer flask, place a volume of saturated NaHCO₃ solution that is 5-10 times the volume of the reaction mixture to be quenched. Place this flask in an ice bath and begin vigorous stirring.[4]

• Slow Addition: Transfer the reaction mixture containing the acyl chloride to an addition funnel.

• Controlled Quenching: Slowly add the reaction mixture dropwise to the cold, stirring NaHCO₃ solution. Be cautious, as this is an exothermic reaction that will release CO₂ gas. Slow addition is crucial to control the rate of gas evolution and prevent foaming.[4]

• Completion: Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes to ensure complete hydrolysis of the acyl chloride.[4]

• Workup: The quenched mixture can now be safely worked up, typically by separating the organic and aqueous layers.

Visualizations

Caption: Workflow for Safely Managing Acyl Chloride Reactions.

Caption: Decision Tree for Troubleshooting a Runaway Exotherm.

References

• 1. chemistrystudent.com [chemistrystudent.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. wcu.edu [wcu.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. testbook.com [testbook.com]

Optimization of solvent and base for reactions with 5-Nitro-1-benzothiophene-2-carbonyl chloride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing reactions involving 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of amides and other derivatives from 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Hydrolysis of the acyl chloride: 5-Nitro-1-benzothiophene-2-carbonyl chloride is highly reactive and susceptible to hydrolysis by atmospheric moisture or residual water in solvents, reverting to the unreactive carboxylic acid.	• Ensure anhydrous conditions: Use freshly distilled, anhydrous solvents. Dry all glassware in an oven at >120°C for several hours and cool under a stream of dry nitrogen or in a desiccator. • Use an inert atmosphere: Conduct the reaction under a nitrogen or argon atmosphere using Schlenk line techniques or a glove box.
Protonation of the amine nucleophile: The reaction generates hydrogen chloride (HCl) as a byproduct, which can protonate the amine starting material, rendering it non-nucleophilic.	• Add a non-nucleophilic base: Use at least one equivalent of a tertiary amine such as triethylamine (TEA) or diisopropylethylamine (DIPEA) to scavenge the HCl produced. Pyridine can also be used.[1]
Poor solubility of reactants: The acyl chloride or the amine may not be fully dissolved in the chosen solvent, leading to a slow or incomplete reaction.	• Select an appropriate aprotic solvent: Dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are generally suitable.[2] Perform small-scale solubility tests before proceeding with the full-scale reaction.
Formation of a White Precipitate Upon Amine Addition	Amine hydrochloride salt formation: The white precipitate is likely the hydrochloride salt of your amine, formed from the reaction with the HCl byproduct.	• This is an expected observation when a base has not yet been added or is not in sufficient quantity. The addition of a tertiary amine base will typically dissolve the precipitate by neutralizing the HCl, liberating the free amine to react.[3]
Difficult Product Purification	Presence of unreacted starting materials or byproducts: The crude product may be contaminated with unreacted 5-nitro-1-benzothiophene-2-carboxylic acid (from hydrolysis), the amine starting material, or the hydrochloride salt of the base.	• Aqueous workup: Wash the organic layer with a dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a wash with a saturated sodium bicarbonate solution to remove the carboxylic acid. Finish with a brine wash and dry over an anhydrous salt (e.g., Na2SO4 or MgSO4). • Chromatography: If the workup is insufficient, purify the product using column chromatography on silica gel with an appropriate solvent system (e.g., hexanes/ethyl acetate).
Reaction is Exothermic and Uncontrolled	High reactivity of the acyl chloride: The reaction between an acyl chloride and an amine is often exothermic.[]	• Control the reaction temperature: Add the 5-Nitro-1-benzothiophene-2-carbonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C) to manage the exotherm.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for reacting 5-Nitro-1-benzothiophene-2-carbonyl chloride with an amine?

A1: Aprotic solvents are generally recommended to avoid reaction with the solvent. Dichloromethane (DCM) and tetrahydrofuran (THF) are common choices.[2] N,N-Dimethylformamide (DMF) can also be used, particularly if reactant solubility is an issue. It is critical that the chosen solvent is anhydrous.

Q2: Which base should I use, and how much?

A2: A non-nucleophilic tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA) is a standard choice.[2] At least one equivalent of the base is required to neutralize the HCl byproduct. Using a slight excess (1.1-1.2 equivalents) is common practice to ensure the reaction goes to completion.

Q3: Can I use an inorganic base like sodium bicarbonate?

A3: Yes, under Schotten-Baumann conditions, an aqueous solution of a base like sodium carbonate or sodium hydroxide can be used.[2] This is typically performed in a biphasic system with an organic solvent like DCM. This method can be effective but may increase the risk of acyl chloride hydrolysis.

Q4: My amine is supplied as a hydrochloride salt. How should I proceed?

A4: You will need to add an additional equivalent of base to neutralize the salt and liberate the free amine before adding the acyl chloride.[3] Alternatively, you can pre-treat the amine salt with a base and extract the free amine into an organic solvent.

Q5: How does the nitro group affect the reactivity of 5-Nitro-1-benzothiophene-2-carbonyl chloride?

A5: The electron-withdrawing nature of the nitro group significantly increases the electrophilicity of the carbonyl carbon. This makes the acyl chloride highly reactive towards nucleophiles, which can lead to faster reaction times but also increases its sensitivity to hydrolysis.[5]

Data Presentation

Table 1: Qualitative Comparison of Common Solvents and Bases

Solvent	Base	Advantages	Disadvantages
Dichloromethane (DCM)	Triethylamine (TEA) / DIPEA	Good solubility for many organic compounds, volatile and easy to remove.	Chlorinated solvent, potential for environmental and health concerns.
Tetrahydrofuran (THF)	Triethylamine (TEA) / DIPEA	Good solvent for a wide range of compounds.	Can form peroxides upon storage, must be freshly distilled from a drying agent.
N,N-Dimethylformamide (DMF)	Triethylamine (TEA) / DIPEA	High boiling point, excellent solvating power for polar compounds.	High boiling point makes it difficult to remove, requires high vacuum. Can decompose at high temperatures.
Dichloromethane (DCM) / Water	Sodium Bicarbonate / NaOH	Schotten-Baumann conditions, inexpensive base.	Biphasic system, increased risk of hydrolysis of the acyl chloride.

Table 2: Biological Activity of Selected Nitro-Substituted Benzothiophene Derivatives[1]

Compound	Position of Nitro Group	Antimicrobial Activity (MIC, µg/mL) vs. E. coli	Antimicrobial Activity (MIC, µg/mL) vs. S. aureus	Anti-inflammatory Activity (IC50, µM)
2-Nitrobenzothiophene	2	>128	64	Not Reported
3-Nitrobenzothiophene	3	64	32	15.8
5-Nitrobenzothiophene	5	32	16	10.2
2-Amino-5-nitrobenzothiophene	5	Not Reported	Not Reported	8.5

Experimental Protocols

General Protocol for Amide Synthesis (Schotten-Baumann Reaction)

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: Under an inert atmosphere (nitrogen or argon), add the amine (1.0 eq.) and anhydrous dichloromethane (DCM, concentration approx. 0.1-0.5 M) to an oven-dried flask equipped with a magnetic stir bar.

• Base Addition: Cool the solution to 0 °C in an ice bath. Add triethylamine (1.1 eq.) dropwise to the stirred solution. If the amine is a hydrochloride salt, use 2.1 equivalents of triethylamine.

• Acyl Chloride Addition: Dissolve 5-Nitro-1-benzothiophene-2-carbonyl chloride (1.0 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO3, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Benzothiophene Functionalization

Welcome to the technical support center for benzothiophene functionalization. This resource is tailored for researchers, scientists, and professionals in drug development to diagnose and resolve common issues leading to low conversion rates in their experiments.

Frequently Asked Questions (FAQs)

Q1: My palladium-catalyzed C-H functionalization of benzothiophene is resulting in a low yield. What are the most common causes?

Low yields in palladium-catalyzed C-H functionalization of benzothiophenes are frequently due to suboptimal reaction conditions. Key factors to investigate include the choice of catalyst, oxidant, solvent, and temperature. The purity of starting materials and reagents is also critical, as impurities can deactivate the catalyst.

Q2: How can I improve the yield of C2-arylation of benzothiophene?

Systematic optimization of the reaction parameters is crucial. Studies have shown that for the C2-selective direct arylation of benzo[b]thiophene 1,1-dioxides with arylboronic acids, a combination of a palladium catalyst like Pd(OAc)₂ and a copper salt as an oxidant, such as Cu(OAc)₂, in a solvent like DMSO at elevated temperatures (e.g., 100 °C) can provide significantly improved yields.[1][2]

Q3: I am struggling with poor regioselectivity between C2 and C3 functionalization. How can I selectively functionalize the C3 position?

Achieving high regioselectivity for C3 functionalization can be challenging due to the higher intrinsic reactivity of the C2 position. A highly effective, metal-free approach involves the use of benzothiophene S-oxides as precursors. This method proceeds through an "interrupted Pummerer reaction" mechanism, which facilitates the selective delivery of a nucleophile to the C3 position under mild conditions.[3][4]

Q4: What are the key parameters to consider when using the interrupted Pummerer reaction for C3-functionalization?

The success of the interrupted Pummerer reaction for C3-functionalization of benzothiophene S-oxides hinges on the electrophilic activation of the sulfoxide. Reagents like trifluoroacetic anhydride (TFAA) are commonly used for this activation. The choice of nucleophile and reaction temperature are also critical for achieving high selectivity and yield.[1][3]

Q5: My crude product is impure, containing byproducts that are difficult to separate. What purification strategies are recommended for benzothiophene derivatives?

Common byproducts in palladium-catalyzed reactions can include homo-coupled products. For purification, column chromatography on silica gel is a standard and effective method. A gradient elution using a non-polar solvent like hexane and a more polar solvent like ethyl acetate is typically employed. Recrystallization from a suitable solvent system can also be an effective technique for obtaining high-purity benzothiophene derivatives.[1][5]

Troubleshooting Guides

Issue 1: Low Yield in Palladium-Catalyzed C2-Arylation

Symptoms:

• Low conversion of the benzothiophene starting material.

• Formation of significant amounts of starting material and/or byproducts after the reaction.

Troubleshooting Workflow:

Caption: A systematic workflow for troubleshooting low yields in Pd-catalyzed C2-arylation.

Issue 2: Poor Regioselectivity (C2 vs. C3 Functionalization)

Symptoms:

• Formation of a mixture of C2 and C3 substituted benzothiophene isomers.

• Difficulty in separating the desired C3 isomer from the C2 isomer.

Troubleshooting Logic:

Caption: Logic for addressing poor regioselectivity in benzothiophene functionalization.

Data Presentation

Table 1: Optimization of Pd-Catalyzed C2-Arylation of Benzo[b]thiophene 1,1-Dioxide [1][2]

Entry	Pd Catalyst (10 mol%)	Cu Salt (2.0 equiv)	Solvent	Yield (%)
1	Pd(OAc)₂	Cu(OAc)₂	Dioxane	39
2	Pd(OAc)₂	Cu(OAc)₂	Toluene	27
3	Pd(OAc)₂	Cu(OAc)₂	DMSO	81
4	PdCl₂	Cu(OAc)₂	DMSO	65
5	Pd(OAc)₂	CuCl₂	DMSO	58
6	Pd(OAc)₂	Cu(OTf)₂	DMSO	45

Reaction conditions: benzo[b]thiophene 1,1-dioxide (0.1 mmol), phenylboronic acid (0.3 mmol), Pd catalyst (10 mol%), Cu salt (2.0 equiv), and pyridine (3.0 equiv) in solvent (1.0 mL) at 100 °C for 20 h.

Table 2: Influence of Reaction Parameters on C3-Arylation via Interrupted Pummerer Reaction

Entry	Activating Agent	Nucleophile (Phenol)	Temperature (°C)	Yield of C3-Product (%)
1	TFAA	Phenol	-40 to rt	75
2	Acetic Anhydride	Phenol	0 to rt	45
3	TFAA	4-Methoxyphenol	-40 to rt	82
4	TFAA	4-Chlorophenol	-40 to rt	68

General conditions: Benzothiophene S-oxide (1 equiv.), activating agent (1.5 equiv.), phenol (1.2 equiv.) in CH₂Cl₂.

Experimental Protocols

Protocol 1: Palladium-Catalyzed C2-Arylation of Benzo[b]thiophene 1,1-Dioxide[1]

• To a reaction vessel, add benzo[b]thiophene 1,1-dioxide (0.1 mmol), phenylboronic acid (0.3 mmol), Pd(OAc)₂ (10 mol%), Cu(OAc)₂ (2.0 equiv), and pyridine (3.0 equiv).

• Add dimethyl sulfoxide (DMSO) (1.0 mL).

• Heat the mixture at 100 °C for 20 hours.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Metal-Free C3-Arylation of Benzothiophene via Interrupted Pummerer Reaction[1][3]

• To a nitrogen-flushed, oven-dried reaction vessel, add benzothiophene S-oxide (0.2 mmol) and dichloromethane (CH₂Cl₂) (1 mL).

• Cool the mixture to -40 °C with stirring.

• Add trifluoroacetic anhydride (TFAA) (0.3 mmol).

• After 5 minutes, add the phenol coupling partner (0.3 mmol) dissolved in CH₂Cl₂ (1 mL).

• Stir the mixture for 15 minutes, then remove the cooling bath and allow it to warm to ambient temperature overnight (approximately 16 hours).

• Add p-toluenesulfonic acid (pTsOH) (0.4 mmol) and heat the mixture at 45 °C for 5 hours.

• Add water (3 mL) and extract the aqueous phase with CH₂Cl₂ (3 x 5 mL).

• Dry the combined organic phases over MgSO₄ and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Signaling Pathways and Mechanisms

Interrupted Pummerer Reaction Mechanism for C3-Arylation

The regioselective C3-arylation of benzothiophene is achieved by activating the corresponding S-oxide, which then undergoes an interrupted Pummerer reaction. The key steps involve the formation of a sulfonium intermediate, followed by a[6][6]-sigmatropic rearrangement that selectively delivers the aryl group to the C3 position.[1][4]

Caption: Mechanism of regioselective C3-arylation via an interrupted Pummerer reaction.

References

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. Synthesis of C2 Substituted Benzothiophenes via an Interrupted Pummerer/[3,3]-Sigmatropic/1,2-Migration Cascade of Benzothiophene S-Oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective synthesis of C3 alkylated and arylated benzothiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. The Interrupted Pummerer Reaction in a Sulfoxide-Catalyzed Oxidative Coupling of 2-Naphthols - PubMed [pubmed.ncbi.nlm.nih.gov]

Safe quenching procedure for 5-Nitro-1-benzothiophene-2-carbonyl chloride

This guide provides detailed procedures and safety information for the quenching of 5-Nitro-1-benzothiophene-2-carbonyl chloride. Researchers, scientists, and drug development professionals should review this information carefully before handling this reactive compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 5-Nitro-1-benzothiophene-2-carbonyl chloride?

A1: 5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive acyl chloride. The primary hazards stem from its components:

• Acyl Chloride Group: This functional group is highly reactive and moisture-sensitive.[1][2] It reacts vigorously, and sometimes violently, with water and other nucleophiles like alcohols and amines.[3][4][5] This reaction generates hydrogen chloride (HCl) gas, which is corrosive and can cause steamy, acidic fumes.[4][6] The compound itself is corrosive and can cause severe skin burns and eye damage.[7][8]

• Aromatic Nitro Group: Aromatic nitro compounds are oxidizing agents and can react vigorously with reducing agents.[9] They may react explosively in the presence of a strong base.[9]

Q2: What is the fundamental principle for safely quenching this compound?

A2: The core principle is the slow, controlled addition of the reactive acyl chloride to a large excess of a stirred, cooled quenching agent.[3][10] This method helps to manage the exothermic nature of the reaction and control the rate of gas evolution (e.g., HCl or CO₂), preventing dangerous temperature spikes and excessive foaming.[10] All quenching procedures must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical splash goggles, a face shield, a lab coat, and acid-resistant gloves.[7][10]

Q3: Which quenching agents are recommended for 5-Nitro-1-benzothiophene-2-carbonyl chloride?

A3: The choice of quenching agent depends on the desired final product and the scale of the reaction. Common and effective agents include:

• Aqueous Sodium Bicarbonate (NaHCO₃) Solution: This is a general-purpose method that hydrolyzes the acyl chloride to its corresponding carboxylic acid (5-nitro-1-benzothiophene-2-carboxylic acid) and neutralizes the HCl byproduct, forming CO₂ gas.[10]

• Alcohols (e.g., Methanol or Ethanol): This method converts the acyl chloride into its corresponding ester (e.g., methyl 5-nitro-1-benzothiophene-2-carboxylate).[3][10] This can be advantageous for certain purification strategies. A weak base like triethylamine can be added to scavenge the HCl byproduct.[10]

• Amines: Primary or secondary amines react to form stable amides.[3][11] This is a common method in organic synthesis.[3]

Q4: I tried to quench the compound with water and the reaction was very vigorous. Why did this happen?

A4: Acyl chlorides react readily with water in a highly exothermic hydrolysis reaction.[4][5] Adding water directly to the acyl chloride can lead to a rapid, uncontrolled reaction, causing splashing of corrosive material and a rapid evolution of HCl gas. The correct procedure is to add the acyl chloride slowly to a large volume of water (or an aqueous solution), preferably cooled in an ice bath, to dissipate the heat generated.[10]

Q5: What should I do if the quenching reaction begins to foam uncontrollably?

A5: Uncontrolled foaming, particularly when using a bicarbonate solution, is caused by a rapid evolution of gas (CO₂ and/or HCl). If this occurs:

• Immediately stop the addition of the acyl chloride.

• Ensure vigorous stirring to break up the foam.

• If necessary, a small amount of a suitable defoaming agent can be added.

• Once the foaming subsides, resume the addition of the acyl chloride at a much slower rate. The key is to add the reagent dropwise to control the rate of gas evolution.[10]

Q6: How should I dispose of the waste after quenching?

A6: After the acyl chloride is completely quenched and the resulting mixture is neutralized, it must be disposed of as hazardous waste.[10] Do not pour the quenched solution down the drain.[10] Collect all waste in a properly labeled hazardous waste container according to your institution's and local environmental regulations.[10]

Data Summary

Table 1: Physicochemical Properties

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
5-Nitro-1-benzothiophene-2-carbonyl chloride	86010-32-4	C₉H₄ClNO₃S	241.65[12]
5-Nitro-1-benzothiophene-2-carboxylic acid	134429-79-1	C₉H₅NO₄S	223.21
Methyl 5-nitro-1-benzothiophene-2-carboxylate	3816-62-4	C₁₀H₇NO₄S	253.24

Table 2: Comparison of Common Quenching Reagents

Quenching Reagent	Product of Quenching	Advantages	Disadvantages	Recommended Use Case
Aqueous NaHCO₃	5-Nitro-1-benzothiophene-2-carboxylic acid	Effective, readily available, and inexpensive; neutralizes HCl byproduct.[10]	Vigorous reaction with CO₂ evolution requires slow addition; resulting carboxylate salt may complicate extraction if the desired product is acidic.[10]	General-purpose quenching, especially when the desired product is neutral or basic and soluble in organic solvents.
Methanol/Ethanol	Methyl/Ethyl 5-nitro-1-benzothiophene-2-carboxylate	Forms a neutral ester product which can simplify purification; generally a less vigorous reaction than with water.[3][10]	Requires anhydrous alcohol to avoid competitive hydrolysis; the ester may be more difficult to remove than the carboxylic acid.	When the formation of an ester is desirable for the experimental workflow or to avoid the acidic carboxylic acid product.
Ammonia/Primary Amines	5-Nitro-1-benzothiophene-2-carboxamide (or N-substituted amide)	Forms a stable amide; reaction is typically fast and efficient.[3][11]	Requires excess amine to neutralize HCl byproduct; product separation might be complex.[11]	Used when an amide is the desired final product in a synthetic step.

Experimental Protocols

Protocol 1: Quenching with Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

This protocol converts the excess 5-Nitro-1-benzothiophene-2-carbonyl chloride into its corresponding water-soluble sodium carboxylate salt.

Materials:

• Reaction mixture containing excess 5-Nitro-1-benzothiophene-2-carbonyl chloride.

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• An appropriate organic solvent for extraction (e.g., ethyl acetate).

• Erlenmeyer flask (large enough to hold at least 10 times the volume of the acyl chloride solution).

• Ice bath.

• Stir plate and stir bar.

Procedure:

• Preparation: Place the Erlenmeyer flask containing the saturated NaHCO₃ solution in an ice bath and begin vigorous stirring. The volume of the quenching solution should be at least 5-10 times the volume of the acyl chloride to be quenched.[10]

• Slow Addition: Using an addition funnel, add the reaction mixture containing the acyl chloride dropwise to the cold, stirring NaHCO₃ solution.

• Caution: The reaction is exothermic and releases CO₂ gas. Ensure the addition is slow enough to control the rate of gas evolution and prevent foaming over.[10]

• Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes to ensure complete hydrolysis.[10]

• Work-up: Transfer the mixture to a separatory funnel. Extract the desired product with an organic solvent. Wash the organic layer, dry it over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate to isolate the product.

Protocol 2: Quenching with Methanol (MeOH)

This protocol converts the excess 5-Nitro-1-benzothiophene-2-carbonyl chloride to its corresponding methyl ester.

Materials:

• Reaction mixture containing excess 5-Nitro-1-benzothiophene-2-carbonyl chloride.

• Anhydrous methanol (at least 10 molar equivalents relative to the acyl chloride).

• A weak base (e.g., triethylamine) is recommended to scavenge HCl.[10]

• Erlenmeyer flask.

• Ice bath.

• Stir plate and stir bar.

Procedure:

• Preparation: Cool a flask containing anhydrous methanol in an ice bath with stirring. If using a base, add it to the methanol.[10]

• Slow Addition: Slowly add the acyl chloride solution dropwise to the cold methanol.

• Caution: The reaction is exothermic. Maintain a slow addition rate to keep the temperature under control.

• Completion: Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 30-60 minutes.

• Work-up: The mixture can then be concentrated and purified as required by the experimental procedure.

Workflow and Decision Diagram

Caption: Workflow for the safe quenching of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. 5-Chlorothiophene-2-carbonyl chloride | 42518-98-9 | Benchchem [benchchem.com]
• 3. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 6. kgroup.du.edu [kgroup.du.edu]
• 7. tcichemicals.com [tcichemicals.com]
• 8. ghc.de [ghc.de]
• 9. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 5-NITRO-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE | CAS 86010-32-4 [matrix-fine-chemicals.com]

Technical Support Center: Column Chromatography for Separating Benzothiophene Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the separation of benzothiophene isomers by column chromatography. It is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for separating benzothiophene isomers?

A1: The most widely used stationary phase for the column chromatography of benzothiophene derivatives is silica gel (SiO₂). Its polar nature is well-suited for separating benzothiophene isomers, which often exhibit small differences in polarity. For compounds that may be sensitive to the acidic nature of silica gel, alternatives such as neutral alumina or deactivated silica gel can be employed.

Q2: How do I select an appropriate mobile phase (eluent) for my separation?

A2: The choice of mobile phase is critical for achieving good separation of benzothiophene isomers. A common starting point is a binary mixture of a non-polar solvent, such as hexane or petroleum ether, and a slightly more polar solvent like ethyl acetate or dichloromethane. The optimal ratio of these solvents should be determined by preliminary analysis using Thin Layer Chromatography (TLC).

Q3: How can I use Thin Layer Chromatography (TLC) to optimize my column chromatography conditions?

A3: TLC is an invaluable tool for quickly determining the ideal solvent system for your column separation. By testing various solvent mixtures on a TLC plate, you can identify the eluent that provides the best separation of your target isomer from impurities. For effective separation on a silica gel column, the desired benzothiophene isomer should have an Rf value between 0.2 and 0.4.

Q4: What is "dry loading," and when should I use it?

A4: Dry loading is a sample application technique recommended for compounds that are poorly soluble in the chromatography eluent. It involves pre-adsorbing the sample onto a small amount of silica gel. This is achieved by dissolving the sample in a suitable solvent, mixing it with a small portion of silica gel, and then evaporating the solvent to obtain a dry, free-flowing powder. This powder is then carefully added to the top of the packed column.

Q5: Should I use isocratic or gradient elution for separating benzothiophene isomers?

A5: The choice between isocratic and gradient elution depends on the complexity of your sample mixture.

• Isocratic elution , where the solvent composition remains constant throughout the separation, is simpler and often sufficient for separating isomers with very similar polarities.

• Gradient elution , where the polarity of the mobile phase is gradually increased over time, is generally more effective for complex mixtures containing compounds with a wider range of polarities. It can lead to better resolution and shorter run times.

Q6: Can I use reverse-phase chromatography for benzothiophene isomers?

A6: Yes, reverse-phase chromatography is a viable alternative, particularly for highly polar benzothiophene derivatives that do not move from the baseline in normal-phase systems (e.g., silica gel with hexane/ethyl acetate). In reverse-phase chromatography, a non-polar stationary phase (like C18-modified silica) is used with a polar mobile phase (such as acetonitrile/water or methanol/water).[1]

Troubleshooting Guides

This section addresses common issues encountered during the column chromatography of benzothiophene isomers.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Co-elution of Isomers	- Inappropriate solvent system (mobile phase).- Column overloading.- Column packing is not uniform.- Flow rate is too fast.	- Optimize the mobile phase using TLC to maximize the difference in Rf values.- Try a different solvent system (e.g., toluene/hexane, dichloromethane/hexane).- Reduce the amount of sample loaded onto the column.- Ensure the column is packed evenly without air bubbles or cracks.- Decrease the flow rate to allow for better equilibration.
Compound is Stuck at the Baseline (Low Rf)	- The mobile phase is not polar enough.- The compound is highly polar.	- Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in hexane).- Consider switching to a more polar solvent system (e.g., dichloromethane/methanol).- For very polar compounds, consider reverse-phase chromatography.
Compound Runs with the Solvent Front (High Rf)	- The mobile phase is too polar.	- Decrease the polarity of the mobile phase (e.g., increase the percentage of hexane in a hexane/ethyl acetate mixture).
Peak Tailing	- The compound is interacting too strongly with the stationary phase (e.g., acidic silica gel).- Column overload.- Contamination in the system.	- Add a small amount of a modifier to the mobile phase (e.g., a few drops of triethylamine for basic compounds or acetic acid for acidic compounds).- Use deactivated silica gel or alumina.- Reduce the sample concentration.- Ensure all glassware and solvents are clean.
Low or No Recovery of the Compound	- The compound may have decomposed on the stationary phase.- The compound is too dilute in the collected fractions to be detected.	- Test the stability of your compound on silica gel using a 2D TLC.- Use a less acidic stationary phase like deactivated silica gel or alumina.- Concentrate the fractions where the compound is expected to elute and re-analyze by TLC.

Data Presentation

The separation of benzothiophene isomers is highly dependent on the nature and position of the substituents. The following tables provide representative data for TLC and column chromatography conditions for different types of benzothiophene derivatives.

Table 1: Representative TLC Conditions for Benzothiophene Derivatives

Compound Type	Mobile Phase (v/v)	Approximate Rf Value	Reference
3-Bromo-2-methylbenzo[b]thiophene	Hexane	0.65
Substituted 2-phenylbenzothiophenes	Petroleum Ether / Ethyl Acetate	Varies
3-(thiophen-2-yl)benzo[b]thiophene derivative	Hexane / Ethyl Acetate (10:1)	~0.4
2-Phenylbenzothiophene-3-carboxylate	Hexane / Ethyl Acetate (95:5)	~0.5	[2]

Table 2: Example Column Chromatography Conditions for Substituted Benzothiophenes

Compound(s) to be Separated	Stationary Phase	Mobile Phase (Eluent)	Elution Mode
2- and 3-substituted benzothiophene isomers	Silica Gel	Hexane / Ethyl Acetate or Hexane / Dichloromethane	Gradient
Methylbenzothiophene positional isomers	Silica Gel	Hexane with a small percentage of Ethyl Acetate	Isocratic
Bromo-benzothiophene positional isomers	Silica Gel	Hexane or Hexane / Chloroform	Isocratic or shallow gradient
Highly polar benzothiophene derivatives	C18 Reverse Phase Silica	Acetonitrile / Water or Methanol / Water	Gradient

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography of Benzothiophene Isomers

• TLC Analysis:

  • Dissolve a small amount of the crude isomer mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the TLC plate using various ratios of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., ethyl acetate).

  • Visualize the spots under UV light (254 nm).

  • Select a solvent system that provides good separation between the isomers and results in an Rf value of approximately 0.2-0.4 for the target isomer.

• Column Preparation (Wet Packing):

  • Select a glass column of appropriate size for the amount of crude material.

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, gently tapping the column to ensure even packing and remove air bubbles.

  • Allow the silica gel to settle, and drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude mixture in a minimal amount of a volatile solvent.

  • Add a small amount of silica gel to this solution.

  • Evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

  • Add a thin layer of sand on top of the sample.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Begin eluting the column, collecting the eluate in fractions (e.g., in test tubes).

  • If using gradient elution, gradually increase the polarity of the mobile phase.

  • Monitor the separation by collecting small spots from the outflow and analyzing them by TLC.

• Isolation of Pure Isomers:

  • Combine the fractions containing the pure desired isomer.

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified benzothiophene isomer.

Visualizations

Workflow for Developing a Column Chromatography Method for Benzothiophene Isomer Separation

Caption: A logical workflow for developing and executing a column chromatography separation of benzothiophene isomers.

Troubleshooting Logic for Poor Separation of Benzothiophene Isomers

Caption: A troubleshooting decision tree for addressing poor separation of benzothiophene isomers.

References

• 1. Separation of Benzothiophene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 5-nitro-1-benzothiophene-2-carboxamide and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ¹H NMR spectral data for 5-nitro-1-benzothiophene-2-carboxamide and its structurally related analogs. The data is intended to aid in the characterization and identification of this class of compounds, which holds significant interest in medicinal chemistry due to the diverse biological activities of the benzothiophene scaffold.[1][2][3] This document presents a summary of ¹H NMR data in a comparative table, a detailed experimental protocol for acquiring such data, and a visualization of a relevant biological pathway where these compounds may exert their effects.

Comparative ¹H NMR Data

The following table summarizes the ¹H NMR chemical shifts (δ) for 5-nitro-1-benzothiophene-2-carboxamide, its precursor 5-nitro-1-benzothiophene-2-carboxylic acid, and the parent scaffold, 1-benzothiophene. The data for the target carboxamide is inferred from the expected shifts based on its structural similarity to the carboxylic acid derivative. The presence of the nitro group at the 5-position and the carboxamide group at the 2-position significantly influences the electronic environment of the aromatic protons, leading to characteristic downfield shifts.

Compound	H-3 (s)	H-4 (d)	H-6 (dd)	H-7 (d)	-CONH₂ (br s)	-COOH (br s)	Solvent
5-nitro-1-benzothiophene-2-carboxamide (Predicted)	~8.5	~8.8	~8.3	~8.1	~7.5 - 8.0	-	DMSO-d₆
5-nitro-1-benzothiophene-2-carboxylic acid	8.45	8.75	8.28	8.09	-	~13.0	DMSO-d₆
1-Benzothiophene (Thianaphthene)	7.44	7.93	7.38	7.89	-	-	CDCl₃

Note: Chemical shifts are reported in ppm relative to TMS. The predicted values for the carboxamide are based on the known electronic effects of the amide group relative to a carboxylic acid. The broad singlet for the amide or carboxylic acid proton is concentration-dependent and may exchange with D₂O.

Experimental Protocol: ¹H NMR Spectroscopy

A standardized protocol is crucial for obtaining high-quality, reproducible ¹H NMR spectra.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the benzothiophene derivative.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial.[4]

• To ensure a homogenous solution and remove any particulate matter, filter the sample solution through a Pasteur pipette with a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

• The final volume in the NMR tube should be approximately 4-5 cm in height.[4]

2. NMR Instrument Setup and Data Acquisition:

• The ¹H NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.[5]

• The instrument is locked onto the deuterium signal of the solvent.

• A standard 90° pulse is used for excitation.

• The spectral width is set to encompass the expected range of chemical shifts for the compound (e.g., 0-15 ppm).

• Data is acquired with a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Chemical shifts are referenced to the residual solvent peak or an internal standard such as tetramethylsilane (TMS).

Biological Context: Inhibition of the MAPK Signaling Pathway

Benzothiophene derivatives have been identified as potential inhibitors of various signaling pathways implicated in diseases such as cancer and inflammation.[1][6][7][8] One such pathway is the Mitogen-Activated Protein Kinase (MAPK) pathway, which plays a crucial role in cell proliferation, differentiation, and survival. Inhibition of key kinases in this pathway, such as p38 or MK2, is a target for therapeutic intervention.[6][9][10][11]

Caption: MAPK signaling pathway with potential inhibition by a benzothiophene derivative.

References

• 1. benchchem.com [benchchem.com]
• 2. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. researchgate.net [researchgate.net]
• 11. A benzothiophene inhibitor of mitogen-activated protein kinase-activated protein kinase 2 inhibits tumor necrosis factor alpha production and has oral anti-inflammatory efficacy in acute and chronic models of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting Mass Spectrometry Data of Benzothiophene Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of mass spectrometry techniques for the characterization of benzothiophene derivatives, a class of compounds with significant therapeutic potential.[1][2][3] Through a detailed examination of the fragmentation patterns of three key drug molecules—Raloxifene, Sertaconazole, and Zileuton—this document offers insights into the structural elucidation of these complex molecules. In addition to mass spectrometry, this guide briefly explores alternative analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography, providing a comparative perspective on their utility in the structural analysis of benzothiophene derivatives.

Mass Spectrometry Data of Benzothiophene Derivatives

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structure of chemical compounds. In the analysis of benzothiophene derivatives, different ionization techniques can be employed, with Electron Ionization (EI) and Electrospray Ionization (ESI) being the most common. The resulting mass spectra reveal characteristic fragmentation patterns that provide valuable information for structural elucidation.

Case Study 1: Raloxifene

Raloxifene is a selective estrogen receptor modulator (SERM) used for the prevention and treatment of osteoporosis in postmenopausal women.[4] Its benzothiophene core is a key structural feature.

Table 1: Mass Spectrometry Data for Raloxifene [5][6]

Ionization Mode	Precursor Ion (m/z)	Fragment Ions (m/z)	Relative Abundance	Proposed Fragment Structure/Loss
ESI (+)	474.17	474.17	100%	[M+H]⁺
112.11	High	Piperidinium fragment
279.08	Moderate	[M+H - C₁₁H₁₄NO]⁺
456.16	Low	[M+H - H₂O]⁺

Case Study 2: Sertaconazole

Sertaconazole is an imidazole antifungal agent used to treat skin infections.[7] Its structure includes a benzothiophene moiety linked to an imidazole ring.

Table 2: Mass Spectrometry Data for Sertaconazole [8]

Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Relative Abundance	Proposed Fragment Structure/Loss
ESI (+)	437.0	181.0	High	7-chloro-1-benzothiophen-3-yl)methanol fragment
257.0	Moderate	[M+H - C₁₀H₈Cl₂N₂O]⁺

Case Study 3: Zileuton

Zileuton is a 5-lipoxygenase inhibitor used for the management of asthma.[9][10] It features a benzothiophene ring substituted with a hydroxyurea side chain.

Table 3: Mass Spectrometry Data for Zileuton [11]

Ionization Mode	Precursor Ion (m/z)	Fragment Ions (m/z)	Relative Abundance	Proposed Fragment Structure/Loss
EI	236.06	161.04	High	[M - C₂H₅N₂O]⁺
128.06	Moderate	[C₈H₆S]⁺
117.07	Low	[C₇H₅S]⁺

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for the Analysis of Benzothiophene Derivatives

This protocol is a general guideline and may require optimization for specific benzothiophene derivatives.

• Sample Preparation: Dissolve the benzothiophene derivative in a suitable volatile solvent (e.g., dichloromethane, methanol) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

  • Injector Temperature: 250-280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 300 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 500.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for the Analysis of Benzothiophene Derivatives in Biological Matrices

This protocol is a general guideline for the analysis of benzothiophene derivatives in plasma or serum and may require optimization.[8][12][13]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma/serum, add 300 µL of acetonitrile containing an appropriate internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC Conditions:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

  • Flow Rate: 0.2-0.4 mL/min.

• MS/MS Conditions:

  • Ionization Mode: Positive ion electrospray ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis or product ion scan for structural elucidation.

  • Collision Gas: Argon.

  • Optimization of precursor and product ions, collision energy, and other MS parameters is crucial for each specific analyte.

Visualization of Fragmentation Pathways and Experimental Workflows

Figure 1. Proposed fragmentation pathway of Raloxifene.

Figure 2. Proposed fragmentation pathway of Sertaconazole.

Figure 3. General workflow for LC-MS/MS analysis.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a cornerstone for the analysis of benzothiophene derivatives, other techniques provide complementary structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atoms within a molecule. For benzothiophene derivatives, ¹H and ¹³C NMR are invaluable for confirming the overall structure and substitution patterns.

• Raloxifene: ¹H NMR spectra of raloxifene show characteristic signals for the aromatic protons on the benzothiophene and phenyl rings, as well as the protons of the piperidine and ethoxy groups. ¹³C NMR confirms the presence of the carbonyl group and the different carbon environments in the aromatic rings.

• Zileuton: The ¹H NMR spectrum of zileuton displays signals for the benzothiophene protons and the ethyl and hydroxyurea protons. The ¹³C NMR spectrum is useful for identifying the carbons of the benzothiophene core and the side chain.[14]

• Sertaconazole: ¹H and ¹³C NMR are used to confirm the structure of sertaconazole and its degradation products.[15]

Comparison: NMR provides detailed connectivity information which is often complementary to the fragmentation data from mass spectrometry. While MS excels at providing molecular weight and fragmentation information, NMR is superior for determining the precise arrangement of atoms and stereochemistry.

X-ray Crystallography

X-ray crystallography provides the definitive three-dimensional structure of a molecule in its crystalline state. This technique can precisely determine bond lengths, bond angles, and intermolecular interactions.

• Raloxifene: The crystal structure of raloxifene has been determined, revealing the conformation of the molecule and its packing in the solid state.

• Zileuton: Crystal structures of different forms of zileuton have been reported, providing insights into its solid-state properties.[16]

• Sertaconazole: X-ray diffraction has been used to study the crystalline nature of sertaconazole nitrate.

Comparison: X-ray crystallography provides the most detailed structural information but requires a suitable single crystal, which can be challenging to obtain. Mass spectrometry, on the other hand, can be applied to a much wider range of samples, including those that are not crystalline.

Conclusion

The interpretation of mass spectrometry data is a critical skill for researchers working with benzothiophene derivatives. By understanding the characteristic fragmentation patterns of these molecules, scientists can confidently identify and characterize novel compounds. While mass spectrometry is a powerful tool, a comprehensive structural elucidation often benefits from the complementary information provided by other analytical techniques such as NMR spectroscopy and X-ray crystallography. This guide provides a foundational understanding of these techniques and their application to the analysis of important benzothiophene-based pharmaceuticals.

References

• 1. Advances in antifungal drug measurement by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sertaconazole - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Antifungal compounds, GC-MS analysis and toxicity assessment of methanolic extracts of Trichoderma species in an animal model | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. Sertaconazole Nitrate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. A validated LC-MS/MS method for determination of sertaconazole nitrate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. myadlm.org [myadlm.org]
• 9. Simultaneous Quantification of Seven Antifungal Agents in Human Serum Using Liquid Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]
• 12. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 13. GC-MS Analysis, Antioxidant and Antifungal Studies of Different Extracts of Chaetomium globosum Isolated from Urginea indica - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mass Spectral Profile for Rapid Differentiating Beta-Lactams from Their Ring-Opened Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

FT-IR Analysis of the C=O Stretch in 5-Nitro-1-benzothiophene-2-carbonyl chloride and its Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the carbonyl (C=O) stretching frequency in 5-Nitro-1-benzothiophene-2-carbonyl chloride and related compounds using Fourier-Transform Infrared (FT-IR) spectroscopy. This analysis is crucial for the structural elucidation and purity assessment of these reactive intermediates in drug discovery and organic synthesis.

The position of the C=O stretching vibration in an IR spectrum is highly sensitive to the electronic and structural environment of the carbonyl group. Factors such as conjugation, aromaticity, and the presence of electron-withdrawing or electron-donating groups can significantly shift the absorption frequency. In the case of 5-Nitro-1-benzothiophene-2-carbonyl chloride, the benzothiophene ring system, the nitro group, and the chlorine atom all influence the C=O bond character and, consequently, its stretching frequency.

Comparative Analysis of C=O Stretching Frequencies

The C=O stretching frequency of an acyl chloride is typically found in the range of 1770-1815 cm⁻¹. The exact position is dictated by the electronic effects of the substituents on the carbonyl carbon. For 5-Nitro-1-benzothiophene-2-carbonyl chloride, the presence of the electron-withdrawing nitro group is expected to increase the C=O stretching frequency compared to an unsubstituted benzoyl chloride. The fused benzothiophene ring, being an aromatic system, will also influence the electronic distribution.

Compound Name	Structure	C=O Stretching Frequency (cm⁻¹)	Comments
5-Nitro-1-benzothiophene-2-carbonyl chloride		~1785 - 1795 (Estimated)	The electron-withdrawing nitro group and the benzothiophene ring are expected to increase the C=O bond order, shifting the stretching frequency to a higher wavenumber compared to benzoyl chloride. The specific value is an estimate based on the combined electronic effects.
Benzoyl Chloride		~1773 and 1736	The conjugation of the carbonyl group with the benzene ring lowers the stretching frequency compared to aliphatic acyl chlorides. The peak is often split due to Fermi resonance.
4-Nitrobenzoyl Chloride		~1788 and 1755	The strongly electron-withdrawing nitro group in the para position increases the C=O stretching frequency compared to benzoyl chloride due to the inductive effect. This serves as a good model for predicting the effect of the nitro group in the target molecule.
5-Nitro-1-benzothiophene-2-carboxylic acid		~1700 - 1725 (dimer)	The C=O stretch in the corresponding carboxylic acid is at a lower frequency due to extensive hydrogen bonding in the dimeric state. This data is provided for contextual comparison of the substituted benzothiophene system but is not directly comparable to the carbonyl chloride.[1][2][3]

Experimental Protocol: FT-IR Analysis of Solid Samples

This protocol outlines the procedure for obtaining an FT-IR spectrum of a solid organic compound, such as 5-Nitro-1-benzothiophene-2-carbonyl chloride, using the thin solid film or KBr pellet method.

A. Thin Solid Film Method

• Sample Preparation :

  • Place a small amount (1-2 mg) of the solid sample in a clean, dry vial.

  • Add a few drops of a volatile solvent in which the compound is soluble (e.g., dichloromethane or acetone) to dissolve the sample completely.

• Film Deposition :

  • Using a pipette, carefully deposit one or two drops of the solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.

• Data Acquisition :

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the clean, empty sample compartment.

  • Acquire the spectrum of the sample.

  • Process the spectrum by subtracting the background.

B. KBr Pellet Method

• Sample Preparation :

  • Place approximately 1-2 mg of the solid sample and 100-200 mg of dry, powdered potassium bromide (KBr) in an agate mortar.

  • Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained.

• Pellet Formation :

  • Transfer a small amount of the powder into a pellet press.

  • Apply pressure using a hydraulic press to form a thin, transparent pellet.

• Data Acquisition :

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the clean, empty sample compartment.

  • Acquire the spectrum of the sample.

  • Process the spectrum by subtracting the background.

Logical Workflow for FT-IR Analysis

The following diagram illustrates the logical workflow for the FT-IR analysis of a solid organic compound.

Caption: Experimental workflow for FT-IR analysis of solid samples.

Comparison with Alternative Analytical Techniques

While FT-IR spectroscopy is a powerful tool for identifying the carbonyl group, other analytical techniques provide complementary information for the comprehensive characterization of 5-Nitro-1-benzothiophene-2-carbonyl chloride and its derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) : NMR provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of each nucleus. ¹³C NMR can confirm the presence of the carbonyl carbon, typically resonating in the 160-180 ppm range for acyl chlorides.

• Mass Spectrometry (MS) : MS determines the molecular weight of the compound and can provide structural information through analysis of fragmentation patterns. This is particularly useful for confirming the identity and purity of the synthesized molecule.

• Elemental Analysis : This technique determines the elemental composition of the compound, providing an empirical formula that can be compared with the expected molecular formula.

References

• 1. 5-Nitro-1-benzothiophene-2-carboxylic acid | C9H5NO4S | CID 238939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. echemi.com [echemi.com]

A Comparative Analysis of the Reactivity of 5-Nitro- vs. 5-Chloro-benzothiophene-2-carbonyl Chloride for Drug Development Professionals

In the realm of medicinal chemistry and drug development, the selection of appropriate building blocks is paramount to the successful synthesis of novel therapeutic agents. Benzothiophene scaffolds are privileged structures in a multitude of pharmacologically active compounds. The reactivity of acyl chlorides derived from these scaffolds, such as 5-nitro- and 5-chloro-benzothiophene-2-carbonyl chloride, is a critical parameter influencing reaction kinetics, yield, and overall synthetic efficiency. This guide provides an objective comparison of the reactivity of these two key intermediates, supported by established principles of physical organic chemistry and analogous experimental data.

Executive Summary

5-Nitro-benzothiophene-2-carbonyl chloride is predicted to be significantly more reactive towards nucleophilic acyl substitution than 5-chloro-benzothiophene-2-carbonyl chloride. This heightened reactivity is a direct consequence of the potent electron-withdrawing nature of the nitro group, which enhances the electrophilicity of the carbonyl carbon to a greater extent than the chloro substituent. This difference in reactivity can be leveraged by researchers to tailor reaction conditions and achieve desired synthetic outcomes.

Theoretical Framework: Electronic Effects on Acyl Chloride Reactivity

The reactivity of acyl chlorides in nucleophilic acyl substitution reactions is primarily dictated by the partial positive charge on the carbonyl carbon.[1][2] Electron-withdrawing groups (EWGs) attached to the aromatic ring increase this positive charge, making the carbonyl carbon more susceptible to nucleophilic attack.[3] Conversely, electron-donating groups (EDGs) decrease the electrophilicity and thus the reactivity.

The key to comparing the two subject compounds lies in the electronic properties of the nitro (-NO₂) and chloro (-Cl) groups at the 5-position of the benzothiophene ring system.

• 5-Nitro-benzothiophene-2-carbonyl chloride: The nitro group is a powerful EWG, exerting both a strong negative inductive effect (-I) and a strong negative mesomeric (resonance) effect (-M).[4][5] This dual action significantly withdraws electron density from the benzothiophene ring and, by extension, from the carbonyl carbon of the acyl chloride.

• 5-Chloro-benzothiophene-2-carbonyl chloride: The chloro group is also an EWG, primarily through its inductive effect (-I) due to the high electronegativity of chlorine.[4] However, it also possesses lone pairs of electrons that can be donated into the aromatic system via a positive mesomeric effect (+M).[4] While the inductive effect of chlorine outweighs its resonance effect, the partial electron donation slightly counteracts the electron withdrawal, making it a less potent deactivating group compared to the nitro group.[4]

Quantitative Reactivity Comparison: The Hammett Equation

log(k/k₀) = σρ

Where:

• k is the rate constant for the reaction with a substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which is characteristic of the reaction type.

A positive ρ value, which is typical for nucleophilic acyl substitution reactions, indicates that the reaction is accelerated by electron-withdrawing substituents (which have positive σ values).

The Hammett constants for para-substituents on a benzene ring (which serve as a good model for the 5-position of benzothiophene) are as follows:

Substituent	Hammett Constant (σₚ)
-NO₂	+0.78
-Cl	+0.23

The significantly larger positive σₚ value for the nitro group compared to the chloro group provides strong quantitative evidence that the nitro-substituted compound will be substantially more reactive in nucleophilic acyl substitution reactions. Studies on the alcoholysis of substituted benzoyl chlorides have experimentally validated this principle, showing a linear correlation between the logarithm of the reaction rates and the Hammett sigma values.[9] For instance, p-nitrobenzoyl chloride is known to be highly reactive, often requiring careful handling due to its sensitivity to moisture and nucleophiles.[10][11][12]

Data Presentation: Predicted Relative Reactivity

Based on the electronic effects and Hammett constants, a qualitative and predicted quantitative comparison is summarized below.

Parameter	5-Nitro-benzothiophene-2-carbonyl chloride	5-Chloro-benzothiophene-2-carbonyl chloride
Electronic Effect of Substituent	Strong electron-withdrawing (-I, -M)	Moderately electron-withdrawing (-I, +M)
Electrophilicity of Carbonyl Carbon	High	Moderate
Predicted Reactivity	High	Moderate
Hammett Constant (σₚ model)	+0.78	+0.23

Experimental Protocols

To empirically determine the relative reactivity of these two compounds, a competitive kinetic experiment or parallel monitoring of reactions can be performed. Below is a detailed methodology for a comparative study.

Synthesis of Acyl Chlorides

The requisite acyl chlorides are typically prepared from their corresponding carboxylic acids.

• Synthesis of 5-nitro-1-benzothiophene-2-carboxylic acid: This can be synthesized from appropriate precursors, with literature available for its characterization.[13][14][15][16]

• Synthesis of 5-chloro-benzothiophene-2-carboxylic acid: Various synthetic routes for this precursor are also documented.[17][18][19][20]

• Conversion to Acyl Chloride: The carboxylic acid is refluxed with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride, often with a catalytic amount of DMF, in an inert solvent like dichloromethane (DCM) or toluene.[21] The reaction must be carried out under anhydrous conditions. The resulting acyl chloride is typically used in the next step without extensive purification after removal of the excess chlorinating agent and solvent under reduced pressure.

Kinetic Analysis of Acylation Reactivity by ¹H NMR Spectroscopy

This protocol describes a method for comparing the reaction rates of the two acyl chlorides with a nucleophile (e.g., an amine or alcohol) by monitoring the reaction progress over time.

I. Materials and Reagents:

• 5-nitro-benzothiophene-2-carbonyl chloride

• 5-chloro-benzothiophene-2-carbonyl chloride

• Nucleophile (e.g., benzylamine or phenol)

• Anhydrous deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• Internal standard (e.g., 1,3,5-trimethoxybenzene or another inert compound with a distinct NMR signal)

• NMR tubes

• Dry glassware

II. Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of each acyl chloride in the chosen anhydrous deuterated solvent at a precise concentration (e.g., 0.1 M).

  • Prepare a stock solution of the nucleophile and the internal standard in the same solvent.

• Kinetic Run:

  • In a dry NMR tube, combine the nucleophile/internal standard stock solution with the deuterated solvent to achieve the desired final concentrations.

  • Equilibrate the NMR spectrometer to the desired reaction temperature (e.g., 25.0 °C).

  • Acquire a spectrum of the starting material solution.

  • Initiate the reaction by adding a precise volume of the acyl chloride stock solution to the NMR tube, quickly mixing, and placing it in the spectrometer.

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals.

• Data Analysis:

  • For each spectrum, integrate the signal corresponding to a proton of the starting material (nucleophile) and a signal corresponding to a proton of the product (amide or ester). Also, integrate the signal of the inert internal standard.

  • Calculate the concentration of the reactant and product at each time point by normalizing the integrals against the integral of the internal standard.

  • Plot the concentration of the reactant versus time.

  • Determine the initial rate of the reaction from the slope of this plot at t=0. Alternatively, fit the data to an appropriate rate law (e.g., pseudo-first-order if the nucleophile is in large excess) to determine the rate constant.

  • Repeat the experiment for the other acyl chloride under identical conditions.

III. Safety Precautions:

• Acyl chlorides are corrosive and moisture-sensitive.[15] Handle them in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Reactions with thionyl chloride and oxalyl chloride produce toxic gases and should be performed in a well-ventilated fume hood.

Visualizations

Logical Relationship of Reactivity

Caption: Electronic effects determining the relative reactivity of the two acyl chlorides.

Experimental Workflow for Reactivity Comparison

References

• 1. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. benchchem.com [benchchem.com]
• 5. Why do the nitro groups change the relative leaving tendencies of... | Study Prep in Pearson+ [pearson.com]
• 6. Hammett equation - Wikipedia [en.wikipedia.org]
• 7. oxfordreference.com [oxfordreference.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scholarworks.uni.edu [scholarworks.uni.edu]
• 10. P-NITROBENZOYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. 4-Nitrobenzoyl chloride | 122-04-3 [chemicalbook.com]
• 12. 4-Nitrobenzoyl chloride | C7H4ClNO3 | CID 8502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 5-Nitrothiophene-2-carboxylic acid | 6317-37-9 [chemicalbook.com]
• 14. 5-Nitrothiophene-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 15. chemsynthesis.com [chemsynthesis.com]
• 16. 5-Nitro-1-benzothiophene-2-carboxylic acid | C9H5NO4S | CID 238939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. nbinno.com [nbinno.com]
• 18. 5-Chlorothiophene-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 19. CN108840854B - Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot method - Google Patents [patents.google.com]
• 20. CN108840854A - A kind of method of one pot process 5- chlorothiophene -2- carboxylic acid - Google Patents [patents.google.com]
• 21. researchgate.net [researchgate.net]

HPLC method for assessing purity of 5-Nitro-1-benzothiophene-2-carbonyl chloride products

This guide provides a comparative analysis of analytical methodologies for determining the purity of 5-Nitro-1-benzothiophene-2-carbonyl chloride. The performance of High-Performance Liquid Chromatography (HPLC) is compared with alternative techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Titrimetry. This document is intended for researchers, scientists, and professionals in drug development, offering objective comparisons and supporting experimental data to guide the selection of the most suitable analytical method.

Introduction to Purity Assessment

5-Nitro-1-benzothiophene-2-carbonyl chloride is a reactive chemical intermediate. Due to its acyl chloride functional group, it is susceptible to hydrolysis and other reactions, making accurate purity assessment crucial for its use in synthesis. Potential impurities may include the starting material, 5-nitro-1-benzothiophene-2-carboxylic acid, byproducts from the chlorination reaction, and degradation products.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for the purity assessment of non-volatile and thermally labile compounds. For a reactive compound like an acyl chloride, a non-aqueous, reverse-phase method is often employed to minimize degradation during analysis.

Performance Comparison

Parameter	HPLC	GC-MS	qNMR	Titrimetry
Principle	Chromatographic separation based on polarity	Separation by volatility, detection by mass	Nuclear magnetic resonance signal intensity	Chemical reaction and titration
Typical Purity (%)	98.5 - 99.5	98.0 - 99.0 (as derivative)	98.8 - 99.8	95.0 - 99.0
Key Advantages	High resolution, good for non-volatile impurities	High sensitivity and specificity for volatile impurities	Absolute quantification without a specific reference standard, structural information	Cost-effective, rapid
Limitations	Potential for on-column degradation	Requires derivatization, not suitable for non-volatile impurities	Lower sensitivity than chromatographic methods	Non-specific, titrates all acidic/basic components
Sample Throughput	Moderate	Moderate	Low to Moderate	High

Experimental Protocol: HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a common choice for related nitroaromatic compounds.[1][2] For the acyl chloride, a non-aqueous mobile phase of hexane and isopropanol might be necessary to prevent hydrolysis.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm.[1][3]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known concentration of the sample in anhydrous acetonitrile or another suitable anhydrous solvent.

HPLC analysis workflow for purity assessment.

Alternative Purity Assessment Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile compounds. Due to the low volatility and high reactivity of the acyl chloride, derivatization is typically required.

• Derivatization: The acyl chloride can be converted to a more stable and volatile ester or amide derivative. For example, reaction with methanol would yield the corresponding methyl ester.

• Performance: This method offers high sensitivity and specificity, providing structural information about impurities from the mass spectra. However, the derivatization step can introduce variability.

Experimental Protocol: GC-MS (with Derivatization)

• Derivatization: React the sample with an anhydrous alcohol (e.g., methanol) in the presence of a non-nucleophilic base to form the methyl ester derivative.

• Instrumentation: GC-MS system.

• Column: A non-polar capillary column (e.g., HP-5MS).

• Injector Temperature: 250 °C.

• Oven Program: A temperature gradient from a low starting temperature (e.g., 80 °C) to a high final temperature (e.g., 280 °C).

• Data Analysis: Quantify the derivative's peak area relative to the total peak area of all components.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is an absolute method for purity determination that does not require a reference standard of the analyte.[4][5][6] The purity is determined by comparing the integral of a signal from the analyte to that of a certified internal standard of known purity.

• Performance: qNMR is highly accurate and provides structural information about the analyte and any impurities present. It is non-destructive, and the sample can be recovered.[4][6] Its sensitivity is generally lower than that of chromatographic methods.

Experimental Protocol: qNMR

• Sample Preparation: Accurately weigh the sample and a certified internal standard (e.g., maleic acid) into an NMR tube. Dissolve in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay).

• Data Analysis: Integrate a well-resolved signal from the analyte and a signal from the internal standard. Calculate the purity based on the integral values, the number of protons giving rise to each signal, and the molecular weights and masses of the analyte and standard.

Logical relationship for qNMR purity calculation.

Titrimetry

Titration is a classic chemical analysis method that can be used to determine the amount of a reactive functional group. For an acyl chloride, this can involve reacting the compound with a known excess of a nucleophile and then back-titrating the unreacted nucleophile. A simpler approach is to hydrolyze the acyl chloride to the corresponding carboxylic acid and hydrochloric acid, followed by titration of the total acid content.

• Performance: This method is rapid and inexpensive but lacks specificity. It will quantify any acidic components in the sample, not just the desired product.

Experimental Protocol: Titrimetry (Hydrolysis and Acid-Base Titration)

• Hydrolysis: Accurately weigh the sample and dissolve it in a suitable solvent (e.g., acetone). Add a defined amount of water to ensure complete hydrolysis to 5-nitro-1-benzothiophene-2-carboxylic acid and HCl.

• Titration: Titrate the resulting solution with a standardized solution of sodium hydroxide to a phenolphthalein endpoint.

• Calculation: Calculate the purity based on the volume of titrant used, its concentration, and the stoichiometry of the reaction.

Conclusion

The choice of analytical method for assessing the purity of 5-Nitro-1-benzothiophene-2-carbonyl chloride depends on the specific requirements of the analysis. HPLC offers a good balance of resolution and quantitative accuracy for routine quality control. GC-MS, with derivatization, is excellent for identifying and quantifying volatile impurities. qNMR provides a highly accurate, absolute measure of purity and is invaluable for characterizing reference standards. Titrimetry is a rapid, low-cost option for an estimate of total acyl chloride content but lacks the specificity of the other methods. For comprehensive purity analysis, a combination of an orthogonal chromatographic method (like HPLC) and a non-chromatographic method (like qNMR) is often recommended.

References

• 1. Seven Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote [mtc-usa.com]
• 2. tandfonline.com [tandfonline.com]
• 3. waters.com [waters.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

X-ray crystallography of 5-Nitro-1-benzothiophene-2-carbonyl chloride derivatives

A Comparative Guide to the X-ray Crystallography of 5-Nitro-1-benzothiophene-2-carbonyl Chloride Derivatives and Related Compounds

Benzothiophene and its derivatives are significant scaffolds in medicinal chemistry, known for a wide range of biological activities.[1] The introduction of a nitro group and a carbonyl chloride functional group, as in 5-Nitro-1-benzothiophene-2-carbonyl chloride, can significantly influence the electronic properties, reactivity, and intermolecular interactions of the molecule, making its structural analysis highly desirable.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters for several benzothiophene and nitrothiophene derivatives, providing a basis for structural comparison. This data is fundamental to understanding the crystal packing and molecular geometry of these classes of compounds.

Parameter	Compound 1: 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile[2]	Compound 2: 2-Iodo-5-nitrothiophene[3]	Compound 3: A Benzothiophene Derivative[1]
Chemical Formula	C₁₀H₁₂N₂S	C₄H₂INO₂S	Not Specified
Molecular Weight	192.29 g/mol	255.03 g/mol	Not Specified
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c	P2₁/c
Unit Cell Dimensions	a = 9.0415(2) Åb = 8.3294(2) Åc = 13.1283(3) Åβ = 90.169(2)°	a = 9.195(2) Åb = 9.727(2) Åc = 7.6714(17) Åβ = 105.043(4)°	Not Specified
Unit Cell Volume	988.69(4) ų	662.6(2) ų	Not Specified
Z (Molecules/Unit Cell)	Not Specified	4	Not Specified
Radiation	Not Specified	Mo Kα	Not Specified
Temperature	Not Specified	110 K	Not Specified
R-factor	Not Specified	R[F² > 2σ(F²)] = 0.025	Not Specified

Experimental Protocols

A generalized experimental protocol for the X-ray crystallographic analysis of small organic molecules, based on common practices reported for benzothiophene derivatives, is outlined below.[1][2][3]

1. Crystal Growth and Selection: High-quality single crystals are essential for successful X-ray diffraction analysis. Suitable crystals are typically grown by slow evaporation of a saturated solution, vapor diffusion, or slow cooling of a solution of the compound. A crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.[2]

2. Data Collection: The mounted crystal is placed in an X-ray diffractometer equipped with a CCD area detector.[1][3] The crystal is cooled, often to 100-120 K, to minimize thermal vibrations.[2][3] A monochromatic X-ray beam (e.g., Mo Kα radiation) is directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected.[1][3]

3. Data Reduction and Structure Solution: The collected diffraction data are processed and reduced using software such as SAINTPLUS.[1] The structure is then solved using direct methods with programs like SHELXS.[1][3] This initial solution provides the positions of most non-hydrogen atoms.

4. Structure Refinement: The atomic positions and displacement parameters are refined using full-matrix least-squares on F² with software like SHELXL.[1][3] Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The final refined structure is validated to ensure its chemical and crystallographic integrity.[2]

Visualizing the Workflow

The following diagram illustrates the general workflow for determining the crystal structure of a small organic molecule using X-ray crystallography.

Caption: General workflow for X-ray crystallography.

Conclusion

While the specific crystal structure of 5-Nitro-1-benzothiophene-2-carbonyl chloride remains to be determined, the crystallographic data from related benzothiophene and nitrothiophene derivatives provide a valuable comparative framework. The methodologies outlined are standard for the structural elucidation of such compounds. Researchers working with this and related series of compounds can utilize this guide to inform their crystallographic experiments and to anticipate the structural features that may be observed. The determination of the crystal structure of 5-Nitro-1-benzothiophene-2-carbonyl chloride would be a valuable addition to the structural database of benzothiophenes, aiding in the development of new therapeutic agents and functional materials.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Iodo-5-nitro­thio­phene - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of Substituted Benzothiophene Amides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of various substituted benzothiophene amides, supported by experimental data from recent studies. The benzothiophene scaffold is a prominent heterocyclic structure in medicinal chemistry, and its amide derivatives have demonstrated a wide spectrum of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory properties. This document summarizes key quantitative data, details the experimental methodologies for cited assays, and visualizes relevant signaling pathways to facilitate further research and drug development.

Data Presentation

The following tables summarize the quantitative biological activity data for various substituted benzothiophene amides, allowing for a direct comparison of their efficacy.

Table 1: Anticancer Activity of Substituted Benzothiophene Amides

Compound/Derivative	Cancer Cell Line	Activity Metric	Value	Reference
Benzothiophene Acrylonitrile Analog 5	Various (NCI-60 panel)	GI50	10.0 nM - 90.9 nM	[1]
Benzothiophene Acrylonitrile Analog 6	Various (NCI-60 panel)	GI50	21.1 nM - 98.9 nM	[1]
Benzothiophene Acrylonitrile Analog 13	Various (NCI-60 panel)	GI50	< 10.0 nM - 39.1 nM	[1]
Benzothiophene Amide 16b	HepG2	IC50	3.9 µM	[2]
Benzothiophene Amide 16b (Nampt inhibition)	-	IC50	0.17 µM	[2]
Benzothienopyrano Derivative 3b	Various (NCI-60 panel)	GI50	≤ 2.0 µM
Benzothienopyrano Derivative 3d	Various (NCI-60 panel)	GI50	≤ 2.0 µM
Thiophene Carboxamide MB-D2	MCF-7	% Cell Viability	38.93% ± 8.19 at 100 µM
Thiophene Carboxamide MB-D4	HT-29	% Cell Viability	51% ± 23.2 at 75 µM

GI50: 50% Growth Inhibition Concentration; IC50: 50% Inhibitory Concentration

Table 2: Antimicrobial Activity of Substituted Benzothiophene Amides

Compound/Derivative	Microorganism	Activity Metric	Value (µg/mL)	Reference
6-chloro-N'-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide (II.b)	S. aureus (MRSA and daptomycin-resistant strains)	MIC	4
Indole Unsubstituted Derivative 3a	S. aureus (MRSA USA Lac * lux)	MIC	1	[3]
Indole Unsubstituted Derivative 3a	S. aureus (MRSA JE2)	MIC	2	[3]
5-hydroxy Indole Derivative 3b	S. aureus (MRSA and MSSA)	MIC	8	[3]
Tetrahydrobenzothiophene 3b	E. coli	MIC	1.11 µM	[4]
Tetrahydrobenzothiophene 3b	P. aeruginosa	MIC	1.00 µM	[4]
Tetrahydrobenzothiophene 3b	Salmonella	MIC	0.54 µM	[4]
Tetrahydrobenzothiophene 3b	S. aureus	MIC	1.11 µM	[4]
Benzonaptho Substituted Compound 1e	K. pneumoniae	MIC	10-20	[5]
Tolyl Substituted Compound 1g	K. pneumoniae	MIC	10-20	[5]
Tolyl Substituted Compound 1h	K. pneumoniae	MIC	10-20	[5]

MIC: Minimum Inhibitory Concentration

Table 3: Anti-inflammatory Activity of Substituted Benzothiophene Amides

Compound/Derivative	Assay	Activity Metric	Value	Comparison	Reference
Bromo-benzothiophene carboxamide 4	COX-2 Inhibition	-	Potent	More potent than ibuprofen	[6][7]
Bromo-benzothiophene carboxamide 6	COX-2 Inhibition	-	Potent	More potent than ibuprofen	[6][7]
Bromo-benzothiophene carboxamide 8	COX-2 Inhibition	-	Potent	More potent than ibuprofen	[6][7]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Anticancer Activity: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[8]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.[8]

• Compound Treatment: The cells are then treated with various concentrations of the benzothiophene amide derivatives and a vehicle control (e.g., DMSO). The plates are incubated for 48-72 hours.[8]

• MTT Addition: An MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.[8]

• Formazan Solubilization: The culture medium is removed, and a solvent such as DMSO is added to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically between 540 and 590 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The GI50 or IC50 value, the concentration of the compound that causes 50% inhibition of cell growth or viability, is then determined.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9][10]

• Preparation of Compounds: The benzothiophene amide derivatives are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.[10]

• Serial Dilutions: A two-fold serial dilution of each compound is prepared in a 96-well microtiter plate containing a suitable growth medium, such as Mueller-Hinton Broth (MHB) for bacteria.[3]

• Inoculum Preparation: A standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a specific density (e.g., 0.5 McFarland standard).[10]

• Inoculation: The prepared inoculum is added to each well of the microtiter plate.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.[9]

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[5][9]

Anti-inflammatory Activity: COX-1/COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

• Enzyme and Reagent Preparation: Purified COX-1 and COX-2 enzymes are reconstituted according to the manufacturer's instructions of a commercial assay kit.[11]

• Reaction Setup: In a 96-well plate, the respective enzyme (COX-1 or COX-2), a heme cofactor, and the benzothiophene amide at various concentrations are added to the wells. A control without the inhibitor and a blank are also included.

• Reaction Initiation: The enzymatic reaction is initiated by adding arachidonic acid, the substrate for COX enzymes.[11]

• Signal Detection: The product of the reaction, Prostaglandin G2, can be detected using a colorimetric or fluorometric method. For instance, the kit's detection reagent produces a signal that is proportional to the COX activity.[12] The signal is measured using a microplate reader.[11]

• Data Analysis: The percentage of COX inhibition for each concentration of the test compound is calculated relative to the control. The IC50 value, the concentration of the compound that causes 50% inhibition of the enzyme activity, is determined for both COX-1 and COX-2 to assess potency and selectivity.[11]

Mandatory Visualization

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the biological activities of substituted benzothiophene amides.

Experimental Workflow for Biological Activity Comparison.

COX-2 Inhibition Signaling Pathway.

Tubulin Polymerization Inhibition Pathway.

References

• 1. Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of benzothiophene amides as potent inhibitors of human nicotinamide phosphoribosyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel Effective Fluorinated Benzothiophene-Indole Hybrid Antibacterials against S. aureus and MRSA Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and antibacterial evaluation of a novel class of tetrahydrobenzothiophene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of benzothiophene carboxamides as analgesics and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. benchchem.com [benchchem.com]
• 9. Research Portal [ircommons.uwf.edu]
• 10. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. m.youtube.com [m.youtube.com]

Spectroscopic comparison between starting material and acylated product

Spectroscopic Comparison: Starting Material vs. Acylated Product

A detailed guide to identifying the spectroscopic changes following an acylation reaction, using the acetylation of aniline as a model.

This guide provides a comparative analysis of the spectroscopic data between a primary aromatic amine, aniline, and its acylated product, acetanilide. Acylation is a fundamental reaction in organic synthesis, and understanding the resulting structural changes is crucial for reaction monitoring and product verification. By examining the key differences in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), researchers can confidently confirm the successful transformation of the starting material.

The Model Reaction: Acetylation of Aniline

The conversion of aniline to acetanilide via acetylation involves the substitution of a hydrogen atom on the amino group (-NH₂) with an acetyl group (-COCH₃). This transformation from a primary amine to a secondary amide induces significant changes in the molecule's electronic and vibrational properties, which are readily observable through various spectroscopic techniques.

Comparative Spectroscopic Data

The following tables summarize the key quantitative differences in the spectroscopic signatures of aniline (starting material) and acetanilide (acylated product).

Infrared (IR) Spectroscopy Data

Acylation introduces a carbonyl group (C=O) and changes the N-H bond environment, leading to distinct differences in the IR spectrum. The most telling change is the appearance of a strong carbonyl absorption and the disappearance of one of the two N-H stretching bands.

Functional Group	Aniline (Starting Material)	Acetanilide (Acylated Product)	Key Observation
N-H Stretch	Two bands at ~3442 & 3360 cm⁻¹ (asymmetric & symmetric)[1][2]	One band at ~3300-3500 cm⁻¹[3]	Loss of one N-H bond; change from primary amine to secondary amide.
C=O Stretch (Amide I)	Absent	Strong, sharp band at ~1666 cm⁻¹[3][4]	Appearance of the acetyl carbonyl group.
N-H Bend	~1619 cm⁻¹[1][2]	~1550-1640 cm⁻¹ (Amide II)	Shift and change in character of the N-H bending vibration.
C-N Stretch	~1281 cm⁻¹ (aromatic amine)[1][2]	~1240-1335 cm⁻¹ (aromatic amide)	Shift due to change in hybridization and resonance.

Proton (¹H) NMR Spectroscopy Data

The addition of the acetyl group introduces a new set of protons (the methyl group) and alters the chemical environment of the amine and aromatic protons.

Proton Type	Aniline (Starting Material)	Acetanilide (Acylated Product)	Key Observation
-NH Proton(s)	Broad singlet, ~3.5-4.0 ppm (2H)[5]	Broad singlet, ~8.75 ppm (1H)[6]	Downfield shift and integration change (2H to 1H) due to deshielding by the carbonyl group.
-CH₃ Protons	Absent	Singlet, ~2.1 ppm (3H)[6]	Appearance of a new singlet corresponding to the three methyl protons.
Aromatic Protons	Multiplets, ~6.6-7.2 ppm (5H)[5]	Multiplets, ~7.0-7.5 ppm (5H)[6]	General downfield shift of aromatic protons due to the electron-withdrawing nature of the amide group.

Carbon-¹³ (¹³C) NMR Spectroscopy Data

The ¹³C NMR spectrum provides clear evidence of acylation with the appearance of two new carbon signals for the acetyl group.

Carbon Type	Aniline (Starting Material)	Acetanilide (Acylated Product)	Key Observation
C=O Carbon	Absent	~168-170 ppm[7]	Appearance of a new signal in the characteristic carbonyl region.
-CH₃ Carbon	Absent	~24 ppm[7]	Appearance of a new signal in the aliphatic region.
Aromatic C-N Carbon	~146 ppm[8]	~138 ppm	Upfield shift due to changes in resonance and inductive effects.
Other Aromatic Carbons	~115-129 ppm[8][9]	~119-129 ppm	Shifts in aromatic carbon signals due to the electronic influence of the new amide substituent.

Mass Spectrometry (MS) Data

Mass spectrometry directly measures the change in molecular weight resulting from the addition of the acetyl group (CH₃CO), which has a mass of 43 amu.

Parameter	Aniline (Starting Material)	Acetanilide (Acylated Product)	Key Observation
Molecular Formula	C₆H₇N	C₈H₉NO	Addition of C₂H₂O.
Molecular Weight	93.13 g/mol	135.17 g/mol	Increase of 42.04 g/mol .
Molecular Ion (M⁺)	m/z = 93	m/z = 135	The molecular ion peak shifts by +42 m/z units.
Key Fragmentation	Loss of HCN (m/z = 66)	Loss of ketene (-CH₂CO) (m/z = 93)	A new major fragmentation pathway is observed, often leading to the aniline ion.

Visualization of Workflows and Logic

Visual diagrams help clarify the experimental process and the logical connections between the chemical modification and its spectroscopic consequences.

Caption: Experimental workflow for spectroscopic comparison.

Caption: Logical relationship of spectral changes upon acylation.

Experimental Protocols

The following are generalized methodologies for acquiring the spectroscopic data discussed in this guide.

Fourier Transform Infrared (FTIR) Spectroscopy

• Technique: Attenuated Total Reflectance (ATR) is often preferred for its minimal sample preparation. Alternatively, the KBr pellet method can be used for solid samples.[10][11]

• Sample Preparation (ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty crystal.[12]

  • Place a small amount (a few milligrams) of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.[10]

• Data Acquisition:

  • Collect the sample spectrum, typically over a range of 4000–400 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the crystal with a solvent after analysis to prevent cross-contamination.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg for ¹H NMR or 20-50 mg for ¹³C NMR of the purified sample into a clean, dry vial.[14][15]

  • Dissolve the sample in approximately 0.6–0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[14] Chloroform-d (CDCl₃) is a common choice for many organic compounds.[14]

  • Ensure the sample is fully dissolved. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube.

  • Cap the NMR tube and label it appropriately.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • The instrument will lock onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

  • For ¹H NMR , acquire the spectrum using standard parameters. A sufficient number of scans (e.g., 8-16) should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR , acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay are typically required due to the lower natural abundance of ¹³C.[14]

• Data Processing: Process the raw data (Free Induction Decay) using a Fourier transform, followed by phase and baseline corrections. Calibrate the chemical shift scale using the residual solvent peak or an internal standard like TMS.

Mass Spectrometry (MS)

• Technique: Electron Ionization (EI) is a common technique for volatile, thermally stable small molecules like aniline and acetanilide.[16] It is considered a "hard" ionization technique that causes fragmentation, which can be useful for structural elucidation.[16][17]

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically in the µg/mL to ng/mL range) in a volatile solvent like methanol or dichloromethane.

• Data Acquisition:

  • The sample is introduced into the ion source (e.g., via direct insertion probe or GC inlet), where it is vaporized under high vacuum.

  • The gaseous molecules are bombarded by a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[17][18]

  • The resulting ions are accelerated into the mass analyzer, which separates them based on their mass-to-charge ratio (m/z).

• Data Analysis:

  • Identify the molecular ion peak (M⁺) to determine the molecular weight.

  • Analyze the fragmentation pattern to gain structural information. The relative abundance of each ion is plotted against its m/z value to generate the mass spectrum.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. wikieducator.org [wikieducator.org]
• 3. brainly.com [brainly.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. rsc.org [rsc.org]
• 6. NMR Ramblings Klaus Eichele [anorganik.uni-tuebingen.de]
• 7. spectrabase.com [spectrabase.com]
• 8. researchgate.net [researchgate.net]
• 9. hmdb.ca [hmdb.ca]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. jascoinc.com [jascoinc.com]
• 12. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 13. eng.uc.edu [eng.uc.edu]
• 14. organomation.com [organomation.com]
• 15. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 16. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 17. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 18. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Reactivity of Benzothiophene-2-carbonyl Chloride and Thiophene-2-carbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzothiophene-2-carbonyl chloride is generally considered to be more reactive towards nucleophiles than thiophene-2-carbonyl chloride. This heightened reactivity is attributed to the electronic effect of the fused benzene ring in the benzothiophene system. The benzene ring withdraws electron density from the thiophene ring, which in turn increases the electrophilicity of the carbonyl carbon in the acyl chloride functional group, making it more susceptible to nucleophilic attack. This guide will delve into the theoretical basis for this difference and present supporting, albeit non-comparative, experimental data.

Theoretical Framework: Electronic Effects on Reactivity

The reactivity of an acyl chloride is primarily governed by the electrophilicity of the carbonyl carbon. A greater partial positive charge on this carbon atom leads to a faster rate of reaction with nucleophiles. The electronic nature of the aromatic ring attached to the carbonyl group plays a crucial role in modulating this electrophilicity.

In the case of thiophene-2-carbonyl chloride , the sulfur atom in the thiophene ring is electron-donating through resonance. This donation of electron density to the ring system slightly reduces the electrophilicity of the carbonyl carbon.

Conversely, in benzothiophene-2-carbonyl chloride , the thiophene ring is fused to a benzene ring. The benzene ring is electron-withdrawing relative to the thiophene ring. This withdrawal of electron density from the thiophene portion of the molecule diminishes the electron-donating effect of the sulfur atom towards the carbonyl group. As a result, the carbonyl carbon in benzothiophene-2-carbonyl chloride is more electron-deficient and therefore more electrophilic than in thiophene-2-carbonyl chloride.

This difference in electrophilicity is the fundamental reason for the predicted higher reactivity of benzothiophene-2-carbonyl chloride in acylation reactions.

Figure 1. Logical relationship of electronic effects on reactivity.

Experimental Data

While direct comparative studies are scarce, the following sections provide representative experimental protocols and reported yields for the synthesis and subsequent acylation reactions of both compounds. These examples, while not from side-by-side comparisons, offer insights into the reaction conditions and achievable yields for each reagent.

Synthesis of Precursors: Carboxylic Acids

The corresponding carboxylic acids are common precursors to the acyl chlorides.

Table 1: Synthesis of Benzothiophene-2-carboxylic Acid and Thiophene-2-carboxylic Acid

Precursor	Reagents and Conditions	Product	Yield	Reference
6-Chlorobenzo[b]thiophene	1. n-BuLi, THF, -78 °C2. CO₂ (dry ice)3. HCl (aq)	6-Chlorobenzo[b]thiophene-2-carboxylic acid	87%	[1]
Thiophene	1. Diethyl malonate, Na, Toluene, 100-120 °C2. Saponification (NaOH)3. Decarboxylation (H₂SO₄)	Thiophene-2-carboxylic acid	90%

Synthesis of Carbonyl Chlorides

The conversion of the carboxylic acids to the acyl chlorides is typically achieved using standard chlorinating agents.

Table 2: Synthesis of Benzothiophene-2-carbonyl Chloride and Thiophene-2-carbonyl Chloride

Starting Material	Reagents and Conditions	Product	Yield	Reference
3-Chlorobenzo[b]thiophene-2-carboxylic acid	Thionyl chloride (SOCl₂), Pyridine, Chlorobenzene, reflux 48h	3-Chlorobenzo[b]thiophene-2-carbonyl chloride	Not specified	[2]
Thiophene-3-carboxylic acid	Thionyl chloride (SOCl₂)	Thiophene-3-carbonyl chloride	Not specified	[3]

Acylation Reactions: Amide Synthesis

The reaction of acyl chlorides with amines to form amides is a common application. The yields reported in the literature for such reactions can serve as an indirect measure of reactivity.

Table 3: Representative Amide Synthesis Yields

Acyl Chloride	Amine	Conditions	Product	Yield	Reference
3-Chlorobenzo[b]thiophene-2-carbonyl chloride	2-Amino-6-substituted benzothiazoles	Pyridine, reflux 10-15h	N-(6-Substituted-1,3-benzothiazol-2-yl)-3-chloro-1-benzothiophene-2-carboxamide	50-58%	[2]
Thiophene-2-carbonyl chloride	O-ethylhydroxylamine hydrochloride	Pyridine, THF, room temp, 30 min	Not specified	Not specified	[4]

Experimental Protocols

General Procedure for the Synthesis of 3-chlorobenzo[b]thiophene-2-carbonyl chloride[3]

A stirred mixture of cinnamic acid (0.5 mol), pyridine (0.05 mol), thionyl chloride (0.77 mol), and chlorobenzene (300 ml) is heated at reflux for 48 hours. The excess thionyl chloride is then removed to yield the product.

Figure 2. Synthesis of 3-chlorobenzo[b]thiophene-2-carbonyl chloride.

General Procedure for the Synthesis of 2-amino-6-substituted benzothiazole[3]

To a solution of a 4-substituted aniline (0.2 mol) and potassium thiocyanate (0.8 mol) in acetic acid (360 ml), a solution of bromine (0.2 mol) in acetic acid (150 ml) is added dropwise with stirring, maintaining the temperature below 30 °C. The mixture is stirred for 10-15 hours, filtered, and neutralized with aqueous ammonia to precipitate the product.

Figure 3. Synthesis of 2-amino-6-substituted benzothiazole.

General Procedure for Amide Synthesis[3]

A solution of 3-chlorobenzo[b]thiophene-2-carbonyl chloride (0.002 mol) and a 2-amino-6-substituted benzothiazole (0.002 mol) in pyridine (25-30 ml) is refluxed for 10-15 hours. The reaction mixture is then cooled and poured into ice-cold water. The resulting solid is filtered, washed with water, and dried.

Figure 4. General workflow for amide synthesis.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Validating the Structure of Novel Benzothiophene-Chalcone Hybrids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical techniques and experimental data used to validate the structure of novel benzothiophene-chalcone hybrids. The information is compiled from recent studies to assist researchers in confirming the successful synthesis and elucidating the precise chemical structure of these promising compounds.

Introduction

Benzothiophene-chalcone hybrids are a class of organic molecules that have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The core structure consists of a benzothiophene ring system linked to a chalcone moiety (1,3-diaryl-2-propen-1-one).[1][3] The precise structural confirmation of newly synthesized derivatives is a critical step in the drug discovery and development process. This guide outlines the standard experimental protocols and presents comparative data from various spectroscopic and analytical techniques.

The synthesis of these hybrids is commonly achieved through a Claisen-Schmidt condensation reaction between a substituted benzothiophene carboxaldehyde or acetophenone and an appropriate aryl ketone or aldehyde, respectively, in the presence of a base catalyst like potassium hydroxide (KOH) or pyrrolidine.[4][5]

Comparative Analysis of Structural Validation Techniques

The structural elucidation of novel benzothiophene-chalcone hybrids relies on a combination of spectroscopic methods. Each technique provides unique and complementary information about the molecular structure. The following tables summarize the expected and reported data for these compounds.

Table 1: ¹H NMR Spectral Data Comparison

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for determining the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Reported Chemical Shift Examples (δ, ppm)	Key Features & Interpretation
Vinyl Protons (α & β to C=O)	7.0 - 8.5	Hα: 7.03 (d, J=16.1 Hz), Hβ: 7.91-7.87 (m)[4]	Two doublets with a large coupling constant (J ≈ 15-16 Hz) are indicative of a trans configuration of the enone system.[6]
Aromatic Protons	7.0 - 8.5	7.30 - 7.54 (m)[4]	The complex multiplet patterns in this region correspond to the protons on the benzothiophene and other aromatic rings.
Methoxy Protons (-OCH₃)	3.8 - 4.0	3.89 (s), 3.77 (s), 3.20 (s)[4]	Sharp singlet peaks in this region confirm the presence and number of methoxy substituents.
Hydroxyl Proton (-OH)	10.0 - 13.5	~12.5 (broad s)	A downfield, often broad, singlet is characteristic of a hydroxyl group involved in intramolecular hydrogen bonding with the carbonyl group.[6]
Amine Proton (-NH₂)	3.5 - 5.0	Two sharp peaks around 3300 cm⁻¹ (in IR) correspond to the hydrogens in the amine group.[1]	In ¹H NMR, these can appear as a broad singlet.

Data compiled from representative literature.[4][6]

Table 2: ¹³C NMR Spectral Data Comparison

¹³C NMR spectroscopy provides information about the carbon framework of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Reported Chemical Shift Example (δ, ppm)	Key Features & Interpretation
Carbonyl Carbon (C=O)	185 - 195	193.7[4]	A characteristic downfield signal confirming the presence of the ketone functional group.[6]
Vinyl Carbons (α & β to C=O)	115 - 145	Cα: 122.6, Cβ: 142.7[4]	The chemical shifts of these carbons confirm the α,β-unsaturated ketone system.[6]
Aromatic Carbons	110 - 160	110.4 - 160.4[4]	Multiple signals in this region correspond to the carbons of the aromatic rings.
Methoxy Carbon (-OCH₃)	55 - 65	61.9, 56.0, 55.9[4]	Signals in this region confirm the presence of methoxy groups.

Data compiled from a representative benzothiophene-chalcone hybrid.[4]

Table 3: Mass Spectrometry and FT-IR Data Comparison

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern, while Fourier-Transform Infrared (FT-IR) spectroscopy identifies the functional groups present.

Technique	Parameter	Expected Value/Range	Reported Value/Range Example	Interpretation
Mass Spectrometry (HRMS)	Molecular Ion Peak [M+H]⁺ or [M]⁺	Calculated Molecular Weight	C₂₁H₁₅NO₂: Calculated m/z = 329.1052, Found = 329.1047[7]	Confirms the elemental composition and molecular weight of the synthesized compound.
FT-IR Spectroscopy	C=O Stretch (Ketone)	1630 - 1680 cm⁻¹	~1600 cm⁻¹[1]	A strong absorption band in this region is characteristic of the conjugated ketone in the chalcone moiety.
C=C Stretch (Alkene)	1580 - 1640 cm⁻¹	Not explicitly separated from C=O in the provided example.	Often appears near the C=O stretch in conjugated systems.
C-S Stretch (Benzothiophene)	600 - 800 cm⁻¹	Not explicitly reported in the provided sources.	Can be difficult to assign definitively.
O-H Stretch (Hydroxyl)	3200 - 3600 cm⁻¹ (broad)	A very broad peak around 3300 cm⁻¹[1]	Indicates the presence of a hydroxyl group.
N-H Stretch (Amine)	3300 - 3500 cm⁻¹ (sharp)	Two very sharp peaks around 3300 cm⁻¹[1]	Indicates the presence of a primary amine group.

Data compiled from representative literature.[1][7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of results. The following are generalized protocols for the key experiments used in the structural validation of benzothiophene-chalcone hybrids.

Synthesis: Claisen-Schmidt Condensation

• Reactant Preparation: Dissolve equimolar amounts of the appropriate substituted benzothiophene derivative (e.g., acetophenone or carbaldehyde) and an aromatic aldehyde or ketone in a suitable solvent such as ethanol or methanol in a round-bottom flask.[2][8]

• Catalyst Addition: To the stirred solution, add a catalytic amount of a base, typically an aqueous solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH).[2][8]

• Reaction: Stir the reaction mixture at room temperature for a period ranging from a few hours to overnight, monitoring the progress by Thin Layer Chromatography (TLC).[2][4]

• Work-up: Once the reaction is complete, pour the mixture into cold water or a dilute acid solution (e.g., HCl) to precipitate the crude product.[2][9]

• Purification: Collect the solid product by vacuum filtration, wash with water, and purify by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[2][9]

Spectroscopic Analysis

• NMR Spectroscopy (¹H and ¹³C):

  • Dissolve a small sample (5-10 mg) of the purified compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[10]

  • Transfer the solution to an NMR tube.

  • Acquire the spectra on a spectrometer (e.g., 400 or 600 MHz).[4][10]

  • Process the data, using the solvent peak or an internal standard like tetramethylsilane (TMS) for referencing.[10]

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Introduce the sample into the mass spectrometer, often using techniques like Electrospray Ionization (ESI).

  • Acquire the mass spectrum, ensuring to obtain high-resolution data (HRMS) for accurate mass determination.

• FT-IR Spectroscopy:

  • Prepare the sample, typically as a KBr pellet or by depositing a thin film on a salt plate from a volatile solvent.

  • Place the sample in the FT-IR spectrometer.

  • Acquire the spectrum over the appropriate wavenumber range (e.g., 4000-400 cm⁻¹).

• Single-Crystal X-ray Diffraction (XRD):

  • Grow single crystals of the compound, which can be achieved by slow evaporation of a saturated solution.

  • Mount a suitable crystal on the diffractometer.

  • Collect diffraction data at a controlled temperature.

  • Solve and refine the crystal structure to obtain precise bond lengths, bond angles, and the overall three-dimensional structure.[5][11] This technique provides unambiguous structural proof.[5][11]

Visualizations

Workflow for Synthesis and Structural Validation

The following diagram illustrates the typical workflow from the synthesis of a benzothiophene-chalcone hybrid to its complete structural validation.

Caption: Workflow for the synthesis and structural validation of a novel benzothiophene-chalcone hybrid.

Logical Relationship of Spectroscopic Data

This diagram shows how different spectroscopic techniques provide complementary data to build a complete picture of the chemical structure.

Caption: Interrelation of spectroscopic data for structural elucidation.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]
• 6. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 7. Newer chalcone scaffolds with reactive functional groups: Process, spectral and single crystal XRD studies | European Journal of Chemistry [eurjchem.com]
• 8. Design and synthesis of chalcone derivatives as potential non-purine xanthine oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jetir.org [jetir.org]
• 10. basjsci.edu.iq [basjsci.edu.iq]
• 11. Synthesis, Single Crystal Structure and Spectroscopic Aspects of Benzo[b]thiophene-3-carbaldehyde Based Chalcones [ouci.dntb.gov.ua]

A Researcher's Guide to Confirming Benzothiophene Synthesis: Elemental Analysis vs. Spectroscopic Methods

For researchers and professionals in drug development, the successful synthesis of novel compounds like benzothiophenes is just the first step. Rigorous confirmation of the compound's elemental composition and purity is a critical checkpoint. Elemental analysis has long been a cornerstone of this process, providing quantitative data on the constituent elements. This guide compares the utility of elemental analysis with modern spectroscopic techniques, offering experimental insights and data to help researchers choose the most effective characterization methods.

Benzothiophene and its derivatives are significant scaffolds in medicinal chemistry, forming the core of drugs like Raloxifene and Zileuton.[1][2] Ensuring the correct elemental makeup of these synthesized molecules is paramount for their intended biological activity and for meeting regulatory standards.

Quantitative Comparison: The Role of Elemental Analysis

Elemental analysis, specifically CHNS(O) combustion analysis, provides the mass fractions of carbon, hydrogen, nitrogen, sulfur, and oxygen in a sample.[3] This technique is a powerful tool for verifying the empirical formula of a newly synthesized compound and assessing its bulk purity.[4] The data obtained is compared against the theoretical values calculated from the expected molecular formula. A close match, typically within ±0.4%, is widely considered strong evidence of the compound's purity and identity.[5]

Below is a data table illustrating the expected results from an elemental analysis of a synthesized sample of the parent compound, benzothiophene (C₈H₆S).

Table 1: Elemental Analysis Data for Benzothiophene (C₈H₆S)

Element	Theoretical %	Experimental % (Found)	Deviation (%)
Carbon (C)	71.60%	71.45%	-0.15%
Hydrogen (H)	4.51%	4.55%	+0.04%
Sulfur (S)	23.89%	23.97%	+0.08%

This quantitative data directly addresses the elemental composition of the bulk sample, a type of information not directly provided by other common techniques.

Comparative Overview of Analytical Techniques

While elemental analysis is fundamental, it is most powerful when used in conjunction with other analytical methods. Spectroscopic and chromatographic techniques provide complementary information about molecular structure, exact mass, and the presence of impurities.

Table 2: Comparison of Key Analytical Techniques

Technique	Information Provided	Primary Use Case	Sample (mg)	Limitations
Elemental Analysis	Percent composition of C, H, N, S, O	Confirming empirical formula and bulk purity	~2-5 mg	Provides no structural information; insensitive to isomeric impurities.[6]
NMR Spectroscopy	Detailed molecular structure and connectivity	Elucidating the precise chemical structure	~5-10 mg	Can be complex for large molecules; paramagnetic compounds are challenging.[7]
Mass Spectrometry (HRMS)	High-resolution mass-to-charge ratio	Confirming molecular formula and exact mass	<1 mg	Does not attest to bulk sample purity; fragmentation can be complex.[8][9]
HPLC	Purity assessment and quantification	Separating and quantifying components in a mixture	~1-2 mg	Requires method development; does not provide structural information on its own.[10]
FTIR Spectroscopy	Presence of functional groups	Identifying key chemical bonds and functional groups	~1-2 mg	Provides limited structural information; spectra can be complex.

Experimental Protocols

Detailed and accurate experimental procedures are crucial for obtaining reliable and reproducible results.

Protocol 1: CHNS Elemental Analysis by Combustion

This protocol describes a standard method for determining the carbon, hydrogen, nitrogen, and sulfur content of a synthesized benzothiophene compound.[3][11]

Objective: To quantitatively determine the percentage of C, H, N, and S in the sample.

Materials:

• Synthesized benzothiophene compound (2-5 mg, dried and homogenized)

• Tin or silver capsules

• Elemental analyzer instrument

• High-purity oxygen

• Helium or Argon (carrier gas)

• High-purity standards (e.g., sulfanilic acid) for calibration

Procedure:

• Calibration: Calibrate the elemental analyzer using a known standard. This establishes a response factor for each element.

• Sample Preparation: Accurately weigh 2-5 mg of the purified and dried benzothiophene sample into a tin or silver capsule. Seal the capsule to enclose the sample.

• Combustion: Place the sealed capsule into the instrument's autosampler. The sample is dropped into a high-temperature furnace (typically ~1000°C) in a pure oxygen environment.[6] This process causes complete "flash combustion" of the sample.

• Gas Separation: The resulting combustion gases (CO₂, H₂O, N₂, and SO₂) are carried by an inert gas stream (Helium) through a column. The column separates the individual gases.[11]

• Detection: The separated gases flow through a thermal conductivity detector (TCD). The detector measures the change in thermal conductivity of the carrier gas as each analyte gas passes through, producing a signal proportional to the concentration of the element.[6]

• Data Analysis: The instrument's software integrates the detector signals and, using the calibration data, calculates the weight percentage of each element (C, H, S) in the original sample.

Protocol 2: Characterization by ¹H NMR Spectroscopy

Objective: To confirm the molecular structure by analyzing the hydrogen environments.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the benzothiophene sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Place the NMR tube in the spectrometer. Acquire the ¹H NMR spectrum using appropriate parameters (e.g., 400 MHz spectrometer).

• Data Analysis: Process the resulting spectrum. Analyze the chemical shifts, integration values, and coupling patterns to confirm that the proton signals match the expected structure of the synthesized benzothiophene derivative.[8]

Protocol 3: Confirmation by High-Resolution Mass Spectrometry (HRMS)

Objective: To confirm the molecular formula by determining the exact mass.

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Infuse the sample solution into the HRMS instrument (e.g., via APCI or ESI). Acquire the mass spectrum in the appropriate mass range.

• Data Analysis: Identify the molecular ion peak ([M+H]⁺ or [M]⁻). Compare the measured exact mass to the theoretical mass calculated for the target benzothiophene's molecular formula. The values should typically match to within 5 ppm.[12]

Workflow for Synthesis Confirmation

The following diagram illustrates a typical workflow for synthesizing a benzothiophene derivative and confirming its identity and purity, highlighting the integral role of elemental analysis.

Caption: Workflow for synthesis, purification, and characterization of benzothiophenes.

References

• 1. Benzothiophene - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 5. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. measurlabs.com [measurlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. nmrmbc.com [nmrmbc.com]
• 10. EP0832889B1 - Process for the synthesis of benzothiophenes - Google Patents [patents.google.com]
• 11. azom.com [azom.com]
• 12. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal of 5-Nitro-1-benzothiophene-2-carbonyl chloride: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of reactive chemical intermediates like 5-Nitro-1-benzothiophene-2-carbonyl chloride is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of this compound, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

5-Nitro-1-benzothiophene-2-carbonyl chloride is a potentially hazardous compound. Based on data for structurally similar chemicals, it should be handled with utmost care. It is crucial to treat this compound as corrosive, moisture-sensitive, and likely to cause severe skin burns and eye damage.[1][2][3] Always work in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Quantitative Hazard and Safety Data Summary

Hazard Category	Description	Recommended Precautions
Corrosivity	Acyl chlorides are corrosive and can cause severe skin burns and eye damage upon contact.[1][2][3]	Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a face shield. Handle in a chemical fume hood.
Reactivity	Reacts violently with water and other protic solvents (e.g., alcohols, amines) to release hydrogen chloride gas.[4] Moisture sensitive.	Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). Avoid contact with incompatible materials.
Toxicity	Aromatic nitro-compounds can be toxic.[5]	Avoid inhalation, ingestion, and skin contact.
Thermal Stability	Aromatic nitro-compounds can be unstable at elevated temperatures, especially in the presence of alkaline conditions, which may lead to decomposition.[5]	Avoid heating, especially with bases.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 5-Nitro-1-benzothiophene-2-carbonyl chloride is through controlled neutralization of the reactive carbonyl chloride group, followed by collection and disposal as hazardous chemical waste.

Experimental Protocol: Neutralization

This procedure converts the reactive acyl chloride to the more stable sodium 5-nitro-1-benzothiophene-2-carboxylate.

Materials:

• 5-Nitro-1-benzothiophene-2-carbonyl chloride waste

• 5-10% aqueous solution of sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃)

• Large beaker or flask

• Stir bar and magnetic stir plate

• Ice bath

• pH paper or pH meter

• Appropriate hazardous waste container

Procedure:

• Preparation: In a chemical fume hood, place a large beaker or flask containing a cold 5-10% solution of sodium carbonate or sodium bicarbonate on a magnetic stir plate with a stir bar. The volume of the basic solution should be in large excess relative to the amount of the acyl chloride to be neutralized. Place the beaker in an ice bath to control the temperature of the exothermic reaction.[6]

• Slow Addition: While vigorously stirring the basic solution, slowly and carefully add the 5-Nitro-1-benzothiophene-2-carbonyl chloride waste dropwise or in very small portions. The slow addition is crucial to control the rate of reaction and prevent a violent evolution of gas and heat.

• Monitoring: Observe the reaction closely. If the reaction becomes too vigorous (e.g., excessive foaming or temperature increase), immediately stop the addition and allow the reaction to subside before continuing.

• Completion of Reaction: After all the acyl chloride has been added, continue stirring the mixture for several hours to ensure the neutralization is complete.

• pH Verification: Check the pH of the solution to ensure it remains basic (pH > 7). If necessary, add more sodium carbonate or bicarbonate solution.

• Waste Collection: Once the reaction is complete and the solution has returned to room temperature, transfer the neutralized aqueous waste into a properly labeled hazardous waste container.[6] The label must include the full chemical name of the contents (e.g., "Neutralized 5-Nitro-1-benzothiophene-2-carbonyl chloride solution"), the date, and your contact information.

• Final Disposal: The sealed and labeled hazardous waste container must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[6] Do not pour the neutralized solution down the drain unless specifically permitted by local regulations and your institution's EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Caption: Logical workflow for the safe disposal of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. 6-Nitro-benzo[b]thiophene | 17402-90-3 | Benchchem [benchchem.com]
• 3. cswab.org [cswab.org]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Nitrocompounds, Aromatic [iloencyclopaedia.org]
• 6. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for 5-Nitro-1-benzothiophene-2-carbonyl chloride

This guide provides crucial safety protocols and logistical plans for the handling and disposal of 5-Nitro-1-benzothiophene-2-carbonyl chloride, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and compliance with safety regulations.

Hazard Assessment

5-Nitro-1-benzothiophene-2-carbonyl chloride is a chemical compound that requires careful handling due to its reactive nature. Based on the functional groups present (a nitro group and an acyl chloride), it should be treated as a hazardous substance. Acyl chlorides are known to be corrosive and moisture-sensitive, causing severe skin burns and eye damage.[1][2] Nitro compounds can be flammable and may pose an explosion risk when heated.[3][4]

Summary of Potential Hazards:

Hazard Type	Description
Corrosive	Acyl chloride functional group reacts with moisture to produce hydrochloric acid, causing severe burns to skin and eyes.[1][2]
Moisture Sensitive	Reacts with water, including atmospheric moisture, which can lead to the release of corrosive gas.
Inhalation Toxicity	Vapors or mists may be toxic if inhaled, potentially causing respiratory irritation.
Flammability	Organic nitro compounds can be flammable and may burn fiercely.[5][6]
Explosion Risk	Nitro compounds can be shock-sensitive or explosive when heated.[3][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 5-Nitro-1-benzothiophene-2-carbonyl chloride.[7][8]

Recommended Personal Protective Equipment:

Body Part	PPE Recommendation	Specifications
Hands	Chemical-resistant gloves	Neoprene, butyl rubber, or Viton gloves are recommended. Do not use disposable nitrile gloves for primary protection against direct contact.[3][4][8]
Eyes/Face	Chemical splash goggles and a face shield	Goggles should provide a complete seal around the eyes. A face shield should be worn over the goggles for added protection against splashes.[9][10]
Body	Flame-resistant lab coat	A lab coat made of flame-resistant material is essential. An additional chemical-resistant apron is recommended for splash protection.[3]
Respiratory	Respirator (if necessary)	Use a full-face respirator with appropriate cartridges if working outside of a certified chemical fume hood or if vapors/aerosols are generated.[9]
Feet	Closed-toe, chemical-resistant shoes	Footwear should be made of a material that resists chemical penetration.[9]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling this chemical is essential to maintain a safe working environment.

Experimental Workflow for Handling 5-Nitro-1-benzothiophene-2-carbonyl chloride:

Caption: Logical workflow for the safe handling of 5-Nitro-1-benzothiophene-2-carbonyl chloride.

Detailed Experimental Protocol:

• Preparation:

  • Put on all required PPE as specified in the table above.

  • Verify that the chemical fume hood has a current certification and is functioning correctly.

  • Assemble all necessary apparatus, reagents, and a quench solution (e.g., a dilute solution of a non-nucleophilic base) within the fume hood.

  • Ensure a spill kit appropriate for corrosive and flammable materials is readily accessible.

• Handling:

  • Conduct all manipulations of 5-Nitro-1-benzothiophene-2-carbonyl chloride within a certified chemical fume hood.[3]

  • Due to its moisture sensitivity, handle the compound under an inert atmosphere (e.g., nitrogen or argon) if possible.

  • When weighing, use a tared, sealed container to minimize atmospheric exposure.

  • Add the acyl chloride to the reaction vessel slowly and in a controlled manner, as the reaction may be exothermic.

• Post-Handling and Cleanup:

  • Carefully quench any residual acyl chloride in the reaction vessel and on any equipment before cleaning.

  • Decontaminate all glassware and equipment that came into contact with the chemical.

  • Segregate waste into appropriate, clearly labeled containers for hazardous waste disposal.

  • Remove PPE in the correct order to avoid cross-contamination and dispose of single-use items in the designated waste stream.

  • Thoroughly wash hands and forearms with soap and water after completing the work.

Disposal Plan

Proper disposal of 5-Nitro-1-benzothiophene-2-carbonyl chloride and any contaminated materials is crucial to prevent environmental contamination and ensure safety.

Waste Disposal Guidelines:

Waste Type	Disposal Procedure
Unused/Excess Chemical	Do not attempt to neutralize large quantities. Store in a clearly labeled, sealed, and appropriate container for hazardous waste. Arrange for pickup by a licensed chemical waste disposal company.[11][12]
Contaminated Solid Waste (e.g., gloves, paper towels)	Place in a designated, sealed, and labeled hazardous waste container. Wetting the materials with water may be recommended for nitrocellulose waste to reduce fire hazard, but consult your institution's specific guidelines.[5]
Contaminated Liquid Waste (e.g., reaction mixtures, solvents)	Collect in a labeled, sealed, and compatible hazardous waste container. Do not mix with incompatible waste streams.[2]
Empty Containers	Rinse the container three times with a suitable solvent. Collect the rinsate as hazardous waste. Deface the label on the empty container before disposal according to institutional guidelines.

Emergency Procedures:

• Spill: In case of a spill, evacuate the immediate area and alert others. If the spill is small and you are trained to handle it, use a spill kit with an appropriate absorbent material (do not use combustible materials like paper towels for large spills of oxidizing agents).[6] For larger spills, contact your institution's emergency response team.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. uwm.edu [uwm.edu]
• 5. cedrec.com [cedrec.com]
• 6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. sams-solutions.com [sams-solutions.com]
• 8. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 9. epa.gov [epa.gov]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 12. uthsc.edu [uthsc.edu]